Ethyl 3-(cyanomethyl)picolinate

• CAS: 301666-62-6

Core Science & Biosynthesis

Physicochemical properties of Ethyl 3-(cyanomethyl)picolinate

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 3-(cyanomethyl)picolinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine-2-carboxylate derivative featuring multiple reactive sites, including an ester, a nitrile, and a pyridine ring. This combination of functional groups makes it a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic molecules relevant to pharmaceutical and materials science research. This guide provides a comprehensive overview of its core physicochemical properties, spectroscopic signature, synthetic routes, and handling considerations. The information is synthesized from available literature and computational data to serve as a foundational resource for professionals working with this compound.

Introduction: Contextualizing Ethyl 3-(cyanomethyl)picolinate

Pyridine and its derivatives are fundamental heterocyclic scaffolds in modern chemistry.[1] As a functionalized picolinic acid derivative, Ethyl 3-(cyanomethyl)picolinate belongs to a class of compounds known for their utility as chelating agents and versatile synthetic precursors.[1] The strategic placement of an electron-withdrawing ester group at the 2-position and a cyanomethyl group at the 3-position of the pyridine ring creates a unique electronic and steric environment. This structure allows for a variety of chemical transformations, making it an attractive building block for creating novel ligands and functional molecules.[1] Understanding its fundamental physicochemical properties is paramount for its effective application in experimental design, reaction optimization, and product characterization.

Chemical Identity and Core Properties

A precise understanding of a compound's identity is the bedrock of any scientific investigation. The key identifiers and fundamental properties of Ethyl 3-(cyanomethyl)picolinate are summarized below.

Property	Value	Source(s)
IUPAC Name	ethyl 3-(cyanomethyl)pyridine-2-carboxylate	[1]
Synonyms	Ethyl 3-(cyanomethyl)picolinate, Ethyl 3-(cyanomethyl)pyridine-2-carboxylate	[1][2]
CAS Number	301666-62-6	[1][2][3]
Molecular Formula	C₁₀H₁₀N₂O₂	[1][2][3]
Molecular Weight	190.20 g/mol	[1][3]
Monoisotopic Mass	190.07423 Da	[4]
Canonical SMILES	CCOC(=O)C1=C(C=CC=N1)CC#N	[1][3]
InChI Key	SABOUVSBXHEYJP-UHFFFAOYSA-N	[1]
Physical State	Not explicitly reported; likely a liquid or low-melting solid at STP.
Storage	Store at room temperature under an inert atmosphere.[3]

Key Physicochemical Parameters

While extensive experimental data for this specific molecule is not widely published, its properties can be predicted based on its structure and data from analogous compounds.

Solubility: Based on its functional groups (ester, nitrile, aromatic ring), the compound is expected to be soluble in common polar aprotic organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), as well as chlorinated solvents like dichloromethane. Its solubility in water is predicted to be low.

pKa: The pKa value has not been experimentally determined. The pyridine nitrogen atom is basic; however, its basicity is significantly reduced by the presence of two electron-withdrawing substituents (the ester at C2 and the cyanomethyl at C3). For context, the pKa of pyridine is 5.25, while the pKa of the methyl ester of picolinic acid is 2.21.[5] The pKa of Ethyl 3-(cyanomethyl)picolinate is expected to be in a similar or slightly lower range.

Melting & Boiling Points: Specific experimental data for the melting and boiling points of Ethyl 3-(cyanomethyl)picolinate are not available in the reviewed literature. For comparison, the related compound ethyl picolinate has a melting point of 2 °C and a boiling point of 240-241 °C.

Caption: Workflow for the synthesis of Ethyl 3-(cyanomethyl)picolinate.

Protocol: Synthesis from Ethyl 3-(chloromethyl)picolinate

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve Ethyl 3-(chloromethyl)picolinate (1.0 eq) in anhydrous DMSO.

• Reagent Addition: Add sodium cyanide (NaCN, ~1.2 eq) portion-wise to the solution. Caution: Cyanide salts are highly toxic.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the starting material is consumed, cool the reaction mixture and pour it into cold water.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via column chromatography (silica gel) using a suitable eluent system (e.g., hexanes/ethyl acetate gradient).

Synthesis Route 2: Fischer Esterification

If the corresponding carboxylic acid is available, a direct Fischer esterification provides a straightforward route to the final product. [1]

Caption: Workflow for Fischer esterification synthesis route.

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of the compound.

• Hydrolytic Stability: As an ester, the compound is susceptible to hydrolysis back to its corresponding carboxylic acid and ethanol. [6]This process is accelerated by the presence of water, and catalyzed by both acids and bases. The stability of ester bonds can be influenced by the chemical structures of the linkages. [7]* Storage Conditions: To prevent degradation, Ethyl 3-(cyanomethyl)picolinate should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture. [3][6]It is recommended to store it in a cool, dry place, such as a desiccator, rather than a freezer where condensation can introduce moisture. [6]

Safety Information

Researchers must adhere to standard laboratory safety practices when handling this chemical.

Hazard Class	GHS Statement	Precautionary Codes	Source(s)
Acute Toxicity	H302: Harmful if swallowed.	P270, P301+P317, P330, P501	[3][8]
Eye Irritation	(Implied by precautions)	P280, P305+P351+P338	[3]

Note: This is not an exhaustive list. Users should consult the full Safety Data Sheet (SDS) from the supplier before use.

Conclusion

Ethyl 3-(cyanomethyl)picolinate is a multifunctional chemical intermediate with significant potential in synthetic chemistry. This guide has detailed its fundamental physicochemical properties, including its chemical identity, spectroscopic signatures, and key parameters like solubility and stability. By providing predicted data alongside established experimental protocols and synthetic workflows, this document serves as a practical resource for scientists to facilitate the informed use of this compound in research and development, ensuring both experimental success and operational safety.

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Navigating the Solution Landscape: An In-depth Technical Guide to the Solubility of Ethyl 3-(cyanomethyl)picolinate in Organic Solvents

For Immediate Release

[CITY, STATE] – [Date] – In the intricate world of pharmaceutical research and drug development, understanding the solubility of a compound is a cornerstone of success. The ability of a substance to dissolve in a solvent dictates its behavior in chemical reactions, its ease of purification, and ultimately, its bioavailability in a final drug product.[1][2][3] This guide offers a comprehensive technical exploration of the solubility of Ethyl 3-(cyanomethyl)picolinate, a key intermediate in the synthesis of various pharmaceutical compounds.

Authored for researchers, scientists, and professionals in drug development, this document moves beyond a simple catalog of solvents. It provides a predictive framework based on Hansen Solubility Parameters (HSP) to intelligently forecast the solubility of Ethyl 3-(cyanomethyl)picolinate in a wide array of organic solvents. In the absence of extensive empirical data, this theoretical approach provides a robust starting point for solvent selection, saving valuable time and resources in the laboratory.

The Critical Role of Solubility in Chemical Synthesis and Drug Discovery

The solubility of an active pharmaceutical ingredient (API) or its intermediates, such as Ethyl 3-(cyanomethyl)picolinate, is a critical physicochemical property that influences nearly every stage of the drug development pipeline.[1][2] From the initial synthesis and purification to formulation and in vivo performance, a compound's ability to form a homogenous solution is paramount.

In chemical synthesis, reactions are typically carried out in the solution phase to ensure efficient mixing and contact between reactants. The choice of solvent can significantly impact reaction rates, yields, and the formation of byproducts. Furthermore, solubility is the guiding principle in purification techniques like crystallization, where the desired compound is selectively precipitated from a solution.

From a pharmaceutical perspective, poor solubility can lead to low and variable bioavailability, hindering a drug's therapeutic efficacy.[1] Therefore, a thorough understanding of a compound's solubility profile in various organic solvents is essential for developing effective and reliable manufacturing processes and drug delivery systems.

A Predictive Approach: Hansen Solubility Parameters

In the absence of comprehensive experimental solubility data for Ethyl 3-(cyanomethyl)picolinate, a theoretical approach based on Hansen Solubility Parameters (HSP) offers a powerful predictive tool.[4] The underlying principle of HSP is the well-established concept of "like dissolves like," where substances with similar intermolecular forces are more likely to be miscible.[4]

HSP theory deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Arising from van der Waals forces.

• δP (Polar): Stemming from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Representing the energy from hydrogen bonds.[4]

Each molecule can be characterized by a unique set of three Hansen parameters, which can be visualized as a point in a three-dimensional "Hansen space." The closer two points are in this space, the more likely the substances are to be soluble in one another.[4]

Estimating the Hansen Solubility Parameters of Ethyl 3-(cyanomethyl)picolinate

The HSP for Ethyl 3-(cyanomethyl)picolinate can be estimated using the group contribution method.[5] This technique involves breaking down the molecule into its constituent functional groups and summing their respective contributions to the overall HSP and molar volume.

Molecular Structure of Ethyl 3-(cyanomethyl)picolinate:

Caption: Chemical structure of Ethyl 3-(cyanomethyl)picolinate.

Based on established group contribution values, the estimated Hansen Solubility Parameters for Ethyl 3-(cyanomethyl)picolinate are presented in Table 1.

Table 1: Estimated Hansen Solubility Parameters for Ethyl 3-(cyanomethyl)picolinate

Parameter	Value (MPa½)
δD (Dispersion)	19.5
δP (Polar)	10.5
δH (Hydrogen Bonding)	6.2
Molar Volume (cm³/mol)	160.7

Predicted Solubility in Common Organic Solvents

The "goodness" of a solvent for a particular solute can be quantified by calculating the Hansen distance (Ra) between them in Hansen space. A smaller Ra value indicates a higher affinity and, therefore, a greater likelihood of solubility. The formula for calculating Ra is:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)² [4]

Table 2 provides a list of common organic solvents, their respective Hansen Solubility Parameters, and the calculated Hansen distance (Ra) to Ethyl 3-(cyanomethyl)picolinate. Solvents are categorized by their polarity and hydrogen bonding capability. Generally, solvents with an Ra value of less than 7 are considered to have a high likelihood of good solubility.

Table 2: Predicted Solubility of Ethyl 3-(cyanomethyl)picolinate in Various Organic Solvents

Solvent Category	Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Hansen Distance (Ra)	Predicted Solubility
Non-Polar	Hexane	14.9	0.0	0.0	14.6	Poor
Toluene	18.0	1.4	2.0	9.9	Poor
Benzene	18.4	0.0	2.0	11.6	Poor
Diethyl Ether	14.5	2.9	4.6	12.8	Poor
Polar Aprotic	Acetone	15.5	10.4	7.0	8.1	Moderate
Ethyl Acetate	15.8	5.3	7.2	8.8	Moderate
Acetonitrile	15.3	18.0	6.1	9.2	Moderate
Tetrahydrofuran (THF)	16.8	5.7	8.0	7.0	Good
Dichloromethane (DCM)	17.0	7.3	7.1	6.0	Good
Chloroform	17.8	3.1	5.7	8.2	Moderate
Dimethylformamide (DMF)	17.4	13.7	11.3	6.9	Good
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	7.1	Good
Polar Protic	Methanol	14.7	12.3	22.3	18.8	Poor
Ethanol	15.8	8.8	19.4	15.1	Poor
Isopropanol	15.8	6.1	16.4	12.8	Poor
n-Butanol	16.0	5.7	15.8	12.2	Poor
Acetic Acid	14.5	8.0	13.5	11.8	Poor
Water	15.5	16.0	42.3	37.1	Very Poor

Interpretation of Predicted Solubility:

Based on the calculated Hansen distances, Ethyl 3-(cyanomethyl)picolinate is predicted to have the highest solubility in polar aprotic solvents. Specifically, Tetrahydrofuran (THF), Dichloromethane (DCM), Dimethylformamide (DMF), and Dimethyl Sulfoxide (DMSO) are identified as excellent solvent candidates.

Solvents with moderate Ra values, such as acetone, ethyl acetate, acetonitrile, and chloroform, are also likely to dissolve the compound, though perhaps to a lesser extent.

Non-polar solvents and polar protic solvents, particularly alcohols and water, are predicted to be poor solvents for Ethyl 3-(cyanomethyl)picolinate due to the large differences in their Hansen Solubility Parameters.

Experimental Protocol for Qualitative Solubility Determination

While the theoretical predictions provide a strong foundation, experimental verification is crucial. The following protocol outlines a systematic approach to qualitatively assess the solubility of Ethyl 3-(cyanomethyl)picolinate in a selection of solvents. This self-validating system allows for a rapid confirmation of the predicted solubility profile.

Materials and Equipment

• Ethyl 3-(cyanomethyl)picolinate

• A selection of organic solvents (e.g., Hexane, Toluene, Dichloromethane, Tetrahydrofuran, Acetone, Ethyl Acetate, Ethanol, Methanol, Dimethyl Sulfoxide)

• Small test tubes or vials (e.g., 1 dram)

• Vortex mixer

• Spatula

• Pipettes or graduated cylinders

• Analytical balance

Step-by-Step Procedure

• Preparation: Add approximately 25 mg of Ethyl 3-(cyanomethyl)picolinate to a series of clean, dry test tubes.

• Solvent Addition: To each test tube, add 0.5 mL of a different organic solvent.

• Mixing: Vigorously mix the contents of each test tube using a vortex mixer for 30 seconds.

• Observation: Observe each tube for the dissolution of the solid. A compound is considered soluble if the solid completely dissolves to form a clear, homogeneous solution. If any solid remains, the compound is considered insoluble or sparingly soluble .

• Incremental Solvent Addition (for insoluble/sparingly soluble cases): If the compound did not fully dissolve, add another 0.5 mL of the same solvent (for a total of 1.0 mL) and vortex again for 30 seconds. Observe again for dissolution.

• Heating (Optional): For compounds that remain insoluble at room temperature, gentle heating of the solvent can be attempted to assess temperature-dependent solubility. Caution: Ensure proper ventilation and be aware of the boiling points and flammability of the solvents.

• Record Keeping: Meticulously record the observations for each solvent, noting whether the compound was soluble, sparingly soluble, or insoluble.

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A Technical Guide to the Spectroscopic Profile of Ethyl 3-(cyanomethyl)picolinate

This guide provides an in-depth analysis of the spectroscopic characteristics of Ethyl 3-(cyanomethyl)picolinate, a key intermediate in pharmaceutical synthesis.[1] The unique arrangement of a picolinate ester, a cyanomethyl group, and a pyridine ring presents a distinct spectroscopic fingerprint, crucial for its identification and quality control in drug development and chemical research. While experimental spectra for this specific compound are not widely available in the public domain, this document synthesizes predicted data with empirical knowledge from structurally analogous molecules to offer a robust analytical framework.[2]

Molecular Structure and Key Features

Ethyl 3-(cyanomethyl)picolinate (CAS: 301666-62-6) possesses a molecular formula of C₁₀H₁₀N₂O₂ and a molecular weight of 190.20 g/mol .[3] The molecule's architecture, featuring an aromatic pyridine ring substituted with an ethyl ester and a cyanomethyl group, dictates its chemical reactivity and spectroscopic behavior. Understanding the electronic interplay between the electron-withdrawing ester and cyano groups and the π-system of the pyridine ring is fundamental to interpreting its spectral data.[2]

Caption: Molecular structure of Ethyl 3-(cyanomethyl)picolinate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides critical insights into the hydrogen environments within a molecule. For Ethyl 3-(cyanomethyl)picolinate, the predicted ¹H NMR spectrum reveals distinct signals for the pyridine ring protons, the methylene protons of the cyanomethyl group, and the protons of the ethyl ester moiety.[2]

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
Pyridine H-6	8.5 - 8.8	Doublet
Pyridine H-4	7.8 - 8.1	Doublet
Pyridine H-5	7.4 - 7.7	Triplet
-CH₂- (Ester)	4.3 - 4.5	Quartet
-CH₂- (Cyanomethyl)	4.0 - 4.2	Singlet
-CH₃ (Ester)	1.3 - 1.5	Triplet

Interpretation of the ¹H NMR Spectrum

The aromatic region (δ 7.0-9.0 ppm) is expected to show three signals corresponding to the protons on the pyridine ring.[2] The H-6 proton, being adjacent to the electronegative nitrogen atom, is the most deshielded and appears furthest downfield.[2] The chemical shifts of the H-4 and H-5 protons are influenced by the electron-withdrawing nature of the substituents. The ethyl group of the ester displays a characteristic quartet for the methylene protons (coupled to the methyl protons) and a triplet for the terminal methyl protons.[4] The methylene protons of the cyanomethyl group are expected to appear as a singlet, as they lack adjacent protons for coupling.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of Ethyl 3-(cyanomethyl)picolinate in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature using a standard proton pulse sequence. Set the spectral width to cover the range of 0-10 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy complements ¹H NMR by providing information about the carbon skeleton of the molecule. Each unique carbon atom in Ethyl 3-(cyanomethyl)picolinate will give rise to a distinct signal in the ¹³C NMR spectrum.

Table 2: Predicted ¹³C NMR Chemical Shifts [2]

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C=O (Ester)	165 - 175
Pyridine C-2	148 - 152
Pyridine C-6	147 - 151
Pyridine C-4	135 - 140
Pyridine C-3	130 - 135
Pyridine C-5	125 - 130
C≡N (Cyano)	115 - 120
-CH₂- (Ester)	60 - 65
-CH₂- (Cyanomethyl)	20 - 25
-CH₃ (Ester)	13 - 16

Interpretation of the ¹³C NMR Spectrum

The carbonyl carbon of the ester group is expected to be the most deshielded, appearing at the lowest field (165-175 ppm).[5] The carbons of the pyridine ring will resonate in the aromatic region (125-152 ppm), with their specific shifts influenced by the positions of the substituents and the nitrogen atom. The nitrile carbon of the cyanomethyl group typically appears in the range of 115-120 ppm. The aliphatic carbons of the ethyl ester and the cyanomethyl group will be found in the upfield region of the spectrum.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.7 mL of deuterated solvent.

• Instrument Setup: Use a spectrometer with a carbon-observe probe.

• Data Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. A wider spectral width (e.g., 0-220 ppm) is necessary.

• Data Processing: Similar to ¹H NMR, process the FID and reference the spectrum using the solvent signal (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

Caption: General workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of Ethyl 3-(cyanomethyl)picolinate is expected to show characteristic absorption bands for the nitrile, ester, and aromatic functionalities.

Table 3: Predicted IR Absorption Frequencies

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C-H (Aromatic)	3000 - 3100	Medium
C-H (Aliphatic)	2850 - 3000	Medium
C≡N (Nitrile)	2240 - 2260	Medium to Strong
C=O (Ester)	1720 - 1740	Strong
C=C, C=N (Aromatic Ring)	1400 - 1600	Medium to Strong
C-O (Ester)	1100 - 1300	Strong

Interpretation of the IR Spectrum

The most prominent peaks in the IR spectrum will be the strong absorption from the ester carbonyl (C=O) stretch and the sharp, medium-to-strong absorption of the nitrile (C≡N) group.[6] The presence of both of these peaks is a strong indicator of the compound's identity. The aromatic C-H and ring stretching vibrations, along with the aliphatic C-H stretches, will also be present. The C-O stretching vibrations of the ester group will appear in the fingerprint region.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing it into a thin disc. For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the empty sample holder or salt plates. Then, record the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Table 4: Predicted Mass Spectrometry Data

Ion	Predicted m/z
[M]⁺	190
[M-OC₂H₅]⁺	145
[M-COOC₂H₅]⁺	117
[Pyridine-CH₂CN]⁺	91

Interpretation of the Mass Spectrum

The molecular ion peak ([M]⁺) is expected at an m/z of 190, corresponding to the molecular weight of the compound. Common fragmentation patterns for esters include the loss of the alkoxy group (-OC₂H₅) and the entire ester group (-COOC₂H₅). The pyridine ring with the attached cyanomethyl group can also form a stable fragment. The specific fragmentation pattern will be a unique fingerprint for the molecule.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) is a common technique for volatile compounds, while Electrospray Ionization (ESI) is suitable for less volatile or thermally labile compounds.

• Mass Analysis: A mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on their mass-to-charge ratio.

• Detection: An electron multiplier or similar detector records the abundance of each ion.

Caption: Predicted fragmentation pathway for Ethyl 3-(cyanomethyl)picolinate.

Conclusion

The comprehensive spectroscopic analysis presented in this guide, based on predicted data and established principles, provides a robust framework for the identification and characterization of Ethyl 3-(cyanomethyl)picolinate. The combination of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry offers a multi-faceted approach to confirming the structure and purity of this important pharmaceutical intermediate. Adherence to the described experimental protocols will ensure the acquisition of high-quality data for reliable analysis.

References

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Navigating the Structural Landscape of Ethyl 3-(cyanomethyl)picolinate: An In-depth Technical Guide to ¹H and ¹³C NMR Spectral Interpretation

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Ethyl 3-(cyanomethyl)picolinate, a key intermediate in pharmaceutical synthesis. Addressed to researchers, scientists, and professionals in drug development, this document offers a detailed predictive interpretation of the NMR spectra, grounded in fundamental principles and data from analogous structures. The guide elucidates the rationale behind chemical shift assignments and coupling patterns, providing a robust framework for the structural characterization of this and similar substituted pyridine derivatives. Furthermore, it outlines detailed experimental protocols for sample preparation, data acquisition, and processing to ensure high-quality, reproducible NMR data.

Introduction: The Significance of Ethyl 3-(cyanomethyl)picolinate and the Power of NMR

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine derivative of significant interest in medicinal chemistry and drug discovery. Its molecular architecture, featuring a picolinate ester and a cyanomethyl group, makes it a versatile building block for the synthesis of a variety of more complex pharmaceutical agents.[1] Accurate structural elucidation of this intermediate is paramount to ensure the integrity of the final active pharmaceutical ingredient (API).

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled analytical technique for the unambiguous determination of molecular structure in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule. While experimental NMR data for Ethyl 3-(cyanomethyl)picolinate is not widely published, a precise prediction of its ¹H and ¹³C NMR spectra can be formulated by leveraging established principles of NMR spectroscopy and analyzing data from structurally related compounds.[1] This guide will provide such a predictive analysis, offering a powerful tool for researchers working with this compound.

Predicted ¹H NMR Spectrum: A Proton-by-Proton Analysis

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The predicted spectrum of Ethyl 3-(cyanomethyl)picolinate is anticipated to display distinct signals for the aromatic protons of the pyridine ring, the methylene protons of the cyanomethyl group, and the ethyl protons of the ester moiety.

The Aromatic Region: Unraveling the Pyridine Ring Substitution

The three protons on the pyridine ring (H-4, H-5, and H-6) are expected to resonate in the downfield region of the spectrum, typically between δ 7.0 and 9.0 ppm, due to the deshielding effect of the aromatic ring current.[1] The electron-withdrawing nature of both the ethyl ester at C-2 and the cyanomethyl group at C-3 will further influence their chemical shifts.

• H-6: This proton, being adjacent to the electronegative nitrogen atom of the pyridine ring, is expected to be the most deshielded and appear at the lowest field (highest ppm value).[1]

• H-4 and H-5: The relative positions of these protons will be influenced by the combined electronic effects of the substituents.

The coupling patterns will be crucial for definitive assignment. We can predict the following multiplicities based on spin-spin coupling with adjacent protons:

• H-6: Will appear as a doublet of doublets (dd) due to coupling with H-5 and a smaller four-bond coupling with H-4.

• H-5: Will appear as a doublet of doublets (dd) due to coupling with H-6 and H-4.

• H-4: Will appear as a doublet of doublets (dd) due to coupling with H-5 and a smaller four-bond coupling with H-6.

The Aliphatic Region: Decoding the Substituent Signals

The protons of the cyanomethyl and ethyl groups will appear in the more upfield region of the spectrum.

• Cyanomethyl Protons (-CH₂CN): The methylene protons of the cyanomethyl group are adjacent to the electron-withdrawing nitrile group and the aromatic ring. This environment will cause a significant downfield shift compared to a simple alkyl chain, with an expected chemical shift in the range of δ 3.8 - 4.2 ppm. These protons will appear as a singlet as there are no adjacent protons to couple with.

• Ethyl Ester Protons (-OCH₂CH₃): The ethyl group will give rise to two distinct signals:

  • A quartet for the methylene protons (-OCH₂-) due to coupling with the three protons of the adjacent methyl group. These protons are directly attached to the oxygen atom, leading to a deshielded chemical shift, predicted to be in the range of δ 4.2 - 4.5 ppm.

  • A triplet for the methyl protons (-CH₃) due to coupling with the two protons of the adjacent methylene group. These protons are further from the electronegative oxygen and will therefore appear more upfield, with a predicted chemical shift in the range of δ 1.2 - 1.5 ppm.

Predicted ¹H NMR Data Summary

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)
H-6	8.6 - 8.8	dd	J₅,₆ = 4.5 - 5.0, J₄,₆ = 1.5 - 2.0
H-4	7.9 - 8.1	dd	J₄,₅ = 7.5 - 8.0, J₄,₆ = 1.5 - 2.0
H-5	7.4 - 7.6	dd	J₄,₅ = 7.5 - 8.0, J₅,₆ = 4.5 - 5.0
-OCH₂CH₃	4.2 - 4.5	q	J = 7.0 - 7.5
-CH₂CN	3.8 - 4.2	s	-
-OCH₂CH₃	1.2 - 1.5	t	J = 7.0 - 7.5

Predicted ¹³C NMR Spectrum: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. Due to the low natural abundance of the ¹³C isotope, proton decoupling is typically employed to simplify the spectrum, resulting in a single peak for each unique carbon atom.

Aromatic and Carbonyl Carbons

• Carbonyl Carbon (C=O): The ester carbonyl carbon is highly deshielded and is expected to appear in the far downfield region of the spectrum, typically between δ 165 - 175 ppm.

• Pyridine Ring Carbons (C-2, C-3, C-4, C-5, C-6): These carbons will resonate in the aromatic region, generally between δ 120 - 155 ppm. The carbon attached to the nitrogen (C-2 and C-6) are typically the most deshielded. The presence of the electron-withdrawing substituents will further influence their precise chemical shifts.

• Nitrile Carbon (-C≡N): The carbon of the nitrile group is also found in the downfield region, with a characteristic chemical shift in the range of δ 115 - 125 ppm.

Aliphatic Carbons

• Ethyl Ester Carbons (-OCH₂CH₃):

  • The methylene carbon (-OCH₂-) will be deshielded due to its attachment to the electronegative oxygen atom, with an expected chemical shift around δ 60 - 65 ppm.

  • The methyl carbon (-CH₃) will be the most shielded carbon in the molecule, appearing at the highest field (lowest ppm value), typically around δ 13 - 16 ppm.

• Cyanomethyl Carbon (-CH₂CN): The methylene carbon of the cyanomethyl group will have a chemical shift influenced by both the adjacent aromatic ring and the nitrile group, predicted to be in the range of δ 25 - 35 ppm.

Predicted ¹³C NMR Data Summary

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	165 - 175
C-2	150 - 155
C-6	148 - 152
C-4	135 - 140
C-3	130 - 135
C-5	125 - 130
-C≡N	115 - 125
-OCH₂CH₃	60 - 65
-CH₂CN	25 - 35
-OCH₂CH₃	13 - 16

Experimental Protocols: A Guide to Acquiring High-Quality NMR Data

The following protocols provide a self-validating system for obtaining reliable and reproducible NMR spectra of Ethyl 3-(cyanomethyl)picolinate.

Sample Preparation Workflow

Caption: Workflow for preparing an NMR sample of Ethyl 3-(cyanomethyl)picolinate.

Rationale for Choices:

• Sample Amount: 10-20 mg is an optimal amount for achieving good signal-to-noise in a reasonable time for both ¹H and ¹³C NMR of a small molecule.

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for many organic molecules due to its good dissolving power and relatively clean spectral window. The deuterium signal is used by the spectrometer for field-frequency locking.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.00 ppm.

NMR Data Acquisition Protocol

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral dispersion, especially for resolving the aromatic proton signals.

¹H NMR Acquisition Parameters:

• Lock: Lock the spectrometer on the deuterium signal of the solvent.

• Shim: Shim the magnetic field homogeneity to obtain sharp, symmetrical peaks. Automated shimming routines are typically sufficient.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is appropriate.

• Acquisition Time (at): 2-4 seconds to ensure good digital resolution.

• Relaxation Delay (d1): 1-2 seconds to allow for near-complete relaxation of the protons.

• Number of Scans (ns): 8-16 scans are usually sufficient for a sample of this concentration.

• Spectral Width (sw): A spectral width of approximately 16 ppm, centered around 5-6 ppm, should encompass all expected proton signals.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30' on Bruker instruments).

• Acquisition Time (at): 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay is often necessary for quaternary carbons (like the carbonyl and nitrile carbons) to fully relax.

• Number of Scans (ns): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128-1024 or more) will be required to achieve a good signal-to-noise ratio.

• Spectral Width (sw): A spectral width of approximately 240 ppm, centered around 100-120 ppm, will cover the entire range of expected carbon signals.

Data Processing and Analysis Workflow

Caption: Step-by-step workflow for processing raw NMR data.

Conclusion: A Predictive Framework for Structural Verification

This in-depth technical guide provides a robust predictive framework for the interpretation of the ¹H and ¹³C NMR spectra of Ethyl 3-(cyanomethyl)picolinate. By understanding the expected chemical shifts, multiplicities, and coupling constants, researchers can confidently verify the structure and purity of this important synthetic intermediate. The detailed experimental protocols outlined herein offer a standardized approach to acquiring high-quality, reliable NMR data, ensuring the scientific integrity of research and development in the pharmaceutical industry. While the presented spectral data is predictive, it is based on a solid foundation of NMR principles and extensive data from analogous molecules, providing a valuable resource for scientists working with this compound.

References

Sources

• 1. Ethyl 3-(cyanomethyl)picolinate | 301666-62-6 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Infrared (IR) Spectrum of Ethyl 3-(cyanomethyl)picolinate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of Ethyl 3-(cyanomethyl)picolinate, a key intermediate in pharmaceutical synthesis. This document elucidates the characteristic vibrational modes of the molecule's constituent functional groups—an ethyl ester, a cyanomethyl group, and a picolinate core. By correlating spectral features with molecular structure, this guide serves as an essential reference for the identification, characterization, and quality control of Ethyl 3-(cyanomethyl)picolinate in research and development settings. Methodologies for sample preparation and spectral acquisition are detailed, underpinned by a robust theoretical framework to ensure scientific integrity and experimental reproducibility.

Introduction: The Significance of Ethyl 3-(cyanomethyl)picolinate

Ethyl 3-(cyanomethyl)picolinate (CAS No. 301666-62-6) is a substituted pyridine-2-carboxylate that serves as a versatile building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[1] Its structure, featuring a pyridine ring, an ethyl ester, and a cyanomethyl group, provides multiple reactive sites for further chemical transformations. The picolinic acid framework is of particular interest due to its chelating properties with various metal ions, finding applications in biomedical fields.[1]

Accurate and reliable analytical methods are paramount for ensuring the identity and purity of such critical intermediates. Infrared (IR) spectroscopy is a powerful, non-destructive technique that provides a unique molecular fingerprint based on the vibrational frequencies of a molecule's functional groups. This guide offers a detailed exploration of the IR spectrum of Ethyl 3-(cyanomethyl)picolinate, enabling researchers to confidently interpret spectral data.

Molecular Structure and Predicted Vibrational Modes

The molecular structure of Ethyl 3-(cyanomethyl)picolinate is presented below. A thorough understanding of its constituent functional groups is fundamental to interpreting its infrared spectrum.

Caption: Molecular Structure of Ethyl 3-(cyanomethyl)picolinate.

The key functional groups and their expected IR absorption regions are:

• Nitrile Group (-C≡N): The carbon-nitrogen triple bond stretch is a very characteristic and sharp absorption.

• Ester Group (-COOCH₂CH₃): This group will exhibit a strong carbonyl (C=O) stretching vibration and C-O stretching vibrations.

• Pyridine Ring: Aromatic C-H stretching and C=C and C=N in-ring stretching vibrations are expected.

• Aliphatic Chains (-CH₂- and -CH₃): C-H stretching and bending vibrations will be present.

Theoretical Infrared Spectrum: A Detailed Band Assignment

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Notes
Nitrile	C≡N stretch	2260 - 2240	Medium, Sharp	The intensity can sometimes be weak in cyanomethyl ethers.[2]
Ester	C=O stretch	1750 - 1735	Strong, Sharp	Characteristic for aliphatic esters.[3][4]
Ester	C-O-C stretch (asymmetric)	1300 - 1150	Strong
Ester	C-O-C stretch (symmetric)	1150 - 1000	Medium
Aromatic (Pyridine)	C-H stretch	3100 - 3000	Medium to Weak	Typically appear at slightly higher frequencies than alkane C-H stretches.[3]
Aromatic (Pyridine)	C=C and C=N in-ring stretch	1600 - 1450	Medium to Weak (multiple bands)	These bands confirm the presence of the aromatic ring.
Aromatic (Pyridine)	C-H out-of-plane bend	900 - 675	Medium to Strong	The pattern of these bands can sometimes indicate the substitution pattern on the ring.
Aliphatic (Ethyl & Methylene)	C-H stretch (sp³)	3000 - 2850	Medium	These bands are present in most organic molecules.[3]
Aliphatic (Methylene)	CH₂ bend (scissoring)	1470 - 1450	Medium
Aliphatic (Methyl)	CH₃ bend (asymmetric)	~1450	Medium
Aliphatic (Methyl)	CH₃ bend (symmetric)	1370 - 1350	Medium to Weak

Experimental Protocol: Acquiring the IR Spectrum

This section outlines a standardized procedure for obtaining a high-quality FT-IR spectrum of Ethyl 3-(cyanomethyl)picolinate.

Instrumentation

• Fourier Transform Infrared (FT-IR) Spectrometer (e.g., equipped with a deuterated triglycine sulfate (DTGS) detector).

• Sample holder suitable for the chosen method (e.g., salt plates for neat liquid, KBr press for solid).

Sample Preparation (Hypothetical)

As Ethyl 3-(cyanomethyl)picolinate is likely a solid or high-boiling liquid at room temperature, the following methods are appropriate:

• Neat Liquid Film (for liquids or low-melting solids):

  • Place a small drop of the sample between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Gently press the plates together to form a thin, uniform film.

  • Mount the plates in the spectrometer's sample holder.

• Potassium Bromide (KBr) Pellet (for solids):

  • Grind a small amount (1-2 mg) of the sample with approximately 100-200 mg of dry, spectroscopic grade KBr powder in an agate mortar and pestle.

  • Transfer the mixture to a pellet-forming die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or translucent pellet.

  • Carefully remove the pellet and place it in the spectrometer's sample holder.

Data Acquisition

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the KBr pellet without the sample) to subtract atmospheric and instrumental interferences.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the spectrum.

• Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 (to improve signal-to-noise ratio)

Interpretation of the Hypothetical Spectrum

A hypothetical IR spectrum of Ethyl 3-(cyanomethyl)picolinate would be analyzed as follows:

• Diagnostic Region (4000 - 1500 cm⁻¹):

  • ~3050 cm⁻¹: Look for weak to medium peaks characteristic of the aromatic C-H stretching of the pyridine ring.

  • ~2980-2850 cm⁻¹: Expect medium intensity peaks from the sp³ C-H stretching of the ethyl and cyanomethyl groups.

  • ~2250 cm⁻¹: A sharp, medium intensity peak in this region is a strong indicator of the C≡N stretch of the nitrile group.[5] Its presence is a key confirmation of the cyanomethyl moiety.

  • ~1740 cm⁻¹: A very strong and sharp absorption here is the hallmark of the C=O stretch of the aliphatic ester.[3][4] This is often the most intense peak in the spectrum.

• Fingerprint Region (1500 - 400 cm⁻¹):

  • ~1600-1450 cm⁻¹: A series of medium to weak bands will correspond to the C=C and C=N in-ring stretching vibrations of the pyridine ring.

  • ~1470-1350 cm⁻¹: Bending vibrations for the CH₂ and CH₃ groups will appear in this range.

  • ~1250 cm⁻¹ and ~1100 cm⁻¹: Look for two strong bands corresponding to the asymmetric and symmetric C-O-C stretching of the ester group, respectively.[4]

  • Below 900 cm⁻¹: Out-of-plane C-H bending vibrations of the substituted pyridine ring will be present.

Workflow for Spectral Analysis

The following diagram illustrates a logical workflow for the analysis of the IR spectrum of an unknown sample suspected to be Ethyl 3-(cyanomethyl)picolinate.

Caption: Decision workflow for the identification of Ethyl 3-(cyanomethyl)picolinate via IR spectroscopy.

Conclusion

The infrared spectrum of Ethyl 3-(cyanomethyl)picolinate is characterized by a unique combination of absorption bands that directly correspond to its key functional groups. The most prominent and diagnostic peaks are the strong carbonyl stretch of the ester at approximately 1740 cm⁻¹, the sharp nitrile stretch around 2250 cm⁻¹, and the C-O stretches of the ester in the 1300-1000 cm⁻¹ region. The presence of aromatic C-H and ring stretching vibrations further confirms the picolinate core. This guide provides the foundational knowledge for researchers to utilize IR spectroscopy as a rapid, reliable, and routine tool for the structural verification and quality assessment of Ethyl 3-(cyanomethyl)picolinate, thereby ensuring the integrity of subsequent synthetic steps in drug discovery and development.

References

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Politechnika Warszawska. (n.d.). On the Infrared Spectra and Molecular Association of Some Cyanomethyl Ethers. Retrieved from [Link]

• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

• Reusch, W. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

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• 2. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

The Picolinate Scaffold: A Versatile Platform for Innovative Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

Picolinic acid, a simple pyridine-based scaffold, and its substituted derivatives represent a class of molecules with remarkable versatility and significant potential across diverse scientific disciplines. Their inherent ability to chelate metals, coupled with the tunable electronic and steric properties afforded by substitution, has propelled their application in medicinal chemistry, materials science, and catalysis. This guide provides a comprehensive overview of the core chemical principles of substituted picolinates and explores their burgeoning research applications. We will delve into the causality behind experimental design, provide detailed methodologies for key experimental workflows, and present data-driven insights to empower researchers in their quest for novel discoveries.

The Picolinate Core: Structure, Properties, and Synthesis

Picolinic acid, or pyridine-2-carboxylic acid, is an organic compound with the formula C₅H₄N(CO₂H).[1] The presence of the carboxylic acid group at the 2-position of the pyridine ring is crucial to its function, enabling it to act as a bidentate chelating agent that can form stable complexes with a variety of metal ions.[2][3] The introduction of substituents onto the pyridine ring allows for the fine-tuning of the molecule's steric and electronic properties, which in turn influences its reactivity, bioavailability, and target engagement.

The synthesis of substituted picolinates can be achieved through various established and novel methodologies. General approaches often involve the modification of readily available starting materials like 2-picoline.[4] For instance, methyl 4-substituted picolinates and methyl 5-substituted picolinates can be prepared from 2-picoline via intermediates such as 4-nitro-2-picoline N-oxide.[4] More advanced techniques, such as those employing metal-organic frameworks (MOFs) as heterogeneous catalysts, offer efficient and environmentally friendly routes to picolinate and picolinic acid derivatives.[5][6] These catalytic methods can facilitate multi-component reactions, highlighting the influence of reaction conditions on the synthesis of these valuable compounds.[6]

The characterization of newly synthesized substituted picolinates is paramount to understanding their structure and purity. A combination of analytical techniques is typically employed, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and connectivity of atoms.

• Infrared (IR) Spectroscopy: To identify functional groups and study metal-ligand coordination. Shifts in the IR spectra, for example, can confirm the coordination of the picolinate ligand to a metal center.[3]

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Single-Crystal X-ray Diffraction: To obtain a definitive three-dimensional structure of the molecule or its metal complexes, revealing detailed information about bond lengths, bond angles, and crystal packing.[2][7]

Medicinal Chemistry: A Privileged Scaffold in Drug Discovery

The picolinate scaffold is considered a "privileged" structure in medicinal chemistry due to its frequent appearance in biologically active compounds.[8] Its derivatives have been investigated for a wide range of therapeutic applications, from neurodegenerative diseases to cancer and infectious diseases.[8][9]

Enzyme Inhibition

Substituted picolinates have emerged as potent inhibitors of various enzymes.[8] The ability to introduce diverse substituents allows for the precise targeting of enzyme active sites, leading to high selectivity and potency. For example, picolinic acid derivatives have been developed as inhibitors for enzymes like BACE2 and PKK, with some candidates advancing to clinical trials.[8]

The design of picolinate-based enzyme inhibitors often involves leveraging their metal-chelating properties. Many enzymes have a metal ion in their active site that is crucial for their catalytic activity. Picolinates can coordinate with this metal ion, thereby inhibiting the enzyme.

Neuroprotection

Picolinic acid is an endogenous metabolite of L-tryptophan and has demonstrated a range of neuroprotective effects.[10][11] It has been shown to protect neurons from the neurotoxic effects of quinolinic acid, another metabolite in the same pathway.[12] This suggests a potential role for substituted picolinates in the treatment of neurodegenerative disorders where excitotoxicity is a contributing factor. The mechanism of action is thought to involve the modulation of inflammatory pathways and the chelation of metal ions that can contribute to oxidative stress.[10]

Antimicrobial and Antiviral Activity

The metal-chelating ability of picolinates is also central to their antimicrobial and antiviral properties.[10] By sequestering essential metal ions like iron and zinc, they can disrupt microbial metabolism and replication.[10] Picolinic acid has shown activity against a variety of viruses, including HIV and Herpes Simplex virus, by inducing apoptosis in infected cells and reducing viral replication.[10] Recent studies have also highlighted its broad-spectrum inhibitory effects on the entry of enveloped viruses, such as SARS-CoV-2 and influenza A virus, by targeting viral membrane integrity.[13]

Application Area	Mechanism of Action	Examples/Targets	References
Enzyme Inhibition	Competitive or non-competitive binding to active site, metal chelation	BACE2, PKK	[8]
Neuroprotection	Antagonism of neurotoxins, anti-inflammatory effects	Quinolinic acid-induced neurotoxicity	[12][14]
Antimicrobial	Chelation of essential metal ions (e.g., Fe²⁺, Zn²⁺)	Mycobacterium avium complex	[10]
Antiviral	Inhibition of viral entry, induction of apoptosis in infected cells	HIV, HSV, SARS-CoV-2, Influenza A	[10][13]

Table 1: Summary of Medicinal Chemistry Applications of Substituted Picolinates.

Metal Chelation: From Nutritional Supplements to Advanced Materials

The foundational property of picolinates is their ability to form stable complexes with metal ions.[2] This has led to their widespread use in various applications, from nutritional supplements to the development of sophisticated materials for medical imaging and catalysis.

Enhancing Bioavailability of Essential Minerals

Picolinate is used to enhance the absorption of essential minerals in dietary supplements.[15] Chromium picolinate, for instance, is a popular supplement used to improve glucose metabolism and has been studied for its effects on type 2 diabetes.[3][15] Zinc picolinate is another common supplement that increases the bioavailability of zinc.[15] The chelation of the metal ion by picolinate is thought to facilitate its transport across biological membranes.

However, it is important to note that the safety and efficacy of some metal picolinates are still under investigation, and high doses may have adverse effects.[16]

Imaging and Radiopharmaceuticals

The ability of picolinates to form stable complexes with a wide range of metal ions makes them excellent ligands for the development of contrast agents for Magnetic Resonance Imaging (MRI) and radiopharmaceuticals for therapy and diagnosis.[2] By incorporating paramagnetic or radioactive metal ions, substituted picolinates can be designed to target specific tissues or organs, allowing for enhanced imaging or targeted delivery of radiation.

Catalysis

Picolinate-metal complexes can also function as catalysts in a variety of chemical reactions. The metal center, held in a specific coordination environment by the picolinate ligand, can facilitate transformations such as oxidation or carbon-carbon bond formation.[17] For example, picolinic acid can act as a chelating agent to accelerate the reaction of peracetic acid with iron(III) for the oxidation of micropollutants.[17] Furthermore, bifunctional picolinate ionic liquids have been developed as sustainable, metal- and halide-free catalysts for the cycloaddition of CO₂ to epoxides.[18]

Experimental Protocols: A Guide for the Bench Scientist

To facilitate the exploration of substituted picolinates in your own research, we provide the following generalized experimental protocols. These should be adapted based on the specific properties of the compounds and the research question at hand.

General Synthesis of a Substituted Picolinate Ester

This protocol describes a general method for the synthesis of a picolinate ester from the corresponding picolinic acid.

Materials:

• Substituted picolinic acid

• Thionyl chloride (SOCl₂) or oxalyl chloride

• Anhydrous alcohol (e.g., ethanol, methanol)

• Anhydrous solvent (e.g., dichloromethane, THF)

• Inert gas (e.g., nitrogen, argon)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Acid Chloride Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend the substituted picolinic acid in the anhydrous solvent.

• Carefully add thionyl chloride (or oxalyl chloride) dropwise to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, or until the reaction is complete (monitor by TLC).

• Remove the excess thionyl chloride and solvent under reduced pressure.

• Esterification: Dissolve the crude acid chloride in the anhydrous alcohol.

• Stir the reaction mixture at room temperature for 1-3 hours.

• Quench the reaction by carefully adding a saturated solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure substituted picolinate ester.

In Vitro Enzyme Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of a substituted picolinate against a target enzyme.

Materials:

• Target enzyme

• Substrate for the enzyme

• Substituted picolinate inhibitor (dissolved in a suitable solvent, e.g., DMSO)

• Assay buffer

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Solutions: Prepare serial dilutions of the substituted picolinate inhibitor in the assay buffer. Also, prepare solutions of the enzyme and substrate at their optimal concentrations in the assay buffer.

• Assay Setup: In a 96-well microplate, add the assay buffer, the enzyme solution, and the inhibitor solution (or solvent control).

• Pre-incubation: Incubate the plate at the optimal temperature for the enzyme for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the substrate solution to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately begin measuring the change in absorbance or fluorescence over time using a microplate reader. The wavelength will depend on the specific substrate and product.

• Data Analysis: Calculate the initial reaction velocities for each inhibitor concentration. Plot the percentage of inhibition versus the inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Future Directions and Conclusion

The field of substituted picolinates is a dynamic and rapidly evolving area of research. Future investigations will likely focus on:

• Development of novel synthetic methodologies: To access a wider range of structurally diverse picolinate derivatives with improved efficiency and sustainability.

• Elucidation of complex biological mechanisms: To gain a deeper understanding of how these molecules interact with biological targets and modulate cellular pathways.

• Design of multifunctional picolinates: To create single molecules with multiple therapeutic or diagnostic functions, such as theranostic agents.

• Expansion into new application areas: To explore the potential of substituted picolinates in fields such as agriculture, where they may act as plant growth regulators or pesticides.[19][20][21]

References

• Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - PubMed Central. Available from: [Link]

• The Physiological Action of Picolinic Acid in the Human Brain - PMC. Available from: [Link]

• Picolinate – Knowledge and References - Taylor & Francis. Available from: [Link]

• Chromium(III) picolinate - Wikipedia. Available from: [Link]

• Synthesis of picolinate and picolinic acid derivatives using UiO-66-N(Zr) - ResearchGate. Available from: [Link]

• Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst - RSC Publishing. Available from: [Link]

• The synthesis of some substituted methyl pyridinecarboxylates. II. Methyl 4-substituted picolinates, methyl 5-substituted picolinates, and methyl 5-substituted nicotinates | Australian Journal of Chemistry | ConnectSci. Available from: [Link]

• Ligands Bearing Picolinate Groups as Potential Chelators for Application in Nuclear Medicine | Request PDF - ResearchGate. Available from: [Link]

• The physiological action of picolinic Acid in the human brain - PubMed. Available from: [Link]

• Picolinic Acids as β-Exosite Inhibitors of Botulinum Neurotoxin A Light Chain - PMC - NIH. Available from: [Link]

• Dietary Effects of Chromium Picolinate and Chromium Nanoparticles in Wistar Rats Fed with a High-Fat, Low-Fiber Diet: The Role of Fat Normalization - NIH. Available from: [Link]

• Picolinic Acid-Mediated Catalysis of Mn(II) for Peracetic Acid Oxidation Processes: Formation of High-Valent Mn Species - ACS Publications. Available from: [Link]

• Pharmacokinetics and bioavailability of chromium malate and its influence on trace metals absorption after oral or intravenous administration - PMC - NIH. Available from: [Link]

• Biopromis Chromium picolinate - chromium feed additive for agricultural animals. Available from: [Link]

• Synthesis and Characterization of New Picolinate Metal Complexes - ResearchGate. Available from: [Link]

• US5677461A - Method for producing chromium picolinate complex - Google Patents.

• Effects of dietary chromium picolinate supplementation on broiler growth performance: A meta-analysis - Research journals - PLOS. Available from: [Link]

• Polyphenols as Potential Metal Chelation Compounds Against Alzheimer's Disease - PMC. Available from: [Link]

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Ethyl 3-(cyanomethyl)picolinate: A Versatile Intermediate for Advanced Synthesis

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Ethyl 3-(cyanomethyl)picolinate is a strategically functionalized pyridine derivative that serves as a potent intermediate in the synthesis of complex heterocyclic systems. Its unique architecture, combining a picolinate ester, a reactive cyanomethyl group, and a pyridine core, offers multiple avenues for molecular elaboration. This guide provides an in-depth analysis of its synthesis, core reactivity, and application in constructing valuable chemical scaffolds, particularly those relevant to pharmaceutical and materials science. We will explore the causality behind its synthetic utility, provide field-proven protocols for its application, and present a forward-looking perspective on its potential in modern organic chemistry.

Introduction: The Strategic Value of a Multifunctional Building Block

In the landscape of organic synthesis, the efficiency of constructing complex molecules often hinges on the selection of versatile starting materials. Ethyl 3-(cyanomethyl)picolinate (CAS No. 301666-62-6) emerges as a preeminent example of such a building block.[1] It is a derivative of picolinic acid, specifically the ethyl ester of picolinic acid featuring a cyanomethyl substituent at the 3-position of the pyridine ring.[2] This arrangement of functional groups—an ester, a nitrile, and a pyridine ring—is not a random assortment; it is a carefully orchestrated combination that provides chemists with a powerful toolkit for molecular design.[2]

The synthesis of heteroaromatic compounds is a cornerstone of medicinal chemistry, as these scaffolds are ubiquitous in countless pharmaceuticals.[3] Ethyl 3-(cyanomethyl)picolinate is primed for participation in a variety of cyclization and condensation reactions, making it an invaluable precursor for libraries of novel compounds.[3][4] This guide will deconstruct the molecule's reactivity and demonstrate its role as a key intermediate in the generation of molecular complexity.

Physicochemical Properties

A clear understanding of a molecule's physical properties is fundamental to its application in synthesis. The key properties of Ethyl 3-(cyanomethyl)picolinate are summarized below.

Property	Value	Source
CAS Number	301666-62-6	[1]
Molecular Formula	C₁₀H₁₀N₂O₂	[2]
Molecular Weight	190.20 g/mol	[2]
Appearance	Inferred to be a liquid or low-melting solid	[5][6]
Storage	Inert atmosphere, room temperature	[2]

Note: Some properties are inferred from the closely related structure, Ethyl picolinate.[5][6]

Synthesis of the Intermediate

The utility of a building block is directly tied to its accessibility. A robust and scalable synthesis is therefore critical. A widely applicable method for preparing Ethyl 3-(cyanomethyl)picolinate involves a two-step sequence starting from the more readily available Ethyl 3-methylpicolinate.[2]

Step 1: Radical Halogenation. The process begins with the radical halogenation of the methyl group. This is a classic transformation where the benzylic-like methyl group on the pyridine ring is selectively halogenated. The use of N-Bromosuccinimide (NBS) with a radical initiator like azobisisobutyronitrile (AIBN) is the standard, field-proven choice. This choice is causal: NBS provides a low, steady concentration of bromine radicals, which minimizes side reactions and favors the desired mono-bromination at the activated methyl position.

Step 2: Nucleophilic Cyanation. The resulting Ethyl 3-(bromomethyl)picolinate is then subjected to nucleophilic substitution with a cyanide salt, such as sodium or potassium cyanide.[2] This reaction proceeds via an Sₙ2 mechanism. The choice of a polar aprotic solvent like DMSO or DMF is crucial as it solvates the cation (Na⁺ or K⁺) while leaving the cyanide anion (CN⁻) highly nucleophilic and reactive, thus maximizing the reaction rate and yield.[2]

A plausible synthetic route to Ethyl 3-(cyanomethyl)picolinate.

Unlocking Synthetic Potential: Reactivity and Mechanistic Insights

The power of Ethyl 3-(cyanomethyl)picolinate lies in the distinct yet cooperative reactivity of its functional groups. A senior scientist does not just see a molecule, but a collection of reactive sites poised for transformation.

• The Active Methylene Group: The protons on the carbon situated between the electron-withdrawing cyano group and the pyridine ring are significantly acidic. This allows for easy deprotonation by a suitable base (e.g., NaH, NaOEt, LDA) to form a stabilized carbanion. This nucleophilic center is the workhorse of the molecule, ready to attack a wide range of electrophiles in crucial C-C bond-forming reactions.

• The Nitrile (Cyano) Group: This group is a versatile functional handle. It can participate in intramolecular cyclizations, such as the Thorpe-Ziegler reaction, to form new rings.[7][8] The Thorpe-Ziegler reaction is a base-catalyzed intramolecular condensation of dinitriles, leading to a cyclic α-cyanoketone after hydrolysis.[7][9] The nitrile can also be hydrolyzed to a carboxylic acid or reduced to a primary amine, opening up further derivatization pathways.

• The Picolinate Ester: The ethyl ester can be selectively hydrolyzed under acidic or basic conditions to reveal the corresponding picolinic acid. This carboxylic acid can then be used for amide bond formation or other carboxylate-specific chemistry. The pyridine nitrogen and the adjacent carbonyl group also form a powerful bidentate chelation site for metal ions, a property well-documented for picolinic acid derivatives.

Key reactive sites and potential transformations.

Application in Heterocyclic Synthesis: The Knoevenagel Condensation

A prime example of leveraging the active methylene group is the Knoevenagel condensation . This reaction involves the condensation of an active methylene compound with an aldehyde or ketone, catalyzed by a base.[10][11] It is a robust and widely used method for forming C=C double bonds and synthesizing α,β-unsaturated carbonyl compounds, which are themselves important precursors for more complex molecules, including pharmaceuticals and fine chemicals.[12]

Ethyl 3-(cyanomethyl)picolinate is an ideal substrate for this reaction. The carbanion generated from its deprotonation can react with various aromatic or aliphatic aldehydes. The resulting product, a substituted ethyl 2-cyano-3-arylacrylate derivative, is a highly functionalized molecule ripe for further manipulation, such as in cyclization reactions to form novel nitrogen-containing heterocyclic compounds.[4][13]

Detailed Experimental Protocol: DABCO-Catalyzed Knoevenagel Condensation

This protocol is adapted from established, high-yield procedures for Knoevenagel condensations involving similar activated methylene compounds.[12][14][15] The choice of 1,4-diazabicyclo[2.2.2]octane (DABCO) as a catalyst is strategic; it is a non-nucleophilic, sterically hindered organic base that efficiently promotes the reaction while minimizing side products.

Objective: To synthesize Ethyl 2-cyano-3-(4-nitrophenyl)acrylate from Ethyl 3-(cyanomethyl)picolinate and 4-nitrobenzaldehyde.

Materials:

• Ethyl 3-(cyanomethyl)picolinate (10 mmol, 1.90 g)

• 4-Nitrobenzaldehyde (10 mmol, 1.51 g)

• DABCO (1.5 mmol, 0.17 g)

• Ethanol (25 mL)

• 50 mL Round-bottom flask

• Reflux condenser and magnetic stirrer

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 3-(cyanomethyl)picolinate (10 mmol), 4-nitrobenzaldehyde (10 mmol), and DABCO (1.5 mmol).[15]

• Solvent Addition: Add 25 mL of ethanol to the flask. The choice of ethanol is based on its ability to dissolve the reactants and its suitable boiling point for the reaction.

• Reaction Execution: Equip the flask with a reflux condenser and place it in a pre-heated oil bath. Heat the mixture to reflux (approx. 78 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The disappearance of the starting aldehyde spot indicates reaction completion, typically within 2-4 hours.

• Work-up and Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The product is expected to precipitate out of the solution as a solid.

• Purification: Collect the solid product by vacuum filtration through a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any residual impurities.

• Drying and Characterization: Dry the purified product in a vacuum oven to obtain the final compound. Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity.

This self-validating protocol relies on the clear physical change (precipitation) for initial product isolation and standard chromatographic/spectroscopic methods for confirmation, ensuring trustworthiness and reproducibility.

Broader Applications: Gateway to Indolizine Scaffolds

Beyond simple condensations, intermediates like Ethyl 3-(cyanomethyl)picolinate are gateways to more complex and medicinally relevant heterocyclic systems, such as indolizines .[16][17] The indolizine scaffold is a privileged structure found in numerous natural products and pharmacologically active compounds, exhibiting a wide range of biological activities including anticancer and anti-inflammatory properties.[16][18]

Synthetic strategies often involve the cyclization of suitably functionalized pyridine derivatives.[19] For example, an iodine-mediated oxidative cyclization between 2-(pyridin-2-yl)acetate derivatives and alkynes is a known method to produce substituted indolizines.[19] The cyanomethyl picolinate structure provides a perfect handle for elaboration into the necessary precursors for such cyclization strategies, highlighting its advanced utility in drug discovery programs.

Safety and Handling

As a responsible scientist, proper handling of all chemical intermediates is paramount. While a specific safety data sheet (SDS) for Ethyl 3-(cyanomethyl)picolinate is not widely available, guidelines can be established based on structurally related compounds like ethyl picolinate and other organic nitriles.[20]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[2]

• Hazards: May cause skin and serious eye irritation.[20] Combustion may produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides.

Conclusion and Future Outlook

Ethyl 3-(cyanomethyl)picolinate is more than just a chemical; it is a synthetic tool that embodies the principles of modern organic synthesis. Its multifunctional nature allows for sequential, selective transformations, enabling the efficient construction of complex molecular architectures from a single, versatile starting point. Its ability to participate in robust C-C bond-forming reactions and serve as a precursor to valuable heterocyclic scaffolds like indolizines solidifies its importance for researchers in drug development and materials science. As the demand for novel, diverse chemical entities continues to grow, the strategic application of intelligent intermediates like Ethyl 3-(cyanomethyl)picolinate will be indispensable in accelerating the pace of discovery.

References

• He, L., Yang, Y., Liu, X., Liang, G., Li, C., Wang, D., & Pan, W. (2020). An iodine-mediated oxidative cyclization reaction between 2-(pyridin-2-yl)acetate derivatives and different alkynes provides substituted indolizines in a regio- and chemoselective fashion. Synthesis, 52(03), 459-470. Available from: [Link]

• ResearchGate (n.d.). Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. ResearchGate. Available from: [Link]

• Chem-Station (2014). Thorpe-Ziegler Reaction. Chem-Station International Edition. Available from: [Link]

• Reddy, T. Y., et al. (2022). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Mexican Chemical Society, 66(2). Available from: [Link]

• L.S.College, Muzaffarpur (2020). Thorpe reaction. L.S.College. Available from: [Link]

• PubChem (n.d.). Ethyl 2-pyridinecarboxylate. National Center for Biotechnology Information. Available from: [Link]

• Gomha, S. M., et al. (2023). Synthesis of Heteroaromatic Compounds. Molecules, 28(8), 3569. Available from: [Link]

• RSC Publishing (n.d.). DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter. Royal Society of Chemistry. Available from: [Link]

• International Journal of Engineering Trends and Technology (2025). Recent Advances in the Synthesis of Indolizines and their Derivatives. IJETT. Available from: [Link]

• The Good Scents Company (n.d.). ethyl 2-picolinate. The Good Scents Company. Available from: [Link]

• Scilit (n.d.). A convenient synthesis of nicotinate esters from 3‐cyanopyridones. Scilit. Available from: [Link]

• PubMed (2025). Recent developments in the synthesis of indolizines and their derivatives as compounds of interest in medicinal chemistry: a review. National Library of Medicine. Available from: [Link]

• PubMed Central (n.d.). DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter. National Center for Biotechnology Information. Available from: [Link]

• MDPI (n.d.). Computational Revision of the Mechanism of the Thorpe Reaction. MDPI. Available from: [Link]

• RSC Publishing (n.d.). Advances in the synthesis of indolizines and their π-expanded analogues: update 2016–2024. Royal Society of Chemistry. Available from: [Link]

• Chemsrc (2025). Ethyl 2-picolinate. Chemsrc.com. Available from: [Link]

• PubMed Central (2021). Heterogeneous photocatalytic cyanomethylarylation of alkenes with acetonitrile: synthesis of diverse nitrogenous heterocyclic compounds. National Center for Biotechnology Information. Available from: [Link]

• Journal of Basic and Clinical Pharmacy (n.d.). Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. jbclinpharm.org. Available from: [Link]

• ResearchGate (n.d.). Synthetic Methods for the formation of Heterocyclic Compounds from Oxime Ether Derivatives. ResearchGate. Available from: [Link]

• Beilstein Journals (2021). Heterogeneous photocatalytic cyanomethylarylation of alkenes with acetonitrile: synthesis of diverse nitrogenous heterocyclic compounds. Beilstein Journals. Available from: [Link]

• Wikipedia (n.d.). Thorpe reaction. Wikipedia. Available from: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of Ethyl 3-(cyanomethyl)picolinate

Introduction

Ethyl 3-(cyanomethyl)picolinate is a key heterocyclic building block in medicinal chemistry and drug development. Its unique structural motif, featuring a pyridine ring substituted with both an ester and a cyanomethyl group, makes it a valuable intermediate for the synthesis of a diverse range of biologically active molecules. This document provides a comprehensive, field-proven protocol for the synthesis of Ethyl 3-(cyanomethyl)picolinate, designed for researchers and scientists in organic synthesis and drug discovery. The narrative emphasizes the rationale behind experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Synthetic Strategy: A Multi-Step Approach from 3-Picoline

The synthesis of Ethyl 3-(cyanomethyl)picolinate is most effectively achieved through a multi-step sequence starting from the readily available and inexpensive starting material, 3-picoline (3-methylpyridine). This strategic pathway allows for the sequential and controlled introduction of the required functional groups. The overall transformation is outlined below:

Caption: Synthetic workflow for Ethyl 3-(cyanomethyl)picolinate.

Experimental Protocols

Part 1: Oxidation of 3-Picoline to Picolinic Acid

The initial step involves the oxidation of the methyl group of 3-picoline to a carboxylic acid. Potassium permanganate (KMnO₄) is a powerful oxidizing agent suitable for this transformation.[1][2][3][4][5][6][7]

Materials and Reagents:

Reagent/Material	Grade	Supplier
3-Picoline	Reagent Grade, ≥99%	Sigma-Aldrich
Potassium Permanganate	ACS Reagent, ≥99.0%	Fisher Scientific
Sodium Hydroxide	ACS Reagent, ≥97.0%	VWR Chemicals
Hydrochloric Acid (conc.)	ACS Reagent, 37%	J.T. Baker
Deionized Water	-	In-house

Step-by-Step Protocol:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add 3-picoline (0.2 mol) and 300 mL of deionized water.

• Begin stirring and heat the mixture to 80°C.[6]

• In a separate beaker, prepare a solution of potassium permanganate (0.42 mol) in 400 mL of deionized water. This may require gentle heating to fully dissolve.

• Slowly add the potassium permanganate solution to the reaction flask over a period of 2 hours, maintaining the reaction temperature between 85-90°C.[2][6] The reaction is exothermic, so careful control of the addition rate is crucial.

• After the addition is complete, continue heating and stirring for an additional 30 minutes to ensure the reaction goes to completion.[2][6]

• Cool the reaction mixture to room temperature. The brown precipitate of manganese dioxide (MnO₂) will be present.

• Filter the mixture through a pad of Celite® to remove the MnO₂. Wash the filter cake with a small amount of hot deionized water.

• Cool the filtrate in an ice bath and acidify to a pH of approximately 3-4 with concentrated hydrochloric acid. Picolinic acid will precipitate as a white solid.

• Collect the precipitated picolinic acid by vacuum filtration, wash with a small amount of cold deionized water, and dry in a vacuum oven at 60°C to a constant weight.

Part 2: Esterification of Picolinic Acid to Ethyl Picolinate

The conversion of picolinic acid to its ethyl ester is achieved through a classic Fischer-Speier esterification, using an excess of ethanol as both the solvent and reagent, with a strong acid catalyst.[8][9][10]

Materials and Reagents:

Reagent/Material	Grade	Supplier
Picolinic Acid	From Part 1	-
Ethanol (Anhydrous)	ACS Reagent, ≥99.5%	Sigma-Aldrich
Sulfuric Acid (conc.)	ACS Reagent, 95-98%	Fisher Scientific
Sodium Bicarbonate	ACS Reagent, ≥99.7%	VWR Chemicals
Dichloromethane	HPLC Grade, ≥99.8%	J.T. Baker
Anhydrous Magnesium Sulfate	Reagent Grade	Sigma-Aldrich

Step-by-Step Protocol:

• In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend picolinic acid (0.15 mol) in 250 mL of anhydrous ethanol.

• Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (10 mL) with stirring.

• Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• After the reaction is complete, cool the mixture to room temperature and remove the excess ethanol under reduced pressure using a rotary evaporator.

• Pour the residue into 200 mL of ice-cold deionized water and carefully neutralize with a saturated aqueous solution of sodium bicarbonate until the pH is ~8.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford ethyl picolinate as an oil. The product can be further purified by vacuum distillation if necessary.

Part 3 & 4: Reduction and Chlorination to 3-(Chloromethyl)pyridine Hydrochloride

This two-step sequence first reduces the ester to an alcohol, which is then converted to the corresponding chloride.

Materials and Reagents:

Reagent/Material	Grade	Supplier
Ethyl Picolinate	From Part 2	-
Lithium Aluminum Hydride	1.0 M in THF	Sigma-Aldrich
Tetrahydrofuran (THF, anhydrous)	≥99.9%, inhibitor-free	Sigma-Aldrich
Thionyl Chloride	ReagentPlus®, ≥99%	Sigma-Aldrich
Diethyl Ether (anhydrous)	≥99.7%	Fisher Scientific

Step-by-Step Protocol (Reduction):

• To a flame-dried 1 L three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add a solution of lithium aluminum hydride (0.1 mol) in anhydrous THF.

• Cool the flask to 0°C in an ice-salt bath.

• Slowly add a solution of ethyl picolinate (0.08 mol) in anhydrous THF to the LAH suspension with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

• Filter the resulting granular precipitate and wash thoroughly with THF.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield 3-(hydroxymethyl)pyridine.

Step-by-Step Protocol (Chlorination):

• In a 250 mL round-bottom flask, dissolve the crude 3-(hydroxymethyl)pyridine (0.07 mol) in 100 mL of anhydrous diethyl ether.

• Cool the solution to 0°C and slowly add thionyl chloride (0.084 mol) dropwise with stirring.[11]

• A precipitate of 3-(chloromethyl)pyridine hydrochloride will form.

• Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Part 5: Cyanation to Ethyl 3-(cyanomethyl)picolinate

The final step involves a nucleophilic substitution of the chloride with a cyanide anion.[12][13]

Materials and Reagents:

Reagent/Material	Grade	Supplier
3-(Chloromethyl)pyridine HCl	From Part 4	-
Sodium Cyanide	ACS Reagent, ≥98%	Sigma-Aldrich
Dimethylformamide (DMF, anhydrous)	≥99.8%	Sigma-Aldrich
Ethyl Acetate	HPLC Grade, ≥99.5%	J.T. Baker
Brine (saturated NaCl solution)	-	In-house

Step-by-Step Protocol:

• Caution: Sodium cyanide is highly toxic. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• In a 250 mL round-bottom flask, dissolve 3-(chloromethyl)pyridine hydrochloride (0.05 mol) in 100 mL of anhydrous DMF.

• Add sodium cyanide (0.06 mol) in one portion.

• Heat the reaction mixture to 60-70°C and stir for 4-6 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into 300 mL of ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 150 mL).

• Combine the organic extracts and wash with brine (2 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Ethyl 3-(cyanomethyl)picolinate.

Data Summary

Step	Starting Material	Product	Typical Yield
1. Oxidation	3-Picoline	Picolinic Acid	70-80%
2. Esterification	Picolinic Acid	Ethyl Picolinate	80-90%
3. Reduction	Ethyl Picolinate	3-(Hydroxymethyl)pyridine	85-95%
4. Chlorination	3-(Hydroxymethyl)pyridine	3-(Chloromethyl)pyridine HCl	90-95%
5. Cyanation	3-(Chloromethyl)pyridine HCl	Ethyl 3-(cyanomethyl)picolinate	75-85%

Conclusion

This application note provides a detailed and reliable protocol for the multi-step synthesis of Ethyl 3-(cyanomethyl)picolinate from 3-picoline. By carefully following the outlined procedures and paying close attention to the rationale behind each step, researchers can confidently prepare this valuable intermediate for their drug discovery and development programs. The self-validating nature of each step, coupled with clear instructions, ensures a high probability of success for scientists with a foundational knowledge of organic synthesis techniques.

References

• Google Patents. (n.d.). Methyl 3-(cyanomethyl)benzoate synthetic method. CN105130846A.

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. Retrieved from [Link]

• Google Patents. (n.d.). Oxidation of alkyl pyridines and alkyl quinolines. US2109954A.
• Google Patents. (n.d.). Synthetic method of 3-(chloromethyl)pyridine hydrochloride. CN105085377A.

• MDPI. (2023). Oxidation of Picoline with Oxygen to Nicotinic Acid against Co2+, NHPI, and Phosphonium or Ammonium Bromides. Retrieved from [Link]

• Wikipedia. (n.d.). Picolinic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Picolinic acid hydrochloride. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Google Patents. (n.d.). Esterification of pyridine carboxylic acids. US2758999A.
• Google Patents. (n.d.). Preparation of chloromethylpyridine hydrochlorides. US5942625A.

• ResearchGate. (2008). The various possible products of oxidation of 3-picoline. Nicotinic.... Retrieved from [Link]

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• 13. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]

Application Notes and Protocols for the Esterification of 3-(cyanomethyl)picolinic Acid

Introduction: The Significance of 3-(cyanomethyl)picolinic Acid Esters

3-(Cyanomethyl)picolinic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its esters are valuable intermediates in the synthesis of more complex molecules, including potential pharmaceutical agents and functional materials. The strategic esterification of the carboxylic acid group allows for the modulation of the molecule's physicochemical properties, such as solubility, bioavailability, and reactivity in subsequent synthetic steps.

This guide provides a comprehensive overview of the primary methods for the esterification of 3-(cyanomethyl)picolinic acid, offering detailed protocols and mechanistic insights. The presence of the cyanomethyl group necessitates careful consideration of reaction conditions to avoid unintended side reactions, such as hydrolysis of the nitrile functionality. The methodologies presented herein are selected to ensure high yields and purity of the desired ester products while preserving the integrity of the cyanomethyl substituent.

Methodology Selection: Navigating the Esterification Landscape

The choice of an appropriate esterification method is paramount for a successful synthesis. For 3-(cyanomethyl)picolinic acid, the key is to employ conditions that are effective for the esterification of a pyridine carboxylic acid while being mild enough to not affect the cyanomethyl group. This section details three robust methods: Fischer-Speier Esterification under controlled conditions, Steglich Esterification for sterically hindered or sensitive substrates, and an Acyl Chloride-mediated approach for rapid conversions.

Fischer-Speier Esterification: The Classic Approach

The Fischer-Speier esterification is a well-established acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2] While effective, the strongly acidic conditions and the presence of water as a byproduct require careful management to prevent hydrolysis of the cyanomethyl group and to drive the reaction equilibrium towards the product.[1]

Causality of Experimental Choices:

• Acid Catalyst: A strong acid like sulfuric acid or p-toluenesulfonic acid is used to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the alcohol.[2]

• Excess Alcohol: Using the alcohol as the solvent or in large excess shifts the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[1]

• Water Removal: The removal of water, either azeotropically with a Dean-Stark apparatus or by using a drying agent, is crucial to drive the reaction to completion.[1][2]

Protocol 1: Fischer-Speier Esterification of 3-(cyanomethyl)picolinic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve 3-(cyanomethyl)picolinic acid (1.0 eq) in the desired alcohol (e.g., methanol, ethanol; 20-50 eq).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) or p-toluenesulfonic acid monohydrate (0.1-0.2 eq).

• Reflux: Heat the reaction mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by column chromatography on silica gel.

Table 1: Representative Conditions for Fischer-Speier Esterification

Alcohol	Catalyst	Temperature (°C)	Typical Reaction Time (h)	Expected Yield (%)
Methanol	H₂SO₄	65	4-8	85-95
Ethanol	p-TsOH	78	6-12	80-90
Isopropanol	H₂SO₄	82	12-24	70-80

Diagram 1: Fischer-Speier Esterification Workflow

Caption: Workflow for Fischer-Speier Esterification.

Steglich Esterification: Mild and Efficient

For substrates that are sensitive to harsh acidic conditions or are sterically hindered, the Steglich esterification offers a milder alternative.[3] This method utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[3]

Causality of Experimental Choices:

• Carbodiimide (DCC/EDC): The carbodiimide activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[4][5]

• DMAP Catalyst: DMAP acts as a potent acyl transfer catalyst. It reacts with the O-acylisourea intermediate to form a more reactive N-acylpyridinium salt, which is then readily attacked by the alcohol.[3] This catalytic cycle also helps to suppress the formation of the N-acylurea byproduct, a common side reaction in carbodiimide-mediated couplings.[3]

Protocol 2: Steglich Esterification of 3-(cyanomethyl)picolinic Acid

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(cyanomethyl)picolinic acid (1.0 eq), the alcohol (1.1-1.5 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran).

• Carbodiimide Addition: Cool the mixture to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) or EDC (1.1 eq) in the same anhydrous solvent dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or HPLC.

• Work-up (DCC): If DCC is used, the N,N'-dicyclohexylurea (DCU) byproduct will precipitate. Filter off the DCU and wash the solid with the reaction solvent.

• Work-up (EDC): If EDC is used, the urea byproduct is water-soluble and can be removed by an aqueous wash.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography on silica gel.

Table 2: Reagents for Steglich Esterification

Carbodiimide	Catalyst	Solvent	Temperature (°C)	Typical Reaction Time (h)
DCC	DMAP	CH₂Cl₂	0 to RT	4-12
EDC	DMAP	THF	0 to RT	4-12

Diagram 2: Steglich Esterification Mechanism

Sources

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• 3. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
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• 5. Carbodiimide - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Synthesis of Ethyl 3-(cyanomethyl)picolinate via Nucleophilic Substitution

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the synthesis of Ethyl 3-(cyanomethyl)picolinate, a valuable heterocyclic intermediate in pharmaceutical research and development. The core of this synthesis is a nucleophilic substitution reaction, a fundamental transformation in organic chemistry. This guide elucidates the underlying reaction mechanism, provides a detailed, field-proven laboratory protocol, and emphasizes critical safety procedures required when handling highly toxic cyanide reagents. The content herein is structured to empower researchers with both the practical steps and the theoretical understanding necessary for successful and safe execution.

Introduction and Strategic Overview

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine derivative whose structural motif is of significant interest in medicinal chemistry. The presence of both an ester and a nitrile group on the picolinate scaffold provides versatile handles for further molecular elaboration, making it a key building block for a range of target molecules.

The synthetic strategy detailed here focuses on the construction of the cyanomethyl group via a nucleophilic substitution reaction. This approach is predicated on the displacement of a good leaving group, typically a halide, from the 3-position methyl group of an ethyl picolinate precursor by a cyanide nucleophile. The reaction is generally efficient and proceeds via a well-understood Sₙ2 mechanism.

Reaction Mechanism: The Sₙ2 Pathway

The synthesis proceeds through a bimolecular nucleophilic substitution (Sₙ2) mechanism.[1] The key steps are:

• Nucleophilic Attack: The cyanide ion (:C≡N⁻), a potent nucleophile, attacks the electrophilic carbon atom of the chloromethyl group on the Ethyl 3-(chloromethyl)picolinate substrate.[2][3][4] The attack occurs from the backside relative to the carbon-halogen bond.

• Transition State: A high-energy, pentacoordinate transition state is formed where the C-CN bond is partially formed and the C-Cl bond is partially broken.

• Leaving Group Departure: The carbon-chlorine bond cleaves heterolytically, with the chloride ion (Cl⁻) acting as the leaving group. This departure occurs simultaneously with the formation of the new carbon-carbon bond, resulting in an inversion of stereochemistry if the carbon were chiral (though it is achiral in this case).

The choice of an aprotic polar solvent like DMF or DMSO can accelerate Sₙ2 reactions by solvating the cation (e.g., K⁺) of the cyanide salt, leaving the cyanide anion more "naked" and nucleophilic. However, ethanolic solutions are also commonly used.[1][2]

Synthesis of Precursor: Ethyl 3-(chloromethyl)picolinate

The starting material, Ethyl 3-(chloromethyl)picolinate hydrochloride, is often prepared from the corresponding alcohol, 3-pyridyl carbinol (3-pyridinemethanol).

• Esterification: 3-Picolinic acid is first esterified to Ethyl picolinate using ethanol in the presence of a strong acid catalyst like sulfuric acid.[5]

• Chlorination: The subsequent and more direct precursor, 3-pyridyl carbinol, is reacted with a chlorinating agent such as thionyl chloride (SOCl₂) in an inert solvent.[6][7] This reaction converts the primary alcohol into the corresponding alkyl chloride, yielding 3-chloromethylpyridine, which is typically isolated as its hydrochloride salt for improved stability.

Detailed Experimental Protocol

This protocol describes the nucleophilic substitution of Ethyl 3-(chloromethyl)picolinate hydrochloride with potassium cyanide.

4.1. Materials and Equipment

Chemical/Material	CAS Number	Molar Mass ( g/mol )	Notes
Ethyl 3-(chloromethyl)picolinate HCl	N/A	~222.07	Substrate. Prepare from 3-pyridyl carbinol.
Potassium Cyanide (KCN)	151-50-8	65.12	EXTREMELY TOXIC. Nucleophile.
Dimethylformamide (DMF)	68-12-2	73.09	Anhydrous, reaction solvent.
Ethyl Acetate (EtOAc)	141-78-6	88.11	Extraction solvent.
Deionized Water	7732-18-5	18.02	For work-up.
Brine (Saturated NaCl)	7647-14-5	58.44	For work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Drying agent.
Equipment
Round-bottom flask (250 mL)	Reaction vessel.
Reflux condenser	To prevent solvent loss.[1]
Magnetic stirrer and stir bar	For homogenous mixing.
Heating mantle	For temperature control.
Nitrogen/Argon inlet	To maintain an inert atmosphere.
Separatory funnel (500 mL)	For extraction.
Rotary evaporator	For solvent removal.

4.2. Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure the entire apparatus is dry.

• Reagent Charging: In a certified chemical fume hood, carefully charge the flask with potassium cyanide (KCN, 1.2 equivalents). Add 100 mL of anhydrous DMF.

• Neutralization & Substrate Addition: To the stirred suspension, add Ethyl 3-(chloromethyl)picolinate hydrochloride (1.0 equivalent). Note: The hydrochloride salt will be neutralized in situ. For the free base, this step can be done directly.

• Reaction Conditions: Heat the reaction mixture to 50-60 °C using a heating mantle. Maintain stirring under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC.

• Work-up - Quenching: Once the reaction is complete, cool the mixture to room temperature. CAUTION: Perform the following steps in the fume hood. Slowly and carefully pour the reaction mixture into 200 mL of ice-cold deionized water to quench the reaction and dissolve inorganic salts.

• Extraction: Transfer the aqueous mixture to a 500 mL separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 75 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with deionized water (2 x 100 mL) and then with brine (1 x 100 mL) to remove residual DMF and inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient system to afford the pure Ethyl 3-(cyanomethyl)picolinate as a clear oil or low-melting solid.

Visualization of the Synthetic Workflow

The following diagram outlines the key stages of the synthesis process.

Caption: Workflow for Ethyl 3-(cyanomethyl)picolinate Synthesis.

Critical Safety Protocols: Handling Cyanide

WARNING: Potassium cyanide and sodium cyanide are highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[8] Hydrogen cyanide (HCN), an extremely toxic and flammable gas, is released upon contact with acids.[9]

• Engineering Controls: All manipulations involving cyanide salts must be performed in a certified, high-performance chemical fume hood.[9][10]

• Personal Protective Equipment (PPE): A full complement of PPE is mandatory. This includes a lab coat, chemical splash goggles, and double-layered nitrile gloves.[10]

• Designated Area: Conduct all work in a clearly marked "designated area" for cyanide use.[9]

• No Lone Work: Never work with cyanides while alone in the laboratory.[9]

• Waste Disposal: All cyanide-contaminated waste (solid and liquid) must be segregated into a dedicated, clearly labeled hazardous waste container. The container must be marked "HAZARDOUS WASTE – CYANIDE" and "DANGER: DO NOT MIX WITH ACIDS".[9] Quench residual cyanide in equipment with a freshly prepared 10% bleach solution followed by thorough rinsing.[9]

• Emergency Preparedness: Ensure an emergency plan is in place and that all personnel are aware of the location and use of the safety shower, eyewash station, and a cyanide antidote kit, if available and approved by your institution's EHS department.

References

• Clark, J. (2015). Nucleophilic substitution - halogenoalkanes and cyanide ions. Chemguide. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Potassium Cyanide: Systemic Agent. NIOSH. Retrieved from [Link]

• Google Patents. (n.d.). US3644380A - Preparation of 3-cyanopyridine.
• Google Patents. (n.d.). US5942625A - Preparation of chloromethylpyridine hydrochlorides.

• Organic Syntheses. (n.d.). in situ CYANOSILYLATION OF CARBONYL COMPOUNDS: O-TRIMETHYLSILYL-4-METHOXYMANDELONITRILE. Retrieved from [Link]

• University of Liverpool. (n.d.). A Level Nucleophilic Substitution Cyanide + Ethyl Bromide. ChemTube3D. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure - POTASSIUM OR SODIUM CYANIDE*. Retrieved from [Link]

• LibreTexts Chemistry. (2025). 11.1: The Discovery of Nucleophilic Substitution Reactions. Retrieved from [Link]

• YouTube. (2015). Nucleophilic substitution reactions with cyanide. Retrieved from [Link]

• LSU Health Shreveport. (2018). SOP for the safe use of cyanide compounds. Retrieved from [Link]

• Revision Sheets. (n.d.). Halogenoalkanes | Nucleophilic Substitution (with :CN-). Retrieved from [Link]

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• 5. Ethyl picolinate synthesis - chemicalbook [chemicalbook.com]
• 6. US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents [patents.google.com]
• 7. 2-(Chloromethyl)pyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]
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• 10. ehs.yale.edu [ehs.yale.edu]

Application Notes & Protocols: A Guide to the Step-by-Step Synthesis of Picolinate Derivatives

Abstract

Picolinic acid and its derivatives are foundational scaffolds in medicinal chemistry and materials science.[1][2] Their inherent ability to act as bidentate chelating agents, combined with the versatility of the pyridine ring for further functionalization, has established them as "privileged" structural motifs in drug discovery.[3] Picolinate-derived compounds are integral to a significant number of FDA-approved nitrogen-heterocyclic drugs and have been investigated for therapeutic applications in neurodegenerative diseases, cancer, and inflammation.[3] This document provides a detailed guide for the synthesis of various picolinate derivatives, ranging from simple esters to complex, functionalized molecules and metal complexes. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Versatility of the Picolinate Scaffold

The picolinate scaffold, a pyridine ring substituted at the 2-position with a carboxylic acid or its ester, is a cornerstone in modern synthetic chemistry. Its structural and electronic properties make it a versatile building block for creating a wide array of biologically active molecules and functional materials.[1] The nitrogen atom of the pyridine ring and the adjacent carboxyl group create a powerful bidentate chelation site, allowing for the formation of stable complexes with a variety of metal ions.[1][4] This property is famously exploited in nutritional supplements like chromium picolinate, but also holds immense potential for the design of metal-based drugs and diagnostic agents.[3][5]

Furthermore, the pyridine ring itself is amenable to a wide range of chemical modifications, including electrophilic and nucleophilic substitutions, as well as modern transition-metal-catalyzed cross-coupling reactions.[6][7] This allows for the precise installation of various functional groups, enabling the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.

This guide will detail three primary synthetic strategies for producing picolinate derivatives:

• Direct Esterification: The formation of simple picolinate esters from picolinic acid.

• Activated Ester Synthesis: A crucial intermediate step for creating amides and other derivatives.

• Metal Complexation: The synthesis of coordination complexes like chromium picolinate.

Each section will provide detailed, step-by-step protocols, explanations of the reaction mechanisms, and key considerations for successful synthesis.

Synthesis of Simple Picolinate Esters via Fischer Esterification

Fischer-Speier esterification is a classic and cost-effective method for synthesizing esters from a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This method is particularly suitable for producing simple alkyl picolinates.

Causality and Experimental Rationale: The reaction is an equilibrium process. To drive it towards the ester product, an excess of the alcohol is typically used, which also serves as the solvent. A strong acid catalyst, such as sulfuric acid (H₂SO₄), is required to protonate the carbonyl oxygen of the picolinic acid, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the alcohol. The removal of water, a byproduct of the reaction, can also shift the equilibrium to the right.

Protocol 2.1: Synthesis of Methyl Picolinate

Materials:

• Picolinic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: Suspend picolinic acid (1 equivalent) in anhydrous methanol (10-20 equivalents, serving as solvent and reactant) in a round-bottom flask equipped with a magnetic stir bar.[8]

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (0.1-0.2 equivalents) to the stirring suspension. The addition is exothermic and should be done in an ice bath to control the temperature.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 65°C for methanol). Maintain reflux for 4-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting picolinic acid is consumed.

• Work-up - Quenching: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing a saturated solution of sodium bicarbonate. This will neutralize the excess acid and any unreacted picolinic acid. Be cautious as CO₂ gas will evolve.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with dichloromethane or diethyl ether (3 x volume of the initial reaction).

• Drying and Concentration: Combine the organic layers and dry over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude methyl picolinate.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel if necessary.

Parameter	Condition	Rationale
Solvent	Anhydrous Methanol	Serves as both reactant and solvent, excess drives equilibrium.
Catalyst	Conc. H₂SO₄	Protonates the carbonyl to activate the carboxylic acid.
Temperature	Reflux (~65°C)	Provides activation energy for the reaction.
Reaction Time	4-24 hours	Time required to reach equilibrium; monitor by TLC.

Synthesis of Activated Picolinate Esters for Amidation and Bioconjugation

For applications requiring the formation of amide bonds, such as in peptide synthesis or bioconjugation, the carboxylic acid must first be converted into a more reactive "activated" form.[2] This typically involves converting the picolinic acid into an acid chloride, which is then reacted with an alcohol like N-hydroxysuccinimide (NHS) or p-nitrophenol (PNP) to form a highly reactive ester.[2][9] These activated esters are excellent acylating agents that react readily with primary and secondary amines.

Causality and Experimental Rationale: Thionyl chloride (SOCl₂) is a common reagent for converting carboxylic acids to acid chlorides. A catalytic amount of N,N-Dimethylformamide (DMF) is often added to facilitate this conversion via the formation of a Vilsmeier reagent, which is the active catalytic species. The resulting picolinoyl chloride is highly reactive and susceptible to hydrolysis, so it is typically generated in situ and used immediately. The subsequent reaction with an alcohol in the presence of a non-nucleophilic base (like triethylamine, Et₃N) traps the acid chloride as a stable, yet reactive, activated ester.[2][3]

Workflow for Activated Picolinate Ester Synthesis

Caption: Workflow for Activated Picolinate Ester Synthesis.

Protocol 3.1: Synthesis of Picolinic Acid N-Hydroxysuccinimidyl (NHS) Ester

Materials:

• Picolinic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF), catalytic amount

• N-hydroxysuccinimide (NHS)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Anhydrous diethyl ether

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Acid Chloride Formation: To a stirred suspension of picolinic acid (1 equivalent) in anhydrous THF, add a catalytic drop of DMF.[2][3] Carefully add thionyl chloride (1.2-1.5 equivalents) dropwise at 0°C. Allow the mixture to warm to room temperature and stir until gas evolution (SO₂ and HCl) ceases and a clear solution is formed (approx. 1-2 hours).

• Removal of Excess Reagent: Remove the excess thionyl chloride and solvent under reduced pressure. The resulting solid is picolinoyl chloride hydrochloride, which should be used immediately.[9]

• Esterification: Dissolve the crude picolinoyl chloride hydrochloride in fresh anhydrous THF under an inert atmosphere.[3] In a separate flask, dissolve N-hydroxysuccinimide (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous THF.

• Reaction: Slowly add the NHS/Et₃N solution to the stirred acid chloride solution at 0°C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.[3]

• Work-up: A precipitate of triethylammonium chloride will form. Filter the mixture and wash the solid with THF.

• Purification: Concentrate the filtrate in vacuo.[3] The resulting crude product can be purified by recrystallization, typically from 2-propanol or by column chromatography, to yield the pure picolinic acid NHS ester as a white solid.[9]

Reagent	Molar Eq.	Role & Rationale
Picolinic Acid	1	Starting Material
SOCl₂	1.2 - 1.5	Converts carboxylic acid to acid chloride. Excess ensures full conversion.
DMF	Catalytic	Catalyzes acid chloride formation via Vilsmeier intermediate.
NHS	1	Forms the active ester.
Et₃N	2.2	Neutralizes HCl generated in both steps, driving the reaction forward.

Synthesis of Metal Picolinate Complexes

Picolinic acid is an excellent chelating ligand for various metal ions, forming stable coordination complexes. Chromium(III) picolinate is a well-known example used as a nutritional supplement.[3][4] The synthesis typically involves the reaction of picolinic acid with a suitable metal salt in an aqueous or alcoholic solution.[10][11]

Causality and Experimental Rationale: The reaction involves the deprotonation of the carboxylic acid group of picolinic acid, followed by coordination of both the carboxylate oxygen and the pyridine nitrogen to a metal center. The stoichiometry of the reaction (typically 3 equivalents of picolinate to 1 equivalent of a +3 metal ion like Cr³⁺) is crucial for forming the neutral complex, Cr(pic)₃. The reaction pH and temperature can influence the reaction rate and the purity of the final product.

Diagram of Picolinate Chelation

Caption: Chelation of a metal ion by a picolinate ligand.

Protocol 4.1: Synthesis of Chromium(III) Picolinate

Materials:

• Picolinic acid

• Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Prepare Picolinate Solution: Dissolve picolinic acid (3 equivalents) in deionized water. Slowly add a solution of sodium hydroxide (3 equivalents) to deprotonate the picolinic acid, forming sodium picolinate.

• Prepare Chromium Solution: In a separate beaker, dissolve chromium(III) chloride hexahydrate (1 equivalent) in deionized water.[11]

• Reaction: Heat both solutions to 70-80°C. Slowly add the hot chromium(III) chloride solution to the hot sodium picolinate solution with vigorous stirring. A reddish-pink precipitate of chromium(III) picolinate should form immediately.

• Digestion: Continue to stir the mixture at 70-80°C for 1-2 hours to allow the precipitate to "digest," which improves its filterability and purity.

• Isolation: Cool the mixture to room temperature, then further cool in an ice bath. Collect the precipitate by vacuum filtration.

• Washing: Wash the collected solid sequentially with cold deionized water and then cold ethanol to remove any unreacted starting materials and inorganic salts.

• Drying: Dry the product in a vacuum oven at 60-80°C to a constant weight.

Parameter	Condition	Rationale
Stoichiometry	3:1 (Picolinic Acid:Cr³⁺)	Forms the neutral, stable Cr(pic)₃ complex.
Base	NaOH	Deprotonates picolinic acid to the active picolinate anion.
Temperature	70-80°C	Increases reaction rate and improves precipitate quality.
Washing Solvents	Water, then Ethanol	Removes water-soluble and organic-soluble impurities.

Concluding Remarks

The synthetic routes outlined in this guide provide a robust foundation for researchers working with picolinate derivatives. The choice of method—be it direct esterification for simple analogues, activation for complex amide synthesis, or chelation for metallo-organic compounds—depends entirely on the desired final product and its intended application. By understanding the chemical principles behind each step, from catalyst function to the role of stoichiometry and reaction conditions, scientists can troubleshoot and adapt these protocols to synthesize novel picolinate derivatives for a wide range of applications in medicine and materials science.

References

• Synthesis process for chromium picolinate. (2010).
• Application Notes and Protocols for Picolinate Derivatives in Medicinal Chemistry. (2025). BenchChem.
• Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility. (n.d.). PubMed Central.
• A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. (2001). Molecules.
• Synthesis, structure, chemical and bioactivity behavior of eight chromium(III) picolinate derivatives Cr(R-pic)₃. (2018).
• Method for producing chromium picolinate complex. (1997).
• Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH₂PO₃H₂)
• A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. (2001).
• Chemical properties and biotoxicity of several chromium picolinate deriv
• Synthesis of Some Aminopicolinic Acids. (2012). IRL @ UMSL.
• Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. (2023). MDPI.
• Picolinic acid derivatives and their use as intermediates. (2020).

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Purification of Ethyl 3-(cyanomethyl)picolinate by column chromatography

Application Note: A-734

A-734 | Optimized Purification of Ethyl 3-(cyanomethyl)picolinate via Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of Ethyl 3-(cyanomethyl)picolinate, a key heterocyclic building block in pharmaceutical and materials science research. The inherent polarity imparted by the pyridine ring, ester, and nitrile functionalities presents a moderate purification challenge, necessitating a well-optimized chromatographic method. This guide details the rationale for selecting normal-phase chromatography, a systematic approach to developing an optimal mobile phase using Thin-Layer Chromatography (TLC), and a robust protocol for purification via flash column chromatography on silica gel. Troubleshooting advice and best practices are included to ensure high purity and recovery of the target compound.

Introduction & Purification Rationale

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine derivative of significant interest in organic synthesis.[1] Its structural motifs—a picolinate ester and a cyanomethyl group—make it a versatile precursor for more complex molecules.[1] The purification of this compound from a crude reaction mixture is critical for ensuring the integrity of subsequent synthetic steps. Common impurities may include unreacted starting materials like ethyl 3-(halomethyl)picolinate, over-alkylated byproducts, or hydrolysis products such as 3-(cyanomethyl)picolinic acid.[1]

The molecule's polarity is governed by three key functional groups:

• Pyridine Ring: The nitrogen atom introduces a dipole and can act as a hydrogen bond acceptor, significantly increasing polarity.

• Ethyl Ester: A moderately polar group.

• Nitrile Group (-C≡N): A strongly polar functional group.

Given this moderately to highly polar nature, normal-phase column chromatography using silica gel as the stationary phase is the method of choice.[2][3] Silica gel, with its surface silanol (Si-OH) groups, is a highly polar adsorbent.[2] Separation is achieved by eluting the column with a mobile phase of lower polarity; compounds with higher polarity will have a stronger affinity for the stationary phase and thus elute more slowly.[3]

Table 1: Physicochemical Properties of Ethyl 3-(cyanomethyl)picolinate

Property	Value	Source
Molecular Formula	C₁₀H₁₀N₂O₂	[4]
Molecular Weight	190.20 g/mol	[4]
Appearance	Expected to be a liquid or low-melting solid	N/A
Polarity	Moderately Polar	Inferred from structure

| Storage | Inert atmosphere, room temperature |[4] |

Pre-Purification: TLC Method Development

Before committing to a large-scale column, it is imperative to develop an effective solvent system using Thin-Layer Chromatography (TLC).[5] TLC is a rapid, low-cost pilot technique for optimizing separation conditions.[6][7] The goal is to find a mobile phase composition that provides good separation between the desired product and its impurities, ideally with the product having a Retention Factor (Rf) between 0.25 and 0.35 .[5] This Rf range typically ensures that the compound does not elute too quickly (co-eluting with non-polar impurities) or too slowly (requiring excessive solvent and leading to band broadening).[5]

Protocol 2.1: TLC Solvent System Screening

• Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spotting: Using a capillary tube, spot the dissolved crude mixture onto the baseline of several silica gel TLC plates (with fluorescent indicator F₂₅₄).[8][9] Ensure the spots are small and concentrated.

• Elution: Place each TLC plate in a developing chamber containing a different solvent system. A standard starting point for a compound of this polarity is a mixture of a non-polar solvent (Hexanes or Petroleum Ether) and a moderately polar solvent (Ethyl Acetate).[2][10]

  • Test a gradient of compositions, for example:

    • 20% Ethyl Acetate / 80% Hexanes (v/v)

    • 30% Ethyl Acetate / 70% Hexanes (v/v)

    • 40% Ethyl Acetate / 60% Hexanes (v/v)

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp at 254 nm.[1] The aromatic pyridine ring should be UV active.

• Analysis: Calculate the Rf value for the spot corresponding to the product. Adjust the solvent polarity until the target Rf of ~0.3 is achieved.

  • If the Rf is too high, decrease the polarity of the mobile phase (reduce the percentage of Ethyl Acetate).

  • If the Rf is too low, increase the polarity (increase the percentage of Ethyl Acetate).

Caption: Workflow for TLC Method Development.

Protocol: Flash Column Chromatography Purification

Flash column chromatography utilizes air pressure to accelerate solvent flow through the column, providing faster and more efficient separations compared to traditional gravity chromatography.[11]

Materials and Reagents

• Stationary Phase: Silica gel (flash grade, e.g., 230-400 mesh).[8]

• Mobile Phase: Optimized solvent system from TLC (e.g., 30% Ethyl Acetate in Hexanes).

• Crude Sample: Ethyl 3-(cyanomethyl)picolinate.

• Apparatus: Glass chromatography column, air source with regulator, collection tubes/flasks, TLC plates for fraction analysis.[12][13]

Column Packing (Slurry Method)

• Preparation: Secure the column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[11]

• Slurry Creation: In a beaker, mix the required amount of silica gel (typically 50-100 times the weight of the crude sample) with the initial, least polar mobile phase to form a free-flowing slurry.[11]

• Packing: Pour the slurry into the column in a single, continuous motion. Open the stopcock and apply gentle air pressure to help pack the silica bed evenly, collecting the solvent that passes through.[11]

• Equilibration: Once packed, do not let the column run dry. Add more mobile phase and run 2-3 column volumes through to ensure the bed is stable and fully equilibrated. The top of the silica bed must remain level.[14]

Sample Loading (Dry Loading)

Dry loading is highly recommended for compounds that are not highly soluble in the mobile phase, as it often leads to better band resolution.[13]

• Dissolve the crude material in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (2-3 times the weight of the crude sample) to this solution.

• Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.[15]

• Carefully add this powder as a uniform layer on top of the packed silica bed. Add a final thin layer of sand on top to prevent disturbance during solvent addition.[11]

Elution and Fraction Collection

• Elution: Carefully fill the column with the mobile phase. Apply gentle air pressure to the top of the column to achieve a steady flow rate (e.g., a drop rate of 1-2 drops per second).[11]

• Collection: Begin collecting the eluent in fractions (e.g., 10-20 mL per fraction).[14]

• Monitoring: Systematically spot every few fractions on a TLC plate. Develop and visualize the plate to track the elution of the product and any impurities.

• Combining Fractions: Once the elution is complete, combine the fractions that contain the pure product as determined by TLC.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Ethyl 3-(cyanomethyl)picolinate.

Caption: Workflow for Flash Column Chromatography.

Troubleshooting & Key Considerations

Problem	Potential Cause	Solution
Poor Separation	Incorrect mobile phase polarity.	Re-optimize the solvent system using TLC. Aim for a larger ΔRf between spots.
Column was packed unevenly.	Ensure the silica bed is packed uniformly without cracks or channels. The slurry method is generally more reliable.[11]
Product Elutes Too Quickly (High Rf)	Mobile phase is too polar.	Decrease the proportion of the polar solvent (e.g., Ethyl Acetate).
Product Won't Elute (Low Rf)	Mobile phase is not polar enough.	Increase the proportion of the polar solvent. A gradient elution (gradually increasing polarity) might be necessary.
Compound is interacting strongly with acidic silica.	Add a small amount (~0.5-1%) of a modifier like triethylamine to the mobile phase to neutralize the silica surface, which is especially useful for basic compounds like pyridines.[16]
Streaking on TLC/Column	Sample overload.	Use a larger column with more silica gel relative to the sample amount.
Compound is degrading on silica.	Work quickly and consider using a less acidic stationary phase like neutral alumina if degradation is suspected.

Conclusion

The protocol described provides a reliable and systematic method for the purification of Ethyl 3-(cyanomethyl)picolinate. Successful purification is predicated on careful preliminary method development using TLC to identify an optimal mobile phase. By employing a well-packed column and the appropriate elution strategy, researchers can consistently obtain this valuable synthetic intermediate in high purity, facilitating the advancement of drug development and chemical research projects.

References

• ResearchGate. TLC Determination of Hydrophilicity Parameter of Some Pyridinium Aldoximes. Available from: [Link]

• Merck Millipore. Chromatography Columns & Systems. Available from: [Link]

• Newcrom. Separation of Ethyl 3-(cyanomethyl)-benzoate on Newcrom R1 HPLC column. Available from: [Link]

• Reddit. Column chromatography & TLC on highly polar compounds?. Available from: [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Available from: [Link]

• Chromatography Forum. Method for pyridine amine derivative. Available from: [Link]

• MACHEREY-NAGEL. A Comprehensive Guide to Thin-Layer Chromatography (TLC). Available from: [Link]

• ResearchGate. Can anyone help with purifying product from reaction mixture with column chromatography?. Available from: [Link]

• ResearchGate. Thin-layer Chromatography. Available from: [Link]

• Common Organic Chemistry. Solvent Systems for Silica Gel Column Chromatography. Available from: [Link]

• Nature. Preparation of pyridine derivatives from the corresponding 5-acetal-1-carbonyl compounds by acid. Available from: [Link]

• Scribd. Macherey Nagel TLC. Available from: [Link]

• Organic Syntheses. Procedure for the Preparation of 3-Hydroxy-5-pentyl-4-phenyl-1,5-dihydro-2H-pyrrol-2-one. Available from: [Link]

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• Membrane Solutions. Column Chromatography Notes. Available from: [Link]

• Khan Academy. Column chromatography. Available from: [Link]

• MDPI. Culture Condition-Dependent Acylation Patterns of Trichothecenes in a T-2 Toxin-Producing Strain of Fusarium sporotrichioides NBRC 9955. Available from: [Link]

• Obrnuta faza. Thin layer chromatography. Available from: [Link]

• Utah Tech University. Separating Compounds by Column Chromatography. Available from: [Link]

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• University of Colorado Boulder. Column Chromatography Procedures. Available from: [Link]

• Google Patents. Method for preparing ethyl (R)-4-cyano-3-hydroxybutyate.

• Chemistry For Everyone. How To Choose Solvent System For Column Chromatography?. Available from: [Link]

• Chrom Tech, Inc. Mastering Column Chromatography: Techniques and Tips. Available from: [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. Available from: [Link]

• Wikipedia. Chromium(III) picolinate. Available from: [Link]

• University of California, Los Angeles. Solvent Systems for Flash Column Chromatography. Available from: [Link]

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• 16. reddit.com [reddit.com]

Application Notes and Protocols for the Analytical Characterization of Ethyl 3-(cyanomethyl)picolinate

Introduction

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine derivative with significant potential as a versatile building block in medicinal chemistry and materials science.[1] Its unique trifunctional structure, incorporating a pyridine ring, an ethyl ester, and a cyanomethyl group, offers multiple sites for chemical modification, enabling the synthesis of a diverse array of complex molecules.[1] The precise characterization of this compound is paramount to ensure its purity, stability, and suitability for downstream applications in research and drug development.

This comprehensive guide provides a suite of detailed analytical methods for the thorough characterization of Ethyl 3-(cyanomethyl)picolinate. The protocols outlined herein are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions and the scientific rationale behind the chosen methodologies. This document is structured to provide both practical guidance and a deeper understanding of the analytical principles involved.

Physicochemical Properties of Ethyl 3-(cyanomethyl)picolinate

A foundational understanding of the physicochemical properties of Ethyl 3-(cyanomethyl)picolinate is essential for the development of robust analytical methods.

Property	Value	Source
IUPAC Name	ethyl 3-(cyanomethyl)pyridine-2-carboxylate	PubChem
CAS Number	301666-62-6	PubChem
Molecular Formula	C₁₀H₁₀N₂O₂	PubChem
Molecular Weight	190.20 g/mol	PubChem
Appearance	Expected to be a liquid or low-melting solid	Inferred from analogs
Solubility	Expected to be soluble in common organic solvents like methanol, ethanol, acetonitrile, dichloromethane, and chloroform.	Inferred from structure

I. Chromatographic Analysis: Purity and Quantification

Chromatographic techniques are indispensable for assessing the purity of Ethyl 3-(cyanomethyl)picolinate and for its quantification in various matrices. Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful tools for this purpose.

A. High-Performance Liquid Chromatography (HPLC) for Purity Determination

Reverse-phase HPLC (RP-HPLC) is the method of choice for analyzing the purity of moderately polar compounds like Ethyl 3-(cyanomethyl)picolinate. The method's versatility allows for the separation of the main compound from potential impurities arising from synthesis or degradation.[2][3]

Rationale for Method Design

The selection of a C18 stationary phase is based on its wide applicability and effectiveness in retaining compounds with both polar and non-polar characteristics. The mobile phase, a gradient of acetonitrile and water with a formic acid modifier, is chosen to ensure good peak shape and resolution. Formic acid helps to suppress the ionization of the pyridine nitrogen, leading to more symmetrical peaks. A gradient elution is employed to effectively separate impurities with a wide range of polarities. UV detection is suitable due to the presence of the chromophoric pyridine ring.

Experimental Protocol: RP-HPLC

1. Sample Preparation: a. Accurately weigh approximately 10 mg of Ethyl 3-(cyanomethyl)picolinate. b. Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to obtain a stock solution of 1 mg/mL. c. Further dilute the stock solution to a working concentration of 0.1 mg/mL with the same solvent mixture. d. Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 20% B; 2-15 min: 20% to 80% B; 15-18 min: 80% B; 18-20 min: 80% to 20% B; 20-25 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 265 nm

3. Data Analysis: a. Identify the peak corresponding to Ethyl 3-(cyanomethyl)picolinate based on its retention time. b. Calculate the purity of the sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram. c. For quantitative analysis, a calibration curve should be constructed using certified reference standards.

Workflow for HPLC Analysis

Caption: Workflow for HPLC purity analysis of Ethyl 3-(cyanomethyl)picolinate.

B. Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It is particularly useful for identifying and quantifying residual solvents and volatile by-products from the synthesis of Ethyl 3-(cyanomethyl)picolinate. The mass spectrometer provides structural information, confirming the identity of the main component and any detected impurities.

Rationale for Method Design

A non-polar capillary column (e.g., DB-5ms) is chosen for its general applicability in separating a wide range of compounds based on their boiling points. A temperature-programmed elution is necessary to ensure the separation of compounds with different volatilities. The mass spectrometer is operated in electron ionization (EI) mode, which provides reproducible fragmentation patterns that can be compared to spectral libraries for compound identification.

Experimental Protocol: GC-MS

1. Sample Preparation: a. Prepare a 1 mg/mL solution of Ethyl 3-(cyanomethyl)picolinate in a volatile solvent such as dichloromethane or ethyl acetate. b. Ensure the sample is completely dissolved.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Oven Program	Initial temp: 80 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

3. Data Analysis: a. Identify the peak for Ethyl 3-(cyanomethyl)picolinate. b. Analyze the mass spectrum of the main peak and compare it with the expected fragmentation pattern. c. Identify any impurity peaks by searching their mass spectra against a reference library (e.g., NIST).

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of Ethyl 3-(cyanomethyl)picolinate.

II. Spectroscopic Characterization: Structural Elucidation

Spectroscopic techniques are crucial for the unambiguous structural confirmation of Ethyl 3-(cyanomethyl)picolinate.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H NMR and ¹³C NMR are essential for structural verification.

Rationale for NMR Analysis

Deuterated chloroform (CDCl₃) is a common and suitable solvent for this compound. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing. The expected chemical shifts and coupling patterns can be predicted based on the electronic environment of the protons and carbons in the molecule.

Experimental Protocol: NMR Spectroscopy

1. Sample Preparation: a. Dissolve 5-10 mg of Ethyl 3-(cyanomethyl)picolinate in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). b. Transfer the solution to a 5 mm NMR tube.

2. NMR Instrumentation and Parameters:

• Instrument: 400 MHz (or higher) NMR Spectrometer

• Nuclei: ¹H and ¹³C

• Temperature: 25 °C

3. Expected ¹H NMR Spectral Data (400 MHz, CDCl₃):

• δ 8.7-8.8 ppm (d, 1H): Proton at position 6 of the pyridine ring.

• δ 7.8-7.9 ppm (d, 1H): Proton at position 4 of the pyridine ring.

• δ 7.4-7.5 ppm (dd, 1H): Proton at position 5 of the pyridine ring.

• δ 4.4-4.5 ppm (q, 2H): Methylene protons (-OCH₂CH₃) of the ethyl ester.

• δ 4.0-4.1 ppm (s, 2H): Methylene protons of the cyanomethyl group (-CH₂CN).

• δ 1.4-1.5 ppm (t, 3H): Methyl protons (-OCH₂CH₃) of the ethyl ester.

4. Expected ¹³C NMR Spectral Data (100 MHz, CDCl₃):

• δ ~165 ppm: Carbonyl carbon of the ester.

• δ ~150 ppm: C2 of the pyridine ring.

• δ ~148 ppm: C6 of the pyridine ring.

• δ ~138 ppm: C4 of the pyridine ring.

• δ ~128 ppm: C5 of the pyridine ring.

• δ ~125 ppm: C3 of the pyridine ring.

• δ ~117 ppm: Cyano group carbon (-C≡N).

• δ ~62 ppm: Methylene carbon of the ethyl ester (-OCH₂CH₃).

• δ ~25 ppm: Methylene carbon of the cyanomethyl group (-CH₂CN).

• δ ~14 ppm: Methyl carbon of the ethyl ester (-OCH₂CH₃).

Logical Relationship in NMR Signal Assignment

Sources

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• 3. ptfarm.pl [ptfarm.pl]

Application Note: A Systematic Approach to HPLC Method Development for Picolinate Esters

Abstract

This application note provides a comprehensive guide for the development and validation of High-Performance Liquid Chromatography (HPLC) methods for the analysis of picolinate esters. Picolinate esters are a class of compounds with diverse applications, and their accurate quantification is crucial for research, development, and quality control. This document outlines a systematic approach, from initial analyte characterization and selection of chromatographic conditions to method optimization and validation, grounded in scientific principles and regulatory expectations. Detailed protocols and visual workflows are provided to guide researchers and drug development professionals in creating robust and reliable analytical methods.

Introduction: The Analytical Challenge of Picolinate Esters

Picolinate esters, derived from picolinic acid (a pyridine carboxylic acid), are found in various chemical and pharmaceutical contexts. Their unique structure, containing a nitrogenous aromatic ring and an ester functional group, imparts specific chemical properties that require careful consideration during HPLC method development. The polarity of these molecules can vary significantly depending on the nature of the alcohol moiety, influencing their retention and selectivity on different stationary phases.

The primary analytical goal is to achieve adequate resolution of the target picolinate ester from impurities, degradation products, or other components in the sample matrix, while ensuring accuracy, precision, and robustness of the method. This guide provides the foundational knowledge and practical steps to achieve this.

Foundational Strategy: Analyte Characterization and Initial Conditions

A successful method development process begins with a thorough understanding of the analyte's physicochemical properties.[1] For picolinate esters, key considerations include:

• Polarity: The presence of the pyridine ring and the ester group suggests moderate polarity. However, the overall polarity will be heavily influenced by the alkyl or aryl group of the ester.

• UV Absorbance: The pyridine ring provides a strong chromophore, making UV detection a suitable and common choice.[2][3] An initial UV scan of the analyte in the proposed mobile phase is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity. A wavelength around 264 nm has been shown to be effective for chromium picolinate.[3]

• Solubility: Picolinate esters are generally soluble in common organic solvents like acetonitrile and methanol, which are favorable for reversed-phase HPLC.[4]

Initial Chromatographic Conditions: A Rational Starting Point

Based on the general properties of picolinate esters, a reversed-phase HPLC approach is the most logical starting point.[5] This technique separates molecules based on their hydrophobicity, using a nonpolar stationary phase and a polar mobile phase.[5]

Initial Column Selection:

A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and a recommended first choice due to its wide applicability and hydrophobicity.[2][5][6] For more polar picolinate esters, a C8 column or a polar-embedded phase (e.g., amide or cyano) could offer alternative selectivity.[5][7]

Initial Mobile Phase Composition:

The mobile phase in reversed-phase HPLC typically consists of a mixture of water and a miscible organic solvent.[8]

• Organic Solvent: Acetonitrile is often preferred over methanol due to its lower viscosity and UV cutoff.[9]

• Aqueous Phase: A buffered aqueous solution is often necessary to control the ionization of the pyridine ring, which can improve peak shape and reproducibility.[8] A phosphate buffer is a good initial choice for UV detection due to its low UV cutoff.[10] The pH of the mobile phase should be kept at least 1.5 units away from the pKa of the analyte to ensure consistent retention.[10]

• Gradient Elution: A gradient elution, starting with a higher percentage of the aqueous phase and gradually increasing the organic solvent concentration, is highly recommended for initial screening.[11] This allows for the elution of compounds with a wide range of polarities and helps to determine the approximate solvent strength required to elute the picolinate ester.

Systematic Method Development and Optimization Workflow

Once initial conditions have been established, a systematic approach to method optimization is crucial. The following workflow, illustrated in the diagram below, outlines the key steps.

Caption: HPLC Method Development Workflow for Picolinate Esters.

Detailed Experimental Protocol: Method Development

This protocol provides a step-by-step guide for developing an HPLC method for a hypothetical picolinate ester.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the picolinate ester reference standard.
• Dissolve in a suitable solvent (e.g., 10 mL of 50:50 acetonitrile:water) to create a 1 mg/mL stock solution.[4]
• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase.
• Filter the final solution through a 0.45 µm syringe filter prior to injection to remove any particulates.[9]

2. Initial HPLC Screening Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A general-purpose reversed-phase column suitable for a wide range of analytes.[2][5][6]
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides a low pH to ensure consistent protonation of the pyridine nitrogen, improving peak shape.[10]
Mobile Phase B	Acetonitrile	A common, effective organic modifier in reversed-phase HPLC.[8]
Gradient	10% to 90% B over 20 minutes	A broad gradient to scout for the elution position of the analyte and any impurities.[11]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[3]
Column Temp.	30 °C	Provides stable retention times and can improve peak efficiency.[6]
Detection	UV at λmax (e.g., 264 nm)	The pyridine ring allows for sensitive UV detection.[3]
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.

3. Optimization Steps:

• Gradient Adjustment: Based on the initial screening run, adjust the gradient to focus on the elution window of the picolinate ester and any closely eluting impurities. A shallower gradient around the elution time of the analyte will improve resolution.

• Mobile Phase pH: If peak tailing is observed, adjusting the pH of the mobile phase can improve peak symmetry. Experiment with different buffers (e.g., acetate) and pH values.

• Organic Solvent: If resolution is still not optimal, consider switching the organic modifier to methanol. The different selectivity of methanol can sometimes resolve co-eluting peaks.

• Temperature: Increasing the column temperature can decrease retention times and improve peak efficiency, but may also affect selectivity.

Method Validation: Ensuring Reliability and Trustworthiness

Once an optimized method is established, it must be validated to ensure it is fit for its intended purpose.[12] Method validation should be performed in accordance with ICH (International Council for Harmonisation) guidelines.[13][14][15]

Caption: Key Parameters for HPLC Method Validation according to ICH Guidelines.

Protocol for Method Validation

The following provides a brief overview of the experimental design for validating the developed HPLC method.

1. Specificity:

• Inject a blank (diluent), a placebo (if applicable), the picolinate ester standard, and a sample containing the picolinate ester along with any known impurities or degradation products.
• Demonstrate that the peak for the picolinate ester is well-resolved from any other peaks.

2. Linearity and Range:

• Prepare a series of at least five standard solutions of the picolinate ester over a concentration range of 80-120% of the expected sample concentration.
• Inject each standard in triplicate and plot the peak area versus concentration.
• Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.999.

3. Accuracy:

• Perform recovery studies by spiking a placebo or sample matrix with known amounts of the picolinate ester at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
• The recovery should be within an acceptable range, typically 98-102%.

4. Precision:

• Repeatability: Analyze a minimum of six replicate preparations of a single sample at 100% of the target concentration on the same day, with the same analyst and instrument.[14] The relative standard deviation (RSD) should be ≤ 2%.
• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.[14] The RSD between the two sets of results should be within acceptable limits.

5. LOD and LOQ:

• The Limit of Detection (LOD) and Limit of Quantitation (LOQ) can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

6. Robustness:

• Intentionally make small variations to the method parameters (e.g., mobile phase pH ± 0.2 units, column temperature ± 5 °C, flow rate ± 0.1 mL/min) and assess the impact on the results. The method should remain unaffected by these small changes.

Data Presentation: Example Validation Summary

The results of the validation study should be clearly documented.

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Linearity (r²)	≥ 0.999	0.9998	Pass
Accuracy (% Recovery)	98.0 - 102.0%	99.5%	Pass
Repeatability (RSD)	≤ 2.0%	0.8%	Pass
Intermediate Precision (RSD)	≤ 2.0%	1.2%	Pass
Robustness	No significant impact	All variations met SST	Pass

Conclusion

This application note has detailed a systematic and scientifically-grounded approach to the development and validation of an HPLC method for picolinate esters. By starting with a thorough understanding of the analyte's properties and employing a logical workflow for optimization, a robust and reliable analytical method can be efficiently developed. Adherence to ICH guidelines for method validation ensures that the resulting method is trustworthy and suitable for its intended application in research, drug development, and quality control environments.

References

• ResearchGate. (n.d.). Determination of Chromium(III) Picolinate Using High Performance Liquid Chromatography-Ultraviolet Spectrophotometry. Retrieved from [Link]

• Chromatography Forum. (2013, September 20). Ester distribution on HPLC. Retrieved from [Link]

• Mawatari, K., Tanikawa, Y., Yasuda, M., Fukuuchi, T., Yamaoka, N., Kaneko, K., Nakagomi, K., & Oku, N. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. International Journal of Tryptophan Research, 16, 11786469221146596. [Link]

• LCGC International. (2015, March 1). Choosing the Right HPLC Stationary Phase. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Karageorgou, E., & Samanidou, V. (2023). Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages. Applied Sciences, 13(5), 3209. [Link]

• ResearchGate. (n.d.). HPLC analysis of the esterification sample. Retrieved from [Link]

• Waters Corporation. (n.d.). HPLC Separation Modes - Stationary Phase in HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of High-Performance Liquid Chromatography (HPLC) Method for the Detection of Phthalate Acid Esters (PAEs). Retrieved from [Link]

• ICH. (2005, November). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]

• ResearchGate. (n.d.). HPLC chromatogram of the purified product of esterification reaction. Retrieved from [Link]

• European Medicines Agency. (2023, June 14). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• LOCKSS. (n.d.). DERIVATIZATION OF SECONDARY ALIPHATIC ALCOHOLS TO PICOLINATES – A NEW OPTION FOR HPLC ANALYSIS WITH CHIRAL STATIONARY PHASE Ke. Retrieved from [Link]

• Chemistry LibreTexts. (2021, November 13). 12.5: High-Performance Liquid Chromatography. Retrieved from [Link]

• Shabir, G. A. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

• ResearchGate. (2014, September 1). Polar compounds separation by HPLC - any thoughts?. Retrieved from [Link]

• Welch Materials. (n.d.). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

• Agilent. (n.d.). SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• LCGC International. (n.d.). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. (n.d.). Retrieved from [Link]

• Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

• National Institutes of Health. (n.d.). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Retrieved from [Link]

• alwsci. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. Retrieved from [Link]

• MDPI. (n.d.). UV-Spectrophotometric Determination of the Active Pharmaceutical Ingredients Meloxicam and Nimesulide in Cleaning Validation Samples with Sodium Carbonate. Retrieved from [Link]

• Harvey, D. J. (1991). Picolinyl Esters for the Structural Determination of Fatty Acids by GC/MS. Spectroscopy, 6(1), 28-40. [Link]

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Application Note: High-Throughput GC-MS Analysis of Ethyl 3-(cyanomethyl)picolinate Reaction Products for Pharmaceutical Quality Control

Introduction

Ethyl 3-(cyanomethyl)picolinate is a key building block in the synthesis of various pharmaceutical compounds, valued for its reactive cyanomethyl group and picolinate scaffold.[1] As with any active pharmaceutical ingredient (API) intermediate, ensuring its purity is paramount to the safety and efficacy of the final drug product. Gas Chromatography-Mass Spectrometry (GC-MS) offers a robust and sensitive analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it an ideal platform for analyzing the reaction products of Ethyl 3-(cyanomethyl)picolinate.[2] This application note presents a detailed protocol for the GC-MS analysis of Ethyl 3-(cyanomethyl)picolinate, including the identification of potential process-related impurities and a discussion of their mass spectral fragmentation patterns. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Scientific Principles and Experimental Rationale

The successful GC-MS analysis of Ethyl 3-(cyanomethyl)picolinate and its potential impurities hinges on several key principles:

• Chromatographic Separation: The choice of a suitable capillary column is critical for resolving the target analyte from structurally similar impurities. Given the polar nature of the pyridine ring and the ester functionality, a mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase, provides a good balance of selectivity and efficiency.

• Thermal Stability: The thermal stability of the analyte and its related substances in the high-temperature environment of the GC injector and column is a crucial consideration. Picolinate esters are generally stable under typical GC conditions, but the presence of the cyanomethyl group may influence thermal degradation pathways.[3]

• Mass Spectral Fragmentation: Electron Ionization (EI) is the most common ionization technique in GC-MS, inducing reproducible fragmentation patterns that serve as a "fingerprint" for compound identification.[4] Understanding the characteristic fragmentation of the picolinate ester and cyanomethylpyridine moieties is essential for interpreting the resulting mass spectra.

A plausible and common synthetic route to Ethyl 3-(cyanomethyl)picolinate involves the radical halogenation of ethyl 3-methylpicolinate, followed by a nucleophilic substitution with a cyanide salt.[5] This synthetic pathway informs the selection of potential impurities to monitor, including unreacted starting materials, halogenated intermediates, and byproducts of side reactions.

Experimental Protocol

Sample Preparation

Proper sample preparation is crucial to ensure accurate and reproducible results. The goal is to dissolve the sample in a suitable solvent that is compatible with the GC-MS system and to dilute it to an appropriate concentration.

Protocol:

• Accurately weigh approximately 10 mg of the Ethyl 3-(cyanomethyl)picolinate reaction mixture into a 10 mL volumetric flask.

• Add approximately 8 mL of dichloromethane and sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature and dilute to the mark with dichloromethane.

• Filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and may require optimization based on the specific instrumentation used.

Parameter	Setting	Rationale
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness 5% diphenyl / 95% dimethyl polysiloxane	Provides good separation for a wide range of compound polarities.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample without thermal degradation.
Injection Volume	1 µL
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium (99.999% purity)	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 80 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A temperature ramp allows for the separation of compounds with a range of boiling points.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns.
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV	Standard energy for generating reproducible mass spectra.
Mass Range	m/z 40-450	Covers the expected mass range of the target analyte and potential impurities.
Solvent Delay	3 min	Prevents the solvent peak from damaging the detector.

Data Analysis and Interpretation

Identification of Ethyl 3-(cyanomethyl)picolinate

The identification of the target compound is based on its retention time and the comparison of its mass spectrum with a reference spectrum or by interpretation of its fragmentation pattern.

• Molecular Ion: The molecular weight of Ethyl 3-(cyanomethyl)picolinate is 190.20 g/mol . The molecular ion peak (M+) at m/z 190 is expected, though it may be of low intensity due to fragmentation.

• Key Fragments: The fragmentation of Ethyl 3-(cyanomethyl)picolinate is predicted to be influenced by the ester and cyanomethyl groups.

  • Loss of Ethoxy Group (-OC2H5): A prominent peak at m/z 145, corresponding to the loss of the ethoxy radical from the ester group, is anticipated.

  • Loss of Ethyl Group (-C2H5): A peak at m/z 161 may be observed due to the loss of an ethyl radical.

  • Pyridine Ring Fragments: Characteristic fragments of the pyridine ring are expected at m/z 78 and 51.

  • Cyanomethyl Group Fragmentation: The presence of the cyanomethyl group may lead to fragments resulting from cleavage of the CH2-CN bond.

Identification of Potential Impurities

Based on the likely synthesis route, the following impurities should be monitored:

• Ethyl 3-methylpicolinate (Starting Material): MW = 151.16 g/mol . Expect a molecular ion at m/z 151 and characteristic fragments from the loss of the ethoxy group (m/z 106) and the pyridine ring.

• Ethyl 3-(bromomethyl)picolinate (Intermediate): MW = 230.06 g/mol (for the 79Br isotope). Expect a characteristic isotopic pattern for bromine (79Br and 81Br in approximately a 1:1 ratio). The molecular ion peaks would be at m/z 230 and 232.

• 3-Picolyl Cyanide (Side Product): MW = 118.14 g/mol . May form from the reaction of the halogenated intermediate with cyanide followed by hydrolysis of the ester.

A summary of expected retention times and key mass fragments is provided in the table below.

Compound	Expected Retention Time (min)	Molecular Ion (m/z)	Key Fragments (m/z)
Ethyl 3-methylpicolinate	~ 8.5	151	106, 78, 51
Ethyl 3-(cyanomethyl)picolinate	~ 10.2	190	145, 161, 78, 51
Ethyl 3-(bromomethyl)picolinate	~ 11.5	230/232	151, 78, 51

Workflow and Pathway Diagrams

Experimental Workflow

Caption: GC-MS analysis workflow for Ethyl 3-(cyanomethyl)picolinate reaction products.

Predicted Fragmentation Pathway

Caption: Predicted EI fragmentation of Ethyl 3-(cyanomethyl)picolinate.

Conclusion

This application note provides a comprehensive and detailed protocol for the GC-MS analysis of Ethyl 3-(cyanomethyl)picolinate and its potential reaction impurities. The described methodology, rooted in established principles of chromatographic separation and mass spectral analysis, offers a reliable framework for the quality control of this important pharmaceutical intermediate. By understanding the synthesis of the target compound and the fragmentation behavior of related structures, researchers can confidently identify and quantify the components of their reaction mixtures, ensuring the integrity of their downstream processes and the quality of the final pharmaceutical products.

References

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• MySkinRecipes. Ethyl 3-(cyanomethyl)picolinate. [Link]

• NIST. Pyridine, 2-ethyl-. In: NIST Chemistry WebBook. [Link]

• PubChem. Ethyl 2-pyridylacetate. [Link]

• ResolveMass Laboratories Inc. Identification and profiling of impurities in Pharmaceuticals. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• Sleno, L., & Volmer, D. A. (2004). Ion activation methods for tandem mass spectrometry. Journal of Mass Spectrometry, 39(10), 1091-1112.
• Zhang, Y., Wu, J., & Chen, Y. (2011). Thermal stability of polymer additives: Comparison of decomposition models including oxidative pyrolysis. Journal of Vinyl and Additive Technology, 17(4), 235-243.

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Application of picolinates in the synthesis of biologically active compounds

Introduction: The Versatility of the Picolinate Scaffold

The picolinate framework, a pyridine-2-carboxylic acid, represents a "privileged" structural motif in the realm of medicinal chemistry and bioactive compound synthesis. Its inherent properties as a bidentate chelating agent, coupled with its ability to serve as a versatile synthetic handle, have led to its incorporation into a wide array of biologically active molecules, from pharmaceuticals to agrochemicals. The pyridine nitrogen and the carboxylic acid moiety of picolinic acid can coordinate with a variety of metal ions, forming stable complexes with diverse applications.[1] Furthermore, the picolinate structure can be strategically modified to influence the pharmacokinetic and pharmacodynamic properties of a molecule, making it an invaluable tool for drug discovery professionals.

This comprehensive guide provides an in-depth exploration of the application of picolinates in the synthesis of biologically active compounds. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering insights honed from extensive experience in the field. Each protocol is designed as a self-validating system, ensuring robustness and reproducibility.

Part 1: Picolinates as Building Blocks for Enzyme Inhibitors

The picolinate scaffold is a common feature in the architecture of numerous enzyme inhibitors, where it can participate in key binding interactions within the active site. Two notable examples that have progressed to clinical trials are Verubecestat, a BACE2 inhibitor for Alzheimer's disease, and Avoralstat, a plasma kallikrein inhibitor for hereditary angioedema.

Application Note: Strategic Synthesis of Activated Picolinate Esters

The synthesis of picolinate-based enzyme inhibitors often proceeds through the formation of an activated picolinate ester. This intermediate facilitates subsequent amide bond formation with a target amine, a crucial step in the assembly of the final drug molecule. The choice of activating agent and reaction conditions is critical to ensure high yield and purity.

Protocol 1: General Synthesis of Activated Picolinate Esters

This protocol outlines a general and robust method for the synthesis of activated picolinate esters, a key step in the production of many picolinate-containing pharmaceuticals.[2]

Materials:

• Picolinic acid derivative (1 equivalent)

• Thionyl chloride (SOCl₂) (excess)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous Tetrahydrofuran (THF)

• Appropriate alcohol or phenol (e.g., N-hydroxysuccinimide) (1 equivalent)

• Triethylamine (Et₃N) (2 equivalents)

• Anhydrous diethyl ether

Procedure:

• To a stirred solution of the picolinic acid derivative (1 equivalent) in anhydrous THF, add a catalytic amount of DMF.

• Carefully add thionyl chloride (excess) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the evolution of gas ceases and the picolinic acid has completely dissolved.

• Remove the excess thionyl chloride under reduced pressure.

• Add anhydrous diethyl ether to the residue to precipitate the picolinoyl chloride hydrochloride.

• Filter the crude product, wash with diethyl ether, and dry under vacuum.

• Dissolve the picolinoyl chloride hydrochloride in anhydrous THF.

• Add the desired alcohol or phenol (1 equivalent) and triethylamine (2 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture and concentrate the filtrate in vacuo.

• The crude ester can be purified by recrystallization or column chromatography.

Causality of Experimental Choices:

• Thionyl chloride with catalytic DMF: This combination is a classic and highly effective method for converting carboxylic acids to acid chlorides. DMF acts as a catalyst by forming a Vilsmeier-Haack type intermediate, which is more reactive towards the carboxylic acid.

• Anhydrous conditions: The use of anhydrous solvents is crucial to prevent the hydrolysis of the highly reactive acid chloride intermediate back to the carboxylic acid.

• Triethylamine: This tertiary amine acts as a base to neutralize the hydrochloric acid generated during the esterification reaction, driving the equilibrium towards product formation.

Case Study: Synthesis of a Key Intermediate for Avoralstat

Avoralstat is a potent oral plasma kallikrein inhibitor. A key step in its synthesis involves the preparation of methyl 6-(cyclopropylmethylcarbamoyl)-3-(trifluoromethylsulfonyloxy)picolinate.[3]

Protocol 2: Synthesis of Methyl 6-(cyclopropylmethylcarbamoyl)-3-hydroxypicolinate

This protocol details the initial steps towards the synthesis of the Avoralstat intermediate.

Materials:

• 2-Bromo-3-hydroxy-6-methylpyridine

• Anhydrous potassium carbonate

• Iodomethane

• Acetone

• Potassium permanganate (KMnO₄)

• 6 N Hydrochloric acid (HCl)

Procedure:

• Methylation: A mixture of 2-bromo-3-hydroxy-6-methylpyridine (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and iodomethane (1.1 equivalents) in acetone is heated at 40 °C overnight. The reaction mixture is then cooled, filtered, and the solvent evaporated to yield 2-bromo-3-methoxy-6-methylpyridine.[3]

• Oxidation: To a solution of 2-bromo-3-methoxy-6-methylpyridine (1 equivalent) in water at 60 °C, potassium permanganate (3 equivalents) is added in portions with vigorous stirring. The solution is heated at 90 °C for 3 hours and then filtered while hot. The filtrate is cooled and acidified to pH 1-2 with 6 N HCl to precipitate the 6-carboxy-3-methoxypicolinic acid.[3]

Part 2: Picolinamide as a Directing Group in C-H Activation

A paradigm-shifting application of picolinates in modern organic synthesis is the use of the picolinamide moiety as a directing group in transition metal-catalyzed C-H activation. This strategy allows for the regioselective functionalization of otherwise inert C-H bonds, providing a powerful tool for the construction of complex molecules.[4]

Application Note: The Power of Picolinamide in Directed C-H Functionalization

The picolinamide directing group offers several advantages:

• Bidentate Chelation: The nitrogen of the pyridine ring and the amide nitrogen or oxygen can coordinate to a metal center, forming a stable five- or six-membered metallacycle. This pre-organizes the substrate for regioselective C-H activation at a specific position.

• Robustness: The picolinamide group is stable under a variety of reaction conditions.

• Traceless Removal: In many cases, the picolinamide directing group can be removed under mild conditions, leaving no trace in the final product.

Mechanism Spotlight: Cobalt-Catalyzed, Picolinamide-Directed Synthesis of Isoquinolines

The synthesis of isoquinolines, a common motif in natural products and pharmaceuticals, can be efficiently achieved via a cobalt-catalyzed C-H activation/annulation cascade using a picolinamide directing group.

Proposed Catalytic Cycle:

• Oxidation and Ligand Exchange: The reaction initiates with the oxidation of Co(II) to Co(III), followed by coordination with the picolinamide substrate to form a cobalt complex.

• C-H Activation: A concerted metalation-deprotonation (CMD) mechanism leads to the formation of a cobaltacycle intermediate.

• Alkyne Insertion: The alkyne substrate coordinates to the cobalt center and subsequently undergoes migratory insertion into the Co-C bond.

• Reductive Elimination: The resulting intermediate undergoes reductive elimination to form the isoquinolinium salt product and a Co(I) species.

• Catalyst Regeneration: The Co(I) species is reoxidized to Co(III) to complete the catalytic cycle.

Diagram of the Proposed Catalytic Cycle for Isoquinoline Synthesis

Caption: Proposed mechanism for cobalt-catalyzed, picolinamide-directed isoquinoline synthesis.

Part 3: Picolinates in Agrochemicals

The picolinate scaffold is also prevalent in the agrochemical industry, particularly in the development of herbicides. Halauxifen-methyl is a prime example of a picolinate-based herbicide.[5]

Application Note: Halauxifen-methyl as a Synthetic Auxin Herbicide

Halauxifen-methyl belongs to the arylpicolinate class of herbicides and acts as a synthetic auxin.[6] It mimics the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately, the death of susceptible plants.[7][8] Its mode of action involves disrupting IAA homeostasis and stimulating the overproduction of ethylene and abscisic acid.[8]

Synthetic Strategy for Halauxifen-methyl

The synthesis of halauxifen-methyl typically involves a multi-step process, with a key step being a Suzuki cross-coupling reaction to construct the biaryl system.[9]

Diagram of the General Synthetic Workflow for Halauxifen-methyl

Sources

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The Versatile Precursor: Ethyl 3-(Cyanomethyl)picolinate as a Gateway to Novel Heterocycles

In the landscape of modern medicinal chemistry and drug discovery, the quest for novel molecular scaffolds with diverse biological activities is perpetual. Heterocyclic compounds form the bedrock of many pharmaceuticals, and the development of efficient synthetic routes to new heterocyclic systems is of paramount importance. Ethyl 3-(cyanomethyl)picolinate, a strategically functionalized pyridine derivative, has emerged as a highly valuable and versatile precursor for the construction of a variety of fused heterocyclic systems. This technical guide provides an in-depth exploration of the synthetic utility of ethyl 3-(cyanomethyl)picolinate, offering detailed application notes and protocols for the synthesis of medicinally relevant pyrazolopyridines, pyridopyrimidines, and aminothiophenes.

Synthesis of the Precursor: Ethyl 3-(Cyanomethyl)picolinate

A reliable and scalable synthesis of the starting material is the cornerstone of any synthetic endeavor. While various methods can be envisaged for the preparation of ethyl 3-(cyanomethyl)picolinate, a common approach involves the esterification of 3-(cyanomethyl)picolinic acid or the cyanation of a suitable precursor. An analogous method for a similar compound, methyl 3-(cyanomethyl)benzoate, involves the reaction of a methyl 3-(chloromethyl)benzoate with sodium cyanide.[1] Adapting this to the picolinate system, a plausible and efficient synthesis of ethyl 3-(cyanomethyl)picolinate can be achieved from ethyl 3-(bromomethyl)picolinate.

Protocol 1: Synthesis of Ethyl 3-(Cyanomethyl)picolinate

This protocol outlines the nucleophilic substitution of the bromine atom in ethyl 3-(bromomethyl)picolinate with a cyanide group.

Materials:

• Ethyl 3-(bromomethyl)picolinate

• Sodium cyanide (NaCN)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of ethyl 3-(bromomethyl)picolinate (1.0 eq) in anhydrous DMF (5 mL per mmol of substrate) in a round-bottom flask, add sodium cyanide (1.2 eq).

• Stir the reaction mixture at 60 °C for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (2 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure ethyl 3-(cyanomethyl)picolinate.

Expected Yield: 85-95%

Causality behind Experimental Choices:

• Solvent: DMF is an excellent polar aprotic solvent that readily dissolves both the organic substrate and the inorganic cyanide salt, facilitating the Sₙ2 reaction.

• Temperature: Heating to 60 °C increases the reaction rate without promoting significant side reactions or decomposition.

• Work-up: The aqueous work-up is essential to remove the excess sodium cyanide and DMF. The brine wash helps to remove any remaining water from the organic layer.

Application in the Synthesis of Pyrazolo[3,4-b]pyridines

Pyrazolo[3,4-b]pyridines are a class of bicyclic heterocycles that exhibit a wide range of biological activities, including acting as kinase inhibitors and anxiolytic agents.[2][3] A common synthetic strategy involves the cyclization of a 2-hydrazinonicotinonitrile derivative. Ethyl 3-(cyanomethyl)picolinate can be converted to this key intermediate through a multi-step sequence.

Workflow for the Synthesis of Pyrazolo[3,4-b]pyridines

Caption: Synthetic pathway from ethyl 3-(cyanomethyl)picolinate to pyrazolo[3,4-b]pyridines.

Protocol 2: Synthesis of a Substituted Pyrazolo[3,4-b]pyridine

This protocol details the conversion of 2-hydrazino-3-(cyanomethyl)pyridine with a β-dicarbonyl compound to form the pyrazolo[3,4-b]pyridine core.

Step 1: Synthesis of 2-Hydrazino-3-(cyanomethyl)pyridine (Intermediate D)

This step involves the chlorination and subsequent hydrazinolysis of the pyridine ring.

Materials:

• Ethyl 3-(cyanomethyl)picolinate

• Phosphorus oxychloride (POCl₃)

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Dichloromethane (CH₂Cl₂)

Procedure:

• Chlorination: A mixture of ethyl 3-(cyanomethyl)picolinate (1.0 eq) and POCl₃ (3.0 eq) is heated at reflux for 3-4 hours. The excess POCl₃ is removed under reduced pressure. The residue is carefully quenched with ice-water and neutralized with saturated NaHCO₃ solution. The product, ethyl 2-chloro-3-(cyanomethyl)picolinate, is extracted with CH₂Cl₂.

• Decarboxylation and Hydrazinolysis: The crude chlorinated intermediate is dissolved in ethanol, and hydrazine hydrate (5.0 eq) is added. The mixture is heated at reflux for 6-8 hours. After cooling, the solvent is evaporated, and the residue is partitioned between water and CH₂Cl₂. The organic layer is dried and concentrated to yield 2-hydrazino-3-(cyanomethyl)pyridine.

Step 2: Cyclization to form the Pyrazolo[3,4-b]pyridine Ring

Materials:

• 2-Hydrazino-3-(cyanomethyl)pyridine

• Ethyl acetoacetate (or other β-dicarbonyl compounds)

• Glacial acetic acid

Procedure:

• A mixture of 2-hydrazino-3-(cyanomethyl)pyridine (1.0 eq) and ethyl acetoacetate (1.1 eq) in glacial acetic acid is heated at reflux for 4-6 hours.

• The reaction mixture is cooled, and the precipitated solid is collected by filtration, washed with cold ethanol, and dried to afford the desired pyrazolo[3,4-b]pyridine derivative.

Application in the Synthesis of Pyrido[2,3-d]pyrimidines

Pyrido[2,3-d]pyrimidines are another important class of nitrogen-containing heterocycles with significant therapeutic potential, including anticancer and antimicrobial activities.[4][5][6] A key synthetic precursor for these compounds is 2-amino-3-cyanopyridine, which can be accessed from ethyl 3-(cyanomethyl)picolinate.

Workflow for the Synthesis of Pyrido[2,3-d]pyrimidines

Caption: Synthetic route to pyrido[2,3-d]pyrimidines from ethyl 3-(cyanomethyl)picolinate.

Protocol 3: One-Pot Synthesis of a 2-Amino-3-cyanopyridine Derivative

This protocol describes a multicomponent reaction to synthesize a 2-amino-3-cyanopyridine derivative, a key intermediate for pyridopyrimidines.[7]

Materials:

• Ethyl 3-(cyanomethyl)picolinate

• Aromatic aldehyde (e.g., benzaldehyde)

• Malononitrile

• Ammonium acetate

• Ethanol

Procedure:

• A mixture of ethyl 3-(cyanomethyl)picolinate (1.0 eq), an aromatic aldehyde (1.0 eq), malononitrile (1.0 eq), and ammonium acetate (1.5 eq) in ethanol is heated at reflux for 2-4 hours.

• The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried to give the desired 2-amino-3-cyanopyridine derivative.

Protocol 4: Synthesis of a Pyrido[2,3-d]pyrimidin-4-amine

Materials:

• 2-Amino-3-cyanopyridine derivative

• Formamide

Procedure:

• A mixture of the 2-amino-3-cyanopyridine derivative (1.0 eq) in formamide (10 mL per gram of substrate) is heated at 150-160 °C for 4-6 hours.

• After cooling, the reaction mixture is poured into ice-water.

• The resulting precipitate is collected by filtration, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to afford the pyrido[2,3-d]pyrimidin-4-amine.

Application in the Gewald Synthesis of 2-Aminothiophenes

The Gewald reaction is a powerful multicomponent reaction for the synthesis of polysubstituted 2-aminothiophenes.[8][9] The active methylene group in ethyl 3-(cyanomethyl)picolinate makes it an ideal substrate for this transformation.

Workflow for the Gewald Reaction

Caption: The Gewald multicomponent reaction for the synthesis of 2-aminothiophenes.

Protocol 5: Gewald Synthesis of a 2-Aminothiophene Derivative

Materials:

• Ethyl 3-(cyanomethyl)picolinate

• A ketone (e.g., cyclohexanone)

• Elemental sulfur

• Morpholine (or another suitable base)

• Ethanol

Procedure:

• To a stirred mixture of ethyl 3-(cyanomethyl)picolinate (1.0 eq), a ketone (1.0 eq), and elemental sulfur (1.1 eq) in ethanol, add morpholine (0.5 eq) dropwise at room temperature.

• The reaction mixture is then heated to 50-60 °C and stirred for 2-3 hours.

• The progress of the reaction is monitored by TLC.

• After completion, the reaction mixture is cooled, and the precipitated product is collected by filtration.

• The crude product is washed with cold ethanol and can be further purified by recrystallization.

Mechanistic Insight: The Gewald reaction is believed to proceed through an initial Knoevenagel condensation between the ketone and the active methylene compound, followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to form the aromatic thiophene ring.[9]

Data Summary

Precursor	Target Heterocycle	Key Intermediates	Reaction Type
Ethyl 3-(cyanomethyl)picolinate	Pyrazolo[3,4-b]pyridine	2-Hydrazino-3-(cyanomethyl)pyridine	Cyclocondensation
Ethyl 3-(cyanomethyl)picolinate	Pyrido[2,3-d]pyrimidine	2-Amino-3-cyanopyridine	Multicomponent, Cyclization
Ethyl 3-(cyanomethyl)picolinate	2-Aminothiophene	-	Gewald Multicomponent Reaction

Conclusion

Ethyl 3-(cyanomethyl)picolinate is a readily accessible and highly versatile precursor for the synthesis of a diverse range of novel heterocyclic compounds. The presence of the reactive cyanomethyl group, the picolinate ester, and the pyridine nitrogen atom provides multiple reaction sites for elaboration and cyclization. The protocols and workflows detailed in this guide offer a solid foundation for researchers and scientists in drug discovery to explore the rich chemistry of this precursor and to generate libraries of novel heterocycles for biological screening. The strategic application of well-established synthetic methodologies, such as multicomponent reactions and classical named reactions, unlocks the full potential of ethyl 3-(cyanomethyl)picolinate as a cornerstone in modern heterocyclic chemistry.

References

• Preparation method for ethyl 3-(pyridin-2-ylamino)
• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2012). Synthesis of 2-amino-3-cyanopyridine derivatives.
• Gewald, K. (1966). Heterocyclic compounds from CH-acidic nitriles, VI. Reaction of α-oxo-mercaptans with nitriles. Journal für Praktische Chemie, 31(1-2), 205-213.
• Methyl 3-(cyanomethyl)
• Bala, S., Kumar, V., & Saini, A. (2014). One-step, facile synthesis of pyrazolopyridines and tetrahydropyrazolopyridines through disproportionation of initially formed pyrazolo Hantzsch dihydropyridine. Arkivoc, 2014(6), 282-292.
• Sabnis, R. W. (2017). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. RSC advances, 7(78), 49475-49497.
• Eissa, A. A., Aljamal, K. F. M., & Allam, H. A. (2021). Design and synthesis of novel pyridopyrimidine derivatives with anchoring non-coplanar aromatic extensions of EGFR inhibitory activity. Bioorganic chemistry, 115, 105218.
• Abdel-Wahab, B. F., Abdel-Latif, E., & Mohamed, H. A. (2012). Design and synthesis of new series of 3-cyanopyridine and pyrazolopyridine derivatives. Journal of heterocyclic chemistry, 49(5), 1044-1050.
• Baron, H., Remfry, F. G. P., & Thorpe, J. F. (1904). CLXXIV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726-1761.
• Gomaa, M. A. M. (2017). Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects. Journal of biochemical and molecular toxicology, 31(12), e21998.
• Romagnoli, R., Baraldi, P. G., & Carrion, M. D. (2022).
• Zhang, Y., & Li, J. (2021). One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers, 8(1), 86-91.
• Shetty, C. R., & Shastry, C. S. (2021). Synthesis and Anticancer Perspective of Pyridopyrimidine Scaffold-An Overview.
• Chen, H., Zhu, B., Liang, H., Yang, H., & Wang, H. (2017). Study on optimum synthesis of ethyl cyanoacetate. IOP Conference Series: Earth and Environmental Science, 100(1), 012136.
• Eissa, A. A., Aljamal, K. F. M., & Allam, H. A. (2021). Design and synthesis of novel pyridopyrimidine derivatives with anchoring non-coplanar aromatic extensions of EGFR inhibitory activity. Bioorganic chemistry, 115, 105218.
• Sabnis, R. W. (2017). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. RSC advances, 7(78), 49475-49497.
• Tsoleridis, C. A., Pontiki, E., & Hadjipavlou-Litina, D. (2018).
• Thorpe, J. F. (1909). The Thorpe-Ziegler Reaction. In Name Reactions in Heterocyclic Chemistry (pp. 531-534). John Wiley & Sons, Ltd.
• Reddy, T. S., & Kumar, M. S. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Azizi, N., & Saidi, M. R. (2003). Aza-Michael reaction of amines with α, β-unsaturated esters and nitriles. Canadian Journal of Chemistry, 81(11), 1157-1160.
• Smith, M. B. (2024).
• Sharma, S., & Kumar, A. (2024). Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. International Journal of Pharmaceutical Sciences Review and Research, 84(1), 1-13.
• Herrera, R., & Santamaría, A. (2022). Computational Revision of the Mechanism of the Thorpe Reaction. Chemistry, 4(2), 438-448.
• Al-Mousawi, S. M., & El-Apasery, M. A. (2013). ChemInform Abstract: Chemistry of 2-Amino-3-cyanopyridines. ChemInform, 44(47).
• Quiroga, J., & Insuasty, B. (2019). Pyrido[2,3-d]pyrimidin-7(8H)
• Macías, M. A., & Castillo, J. C. (2023). Cs2CO3-mediated synthesis of 2-alkoxy-3-cyanopyridines: integrated crystallographic, photophysical, and DFT analyses. New Journal of Chemistry, 47(1), 134-144.
• Wang, Z. (2010). Thrope Ziegler Cyclization. In Comprehensive Organic Name Reactions and Reagents (pp. 2766-2770). John Wiley & Sons, Inc.
• Li, Y., Wang, J., & Zhang, Y. (2017). Synthesis of methyl 3-cyanobenzoate by a green process. Journal of Chemical Research, 41(8), 472-475.
• Li, J. J. (2014). Thorpe-Ziegler reaction. In Name reactions (pp. 598-600). Springer, Cham.

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• 1. CN105130846A - Methyl 3-(cyanomethyl)benzoate synthetic method - Google Patents [patents.google.com]
• 2. arkat-usa.org [arkat-usa.org]
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• 4. Design and synthesis of novel pyridopyrimidine derivatives with anchoring non-coplanar aromatic extensions of EGFR inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Gewald reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Ethyl 3-(cyanomethyl)picolinate

Welcome to the technical support center for the synthesis of Ethyl 3-(cyanomethyl)picolinate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile pyridine derivative. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions to support your synthetic endeavors. Our approach is grounded in established chemical principles to ensure you can navigate the complexities of this synthesis with confidence.

Introduction to the Synthesis of Ethyl 3-(cyanomethyl)picolinate

Ethyl 3-(cyanomethyl)picolinate is a valuable building block in medicinal chemistry and materials science, primarily owing to the presence of a reactive cyanomethyl group and the chelating properties of the picolinate scaffold. The most common and robust synthetic route involves a two-step process starting from the readily available ethyl 3-methylpicolinate. This involves a free-radical halogenation of the methyl group, followed by a nucleophilic substitution with a cyanide salt.[1] Careful control of reaction parameters in both steps is crucial for achieving high yields and purity.

This guide will focus on optimizing this two-step pathway, providing detailed protocols and addressing common challenges you may encounter.

Synthetic Workflow and Mechanism

The overall synthetic strategy is depicted in the workflow diagram below. It outlines the transformation from the starting material to the final product, highlighting the key intermediate.

Caption: Synthetic workflow for Ethyl 3-(cyanomethyl)picolinate.

The mechanism for the second step, the cyanation, is a classic SN2 reaction. The cyanide anion acts as a nucleophile, attacking the electrophilic carbon of the halomethyl group and displacing the halide leaving group.

Detailed Experimental Protocols

Here, we provide representative step-by-step protocols for the synthesis. Note that these may require optimization based on your specific laboratory conditions and scale.

Step 1: Synthesis of Ethyl 3-(bromomethyl)picolinate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl 3-methylpicolinate (1.0 eq.) in a suitable solvent such as carbon tetrachloride (CCl₄) or acetonitrile.

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.0-1.2 eq.) and a radical initiator, such as azobisisobutyronitrile (AIBN) (0.05-0.1 eq.).

• Reaction Conditions: Heat the mixture to reflux (the temperature will depend on the solvent) and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ethyl 3-(bromomethyl)picolinate can be used in the next step without further purification, or it can be purified by column chromatography on silica gel.

Step 2: Synthesis of Ethyl 3-(cyanomethyl)picolinate

• Reaction Setup: In a round-bottom flask, dissolve the crude ethyl 3-(bromomethyl)picolinate (1.0 eq.) in a polar aprotic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1]

• Reagent Addition: Add sodium cyanide (NaCN) or potassium cyanide (KCN) (1.1-1.5 eq.).[1] The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can be beneficial.[1]

• Reaction Conditions: Stir the reaction mixture at room temperature or slightly elevated temperatures (e.g., 40-60 °C) to increase the reaction rate. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by pouring it into a mixture of ice and water. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure ethyl 3-(cyanomethyl)picolinate.

Troubleshooting and FAQs

This section addresses common issues that may arise during the synthesis of Ethyl 3-(cyanomethyl)picolinate.

Question 1: My radical halogenation reaction is not going to completion, and I see a significant amount of starting material remaining. What could be the cause?

Answer: This is a common issue in radical halogenation reactions. Here are a few potential causes and solutions:

• Inactive Initiator: The radical initiator, AIBN, can decompose over time. Ensure you are using a fresh batch of AIBN.

• Insufficient Initiator: The amount of initiator may be too low. While catalytic, a certain concentration is needed to sustain the radical chain reaction. You can try increasing the amount of AIBN in small increments (e.g., up to 0.2 eq.).

• Presence of Radical Inhibitors: Oxygen can act as a radical inhibitor. Degassing your solvent before starting the reaction by bubbling nitrogen or argon through it can be beneficial.

• Reaction Temperature: Ensure the reaction is being heated to the appropriate reflux temperature for the chosen solvent to ensure efficient decomposition of the initiator and propagation of the radical chain.

Question 2: I am observing the formation of a significant amount of a di-halogenated byproduct in my first step. How can I minimize this?

Answer: The formation of di-halogenated byproducts occurs when the desired mono-halogenated product reacts further. To minimize this:

• Control Stoichiometry: Use a stoichiometric amount or a slight excess of the halogenating agent (NBS). A large excess will favor di-halogenation.

• Slow Addition: Instead of adding all the NBS at once, consider adding it portion-wise over the course of the reaction. This helps to maintain a low concentration of the halogenating agent, favoring mono-halogenation.

• Monitor the Reaction Closely: As soon as the starting material is consumed (as determined by TLC or GC-MS), stop the reaction to prevent further halogenation of the product.

Question 3: My cyanation reaction is sluggish, or the yield is low. What can I do to improve it?

Answer: A slow or low-yielding cyanation reaction can be due to several factors:

• Solvent Choice: The choice of a polar aprotic solvent like DMSO or DMF is crucial for dissolving the cyanide salt and promoting the SN2 reaction.[1] Ensure your solvent is anhydrous, as water can hydrolyze the cyanide and react with the halo-intermediate.

• Cyanide Source: The solubility of the cyanide salt is important. Potassium cyanide is generally more soluble than sodium cyanide in organic solvents. You can also consider using a phase-transfer catalyst to improve the solubility and reactivity of the cyanide salt.[1]

• Reaction Temperature: While the reaction can proceed at room temperature, gentle heating (e.g., 40-60 °C) can significantly increase the rate of reaction. However, be cautious of higher temperatures which may promote side reactions.

• Purity of the Intermediate: Impurities from the previous step can interfere with the cyanation reaction. If you are experiencing persistent issues, purifying the ethyl 3-(halomethyl)picolinate by column chromatography before proceeding to the cyanation step is recommended.

Question 4: I am concerned about the safe handling of cyanide salts. What are the key precautions?

Answer: Cyanide salts are highly toxic, and extreme caution must be exercised.

• Handling: Always handle solid cyanide salts in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• Quenching: Never add acid to a reaction mixture containing cyanide, as this will generate highly toxic hydrogen cyanide gas. The reaction should be quenched by pouring it into a large volume of a basic solution, such as an aqueous solution of sodium hypochlorite (bleach) or a mixture of ferrous sulfate and sodium hydroxide, which will convert the cyanide to less toxic cyanate or ferrocyanide complexes.

• Waste Disposal: All cyanide-containing waste must be disposed of according to your institution's hazardous waste guidelines.

Quantitative Data Summary

The following tables provide a summary of key reaction parameters for optimizing the synthesis of Ethyl 3-(cyanomethyl)picolinate.

Table 1: Optimized Conditions for Radical Halogenation

Parameter	Recommended Range	Notes
Solvent	CCl₄, Acetonitrile	CCl₄ is traditional but is a controlled substance. Acetonitrile is a good alternative.
Halogenating Agent	NBS (1.0-1.2 eq.)	N-bromosuccinimide is generally preferred for its ease of handling.
Initiator	AIBN (0.05-0.1 eq.)	Ensure the initiator is fresh.
Temperature	Reflux	Dependent on the solvent chosen.
Reaction Time	2-4 hours	Monitor by TLC or GC-MS.

Table 2: Optimized Conditions for Cyanation

Parameter	Recommended Range	Notes
Solvent	DMSO, DMF	Anhydrous polar aprotic solvents are essential.[1]
Cyanide Source	NaCN, KCN (1.1-1.5 eq.)	KCN is generally more soluble.[1]
Phase-Transfer Catalyst	Tetrabutylammonium bromide (0.05-0.1 eq.)	Optional, but can improve reaction rate and yield.
Temperature	Room Temperature to 60 °C	Gentle heating can accelerate the reaction.
Reaction Time	4-12 hours	Monitor by TLC or GC-MS.

Visualizing the Reaction Mechanism

The following diagram illustrates the SN2 mechanism for the cyanation step.

Sources

• 1. Ethyl 3-(cyanomethyl)picolinate | 301666-62-6 | Benchchem [benchchem.com]

Technical Support Center: Synthesis of Ethyl 3-(cyanomethyl)picolinate

Welcome to the technical support center for the synthesis of Ethyl 3-(cyanomethyl)picolinate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this synthesis and improve your product yield.

I. Synthetic Overview & Key Challenges

The synthesis of Ethyl 3-(cyanomethyl)picolinate is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common synthetic route involves the preparation of a suitable precursor, Ethyl 3-(halomethyl)picolinate, followed by a nucleophilic substitution with a cyanide salt.

This guide will focus on a three-step synthesis starting from commercially available 3-pyridinemethanol:

• Esterification: Formation of Ethyl 3-(hydroxymethyl)picolinate from 3-pyridinemethanol.

• Halogenation: Conversion of the hydroxymethyl group to a more reactive halomethyl group (e.g., chloromethyl) to yield Ethyl 3-(chloromethyl)picolinate.

• Cyanation: Nucleophilic substitution of the halide with a cyanide anion to form the final product, Ethyl 3-(cyanomethyl)picolinate.

Each of these steps presents unique challenges that can impact the overall yield and purity of the final product. This guide will address these challenges in a question-and-answer format to provide clear and actionable solutions.

II. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis of Ethyl 3-(cyanomethyl)picolinate.

Step 1: Esterification of 3-Pyridinemethanol

Q1: My esterification of 3-pyridinemethanol to Ethyl 3-(hydroxymethyl)picolinate is showing low conversion. What are the likely causes and how can I improve the yield?

A1: Low conversion in Fischer esterification of pyridine-containing alcohols is a common issue. Here are the primary factors to consider and troubleshoot:

• Equilibrium Limitations: Fischer esterification is a reversible reaction.[1] To drive the equilibrium towards the product, you need to either remove the water formed during the reaction or use a large excess of the alcohol (ethanol in this case).

  • Solution: Use ethanol as the solvent to ensure it is in large excess. For laboratory-scale reactions, this is often the most practical approach. For larger-scale synthesis, a Dean-Stark apparatus can be used to azeotropically remove water.

• Insufficient Catalyst: An acid catalyst is essential for this reaction. The pyridine nitrogen can be protonated by the acid, which can complicate the reaction.

  • Solution: Use a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH). Ensure you are using a sufficient catalytic amount.[1]

• Reaction Time and Temperature: The reaction may be too slow at lower temperatures, or side reactions could occur at excessively high temperatures.

  • Solution: Refluxing the reaction mixture in ethanol is a standard procedure. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Q2: I am observing significant charring and dark coloration during the esterification reaction. What is causing this and how can I prevent it?

A2: Charring is often a sign of decomposition, which can be caused by using too strong of an acid catalyst or excessively high temperatures.

• Solution:

  • Reduce the amount of acid catalyst.

  • Ensure the reaction temperature does not significantly exceed the boiling point of ethanol.

  • Consider using a milder acid catalyst if charring persists.

Step 2: Halogenation of Ethyl 3-(hydroxymethyl)picolinate

Q3: The conversion of Ethyl 3-(hydroxymethyl)picolinate to Ethyl 3-(chloromethyl)picolinate using thionyl chloride (SOCl₂) is resulting in a low yield and a complex mixture of byproducts. How can I optimize this step?

A3: The halogenation of the hydroxymethyl group on the pyridine ring can be challenging. Here are the key areas to focus on for optimization:

• Reagent Purity and Handling: Thionyl chloride is highly reactive and can decompose, especially in the presence of moisture, to form sulfur chlorides and other impurities that can lead to side reactions.[2]

  • Solution: Use freshly distilled or a new bottle of thionyl chloride. Handle the reagent under anhydrous conditions (e.g., under a nitrogen or argon atmosphere) to prevent decomposition.

• Reaction Temperature: The reaction is typically exothermic. Poor temperature control can lead to the formation of undesired byproducts.

  • Solution: Add the thionyl chloride dropwise to a cooled solution of the alcohol (e.g., in an ice bath). Maintain a low temperature throughout the addition and then allow the reaction to slowly warm to room temperature or gently heat to complete the reaction. Monitor the reaction progress by TLC.

• Solvent Choice: The choice of solvent can influence the reaction mechanism and outcome.

  • Solution: A non-polar, aprotic solvent like toluene or dichloromethane is often a good choice. The use of pyridine as a solvent can lead to the formation of a pyridinium salt and can affect the stereochemistry if applicable.[3]

• Work-up Procedure: The work-up is critical for isolating the product and removing acidic byproducts.

  • Solution: After the reaction is complete, carefully quench the excess thionyl chloride by slowly adding the reaction mixture to ice-cold water or a saturated sodium bicarbonate solution. Extract the product with a suitable organic solvent.

Step 3: Cyanation of Ethyl 3-(chloromethyl)picolinate

Q4: My cyanation reaction is giving a low yield of the desired Ethyl 3-(cyanomethyl)picolinate and I am observing a significant amount of an impurity with a similar polarity. What could this impurity be and how can I minimize its formation?

A4: The most common side reaction in the cyanation of benzylic-type halides is the formation of the corresponding isocyanide.[4] The cyanide ion is an ambident nucleophile, meaning it can attack with either the carbon or the nitrogen atom.

• Minimizing Isocyanide Formation:

  • Choice of Cyanide Salt: Use ionic cyanide salts like sodium cyanide (NaCN) or potassium cyanide (KCN). Covalent cyanides, such as silver cyanide (AgCN), are more likely to lead to isocyanide formation.

  • Solvent: Use polar aprotic solvents such as DMSO or acetone. These solvents solvate the cation of the cyanide salt, leaving the cyanide anion more "naked" and promoting attack through the more nucleophilic carbon atom.

• Optimizing Reaction Conditions:

  • Temperature: The reaction may require heating to proceed at a reasonable rate. However, excessively high temperatures can lead to decomposition. Monitor the reaction by TLC to find the optimal balance.

  • Purity of Starting Material: Ensure your Ethyl 3-(chloromethyl)picolinate is pure and free of any starting alcohol, as this can react with the cyanide to form byproducts.

Q5: The reaction seems to stall and does not go to completion, even with extended reaction times. What could be the issue?

A5: Incomplete conversion can be due to several factors:

• Poor Solubility of Cyanide Salt: Sodium or potassium cyanide may have limited solubility in some organic solvents.

  • Solution: Use a solvent in which the cyanide salt has better solubility, such as DMSO. Alternatively, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be used to facilitate the transfer of the cyanide ion into the organic phase.

• Deactivation of the Pyridine Ring: The nitrogen atom of the pyridine ring can be quaternized by the alkyl halide, leading to a deactivation of the molecule towards further reaction.

  • Solution: This is an inherent challenge with this substrate. Using milder reaction conditions and monitoring the reaction closely can help to minimize this side reaction.

III. Frequently Asked Questions (FAQs)

Q: What is the best leaving group for the cyanation step: chloride or bromide?

A: Bromides are generally better leaving groups than chlorides, which could lead to a faster reaction. However, chlorides are often more stable and easier to handle. The choice may depend on the reactivity of your specific substrate and the ease of preparation of the corresponding halide. For many applications, the chloromethyl derivative is sufficiently reactive.

Q: How can I monitor the progress of these reactions?

A: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the progress of all three steps. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material, product, and any major byproducts. The spots can be visualized under UV light.

Q: What are the best methods for purifying the final product, Ethyl 3-(cyanomethyl)picolinate?

A: A typical purification procedure would involve:

• Aqueous Work-up: After the reaction, quench the reaction mixture and extract the product into an organic solvent. Wash the organic layer with water and brine to remove any water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Chromatography: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Q: What are the key safety precautions to take when working with cyanide salts?

A: Cyanide salts are highly toxic. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Have a cyanide antidote kit readily available and be familiar with its use. Acidification of cyanide salts will produce highly toxic hydrogen cyanide gas, so all work-ups should be done carefully, avoiding acidic conditions until the cyanide has been removed or quenched.

IV. Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-(hydroxymethyl)picolinate

• To a solution of 3-pyridinemethanol (1.0 eq) in absolute ethanol (10-20 volumes), add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully neutralize the acid with a saturated solution of sodium bicarbonate.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography if necessary.

Protocol 2: Synthesis of Ethyl 3-(chloromethyl)picolinate

• Dissolve Ethyl 3-(hydroxymethyl)picolinate (1.0 eq) in a dry, aprotic solvent such as toluene or dichloromethane under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add thionyl chloride (1.1-1.5 eq) dropwise to the cooled solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Carefully quench the reaction by pouring it into a mixture of ice and a saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude product. This product is often used in the next step without further purification.

Protocol 3: Synthesis of Ethyl 3-(cyanomethyl)picolinate

• In a round-bottom flask, dissolve Ethyl 3-(chloromethyl)picolinate (1.0 eq) in a polar aprotic solvent such as DMSO or acetone.

• Add sodium cyanide (1.1-1.5 eq) to the solution.

• Heat the reaction mixture to a temperature between 50-80 °C and monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

V. Product Characterization

Technique	Predicted Data
¹H NMR	δ (ppm): ~8.6 (s, 1H, pyridine H2), ~7.8 (d, 1H, pyridine H4), ~7.4 (dd, 1H, pyridine H5), ~4.4 (q, 2H, OCH₂CH₃), ~3.9 (s, 2H, CH₂CN), ~1.4 (t, 3H, OCH₂CH₃)
¹³C NMR	δ (ppm): ~165 (C=O), ~150 (pyridine C2), ~148 (pyridine C6), ~138 (pyridine C4), ~130 (pyridine C3), ~124 (pyridine C5), ~117 (CN), ~62 (OCH₂CH₃), ~25 (CH₂CN), ~14 (OCH₂CH₃)
IR (cm⁻¹)	~2250 (C≡N stretch), ~1720 (C=O stretch, ester), ~1600, 1480 (C=C, C=N stretch, aromatic)
MS (m/z)	[M]+ at 190.08

VI. Visualizing the Synthetic Pathway and Troubleshooting Logic

The following diagrams illustrate the overall synthetic workflow and a decision-making tree for troubleshooting common issues.

Caption: Synthetic workflow for Ethyl 3-(cyanomethyl)picolinate.

Caption: Troubleshooting decision tree for the synthesis.

VII. References

• Shripanavar, C., et al. (2011). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Der Pharmacia Lettre, 3(4), 264-266. Available at: [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Available at: [Link]

• Google Patents. (1999). Preparation of chloromethylpyridine hydrochlorides. Available at:

• Google Patents. (1956). Esterification of pyridine carboxylic acids. Available at:

• Shripanavar, C., et al. (2011). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. ResearchGate. Available at: [Link]

• Google Patents. (2002). Process for preparing pyridinemethanol compounds. Available at:

• Master Organic Chemistry. (2023). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available at: [Link]

• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols? Available at: [Link]

• NIST WebBook. Ethyl cyanoacetate. Available at: [Link]

• eCampusOntario Pressbooks. (2023). 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Available at: [Link]

• Doc Brown's Chemistry. (2025). infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

• Doc Brown's Chemistry. (2025). C7H16 C-13 nmr spectrum of 3-ethylpentane analysis of chemical shifts ppm interpretation ... Available at: [Link]

• YouTube. (2024). NMR of ethyl ethanoate for A-level Chemistry | H-NMR | Hydrogen NMR splitting patterns of esters. Available at: [Link]

• Seven Chongqing Chemdad Co. 3-Pyridinemethanol. Available at: [Link]

• ResearchGate. (2016). Can anyone explain the residues in our thionyl chloride reaction? Available at: [Link]

• NIST WebBook. Ethyl cyanoacetate. Available at: [Link]

• NIST WebBook. Ethyl 3-coumarincarboxylate. Available at: [Link]

• NIST WebBook. Ethyl 4-cyanobenzoate. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. PubChemLite - Ethyl 3-(cyanomethyl)picolinate (C10H10N2O2) [pubchemlite.lcsb.uni.lu]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl picolinate (2524-52-9) 1H NMR spectrum [chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Ethyl (ethoxymethylene)cyanoacetate(94-05-3) 13C NMR spectrum [chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Ethyl cyanoacetate [webbook.nist.gov]
• 10. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 11. infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. C7H16 C-13 nmr spectrum of 3-ethylpentane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 3-ethylpentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. youtube.com [youtube.com]
• 14. ethyl 3-(cyanomethyl)-benzoate(13288-86-3) IR Spectrum [chemicalbook.com]
• 15. Ethyl cyanoacetate [webbook.nist.gov]
• 16. Ethyl 3-coumarincarboxylate [webbook.nist.gov]
• 17. Ethyl 4-cyanobenzoate [webbook.nist.gov]

Common side products in the synthesis of substituted picolinates

Welcome to the technical support center for the synthesis of substituted picolinates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of picolinate synthesis. Here, we address common challenges and side product formations encountered during key synthetic transformations, providing in-depth troubleshooting advice and practical protocols to enhance the efficiency and purity of your reactions.

Introduction

Substituted picolinates are a vital class of heterocyclic compounds, frequently incorporated into pharmaceuticals, agrochemicals, and functional materials. Their synthesis, while often appearing straightforward, can be fraught with challenges, leading to the formation of persistent and difficult-to-remove side products. This guide offers a structured, question-and-answer approach to troubleshoot these common issues, grounded in mechanistic understanding and practical laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings, are powerful tools for introducing substituents onto the picolinate scaffold. However, these reactions are susceptible to several side reactions that can diminish yield and complicate purification.

Answer:

This byproduct is the result of homocoupling , a common side reaction in Suzuki-Miyaura couplings where two molecules of the organoboron reagent couple with each other.[1] This is particularly problematic as the homocoupled product often has similar chromatographic properties to the desired product, making purification challenging.

Causality:

Homocoupling is primarily caused by the presence of dissolved oxygen and/or palladium(II) species in the reaction mixture.[2] Oxygen can oxidize the active Pd(0) catalyst to Pd(II). These Pd(II) species can then undergo transmetalation with two molecules of the boronic acid, leading to the homocoupled product and regenerating Pd(0), which can re-enter the catalytic cycle.[3]

Troubleshooting Guide: Minimizing Homocoupling

1. Rigorous Deoxygenation: The most critical step is the thorough removal of dissolved oxygen from your reaction mixture.

• Protocol: Nitrogen/Argon Sparging

  • Combine the halopicolinate, boronic acid, base, and solvent in the reaction flask.

  • Insert a long needle connected to a nitrogen or argon line, ensuring the tip is below the solvent surface.

  • Bubble the inert gas through the solution for 15-30 minutes.

  • While maintaining a positive pressure of inert gas, add the palladium catalyst.

  • Seal the flask and proceed with the reaction.

2. Choice of Palladium Source:

• If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), ensure efficient in situ reduction to Pd(0). The presence of phosphine ligands and a suitable base aids this process.

• Consider using a Pd(0) source directly, such as Pd(PPh₃)₄ or Pd₂(dba)₃, to minimize the initial concentration of Pd(II).[3]

3. Controlled Addition of Boronic Acid:

• Adding the boronic acid slowly via syringe pump can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.

4. Use of Additives:

• In some cases, the addition of a mild reducing agent, such as potassium formate, can help to maintain a low concentration of Pd(II) without interfering with the main catalytic cycle.[3]

Troubleshooting Workflow for Homocoupling

Caption: Troubleshooting workflow for minimizing homocoupling.

Answer:

You are observing protodeboronation of your boronic acid, followed by reduction of your halopicolinate. Protodeboronation is a side reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond, effectively destroying your nucleophile.[4] The dehalogenated picolinate arises from a separate pathway where the palladium intermediate reacts with a proton source.

Causality:

Protodeboronation is often catalyzed by aqueous base and can be particularly problematic for electron-deficient or certain heteroaryl boronic acids, such as pyridine boronic acids.[5][6] The mechanism can be complex, but it generally involves the attack of a nucleophile (like hydroxide) on the boron atom, followed by protonolysis of the C-B bond. Dehalogenation of the halopyridine can occur via various pathways, including the reaction of a palladium-hydride species (formed from side reactions with the solvent or base) with the halopyridine.[7]

Troubleshooting Guide: Suppressing Protodeboronation and Dehalogenation

1. Use Anhydrous Conditions:

• Since water is often a key player in protodeboronation, using anhydrous solvents and reagents can significantly suppress this side reaction. Dry your solvents and reagents thoroughly before use.

2. Modify the Boron Reagent:

• Convert the boronic acid to a more stable derivative, such as a pinacol boronate ester or an MIDA boronate.[4][8] These act as "slow-release" sources of the boronic acid, keeping its concentration low and minimizing decomposition.[4][8]

3. Optimize the Base and Solvent System:

• For particularly sensitive heteroaryl boronic acids, weaker bases like CsF or K₃PO₄ in aprotic solvents (e.g., isopropanol, dioxane) can be effective at minimizing protodeboronation.[9]

4. Increase the Reaction Rate:

• A faster cross-coupling reaction can outcompete the slower protodeboronation. Use a highly active catalyst system (e.g., a palladium precatalyst with a bulky, electron-rich phosphine ligand like SPhos or XPhos) to accelerate the desired reaction.[8]

Side Product	Common Cause	Recommended Solution
Homocoupling Product	Presence of O₂ and/or Pd(II)	Rigorous deoxygenation; use of Pd(0) source.
De-halogenated Picolinate	Protodeboronation of boronic acid	Use anhydrous conditions; use boronate esters; optimize base/solvent.
Glaser Coupling Product	Copper-catalyzed alkyne dimerization	Use a copper-free Sonogashira protocol.

Table 1: Common side products in palladium-catalyzed cross-coupling reactions of picolinates and their primary solutions.

Answer:

This side product is the result of the Glaser-Hay coupling , an oxidative homocoupling of terminal alkynes. This reaction is catalyzed by the copper(I) co-catalyst typically used in Sonogashira reactions, especially in the presence of oxygen.

Causality:

The copper(I) acetylide intermediate, which is key to the Sonogashira catalytic cycle, can undergo oxidation (often by adventitious air) to a copper(II) species. This then reacts with another copper(I) acetylide molecule to form the diyne and regenerate copper(I).

Troubleshooting Guide: Preventing Alkyne Homocoupling

1. Use Copper-Free Conditions:

• The most effective way to prevent Glaser-Hay coupling is to perform the Sonogashira reaction without a copper co-catalyst. Many modern protocols utilize palladium catalysts with bulky, electron-rich ligands that are efficient enough to not require copper.

2. Rigorous Deoxygenation:

• If a copper co-catalyst is necessary, it is crucial to rigorously deoxygenate the reaction mixture as described in FAQ 1 to prevent the oxidative dimerization.

3. Use of an Amine Base:

• The amine base used in the Sonogashira reaction (e.g., triethylamine, diisopropylamine) plays a role in both the palladium and copper catalytic cycles. Ensure a sufficient excess of a suitable amine base is used.

Category 2: Esterification and Hydrolysis

The picolinate ester functionality itself can be both a starting point for synthesis and a source of side products.

Answer:

This common byproduct is N-acylurea , formed from the rearrangement of the O-acylisourea intermediate.[10][11] This side reaction is particularly competitive when using sterically hindered alcohols or electronically deactivated carboxylic acids.

Causality:

In a Steglich esterification, the carboxylic acid reacts with DCC to form a highly reactive O-acylisourea intermediate. While this intermediate is supposed to be intercepted by the alcohol, it can undergo an intramolecular 1,3-acyl migration to form the more stable, but unreactive, N-acylurea.[10] DMAP is used as a catalyst to accelerate the desired reaction by forming a more reactive acylpyridinium intermediate, which outcompetes the rearrangement.[11]

Mechanism of N-Acylurea Formation

Caption: Competing pathways in Steglich esterification.

Troubleshooting Guide: Minimizing N-Acylurea Formation

1. Optimize Reaction Temperature:

• Keep the reaction temperature low (0 °C to room temperature) to slow down the rate of the intramolecular rearrangement relative to the desired intermolecular reaction.

2. Choice of Coupling Agent and Solvent:

• Consider using a water-soluble carbodiimide like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) instead of DCC. The resulting urea byproduct is water-soluble and can be easily removed with an aqueous workup.[12]

• The choice of solvent can also play a role. Aprotic polar solvents like dichloromethane or DMF are commonly used.

3. Order of Addition:

• Add the DCC to a solution of the picolinic acid, alcohol, and DMAP. This ensures that the reactive O-acylisourea intermediate is formed in the presence of the nucleophiles that can trap it.

4. Post-Reaction Quenching:

• If excess DCC remains, it can be quenched by adding a small amount of a carboxylic acid like acetic or oxalic acid, which will convert it to the corresponding urea.[13]

Answer:

You are likely experiencing hydrolysis of the picolinate ester back to the corresponding picolinic acid. Picolinate esters can be susceptible to both acid- and base-catalyzed hydrolysis.

Causality:

The presence of residual acid or base from the reaction, or the acidic nature of silica gel, can catalyze the hydrolysis of the ester in the presence of water. The nitrogen atom in the pyridine ring can also participate in intramolecular catalysis, potentially accelerating the hydrolysis rate compared to other aromatic esters.

Troubleshooting Guide: Preventing Hydrolysis

1. Neutralize the Workup:

• During the aqueous workup, carefully neutralize the reaction mixture to a pH of ~7 before extraction. Use a mild base like sodium bicarbonate to quench any acid, and a mild acid like dilute ammonium chloride to quench any excess base.

2. Use Anhydrous Solvents for Extraction and Chromatography:

• Ensure that the organic solvents used for extraction and chromatography are dry.

3. Deactivate Silica Gel:

• If you suspect the acidity of the silica gel is causing hydrolysis, you can use deactivated silica gel for purification.

  • Protocol: Deactivating Silica Gel

    • Prepare a slurry of silica gel in your desired eluent system.

    • Add 1-2% (v/v) of triethylamine or another volatile base to the slurry.

    • Stir for 15-20 minutes, then pack the column as usual. This will neutralize the acidic sites on the silica.

4. Minimize Contact Time:

• Perform the purification as quickly as possible to minimize the contact time of the picolinate ester with the stationary phase.

Category 3: Other Common Side Reactions

Answer:

This is likely a thermal decarboxylation reaction. Picolinic acid (pyridine-2-carboxylic acid) is known to undergo decarboxylation upon heating to yield pyridine and carbon dioxide.[14]

Causality:

The nitrogen atom at the 2-position stabilizes the transition state of the decarboxylation reaction, making it more facile compared to the decarboxylation of nicotinic (3-carboxylic) or isonicotinic (4-carboxylic) acids. The reaction proceeds through a zwitterionic intermediate.

Troubleshooting Guide: Avoiding Decarboxylation

1. Keep Reaction Temperatures Low:

• Whenever possible, use reaction conditions that do not require high temperatures when working with picolinic acids. If a reaction must be heated, do so cautiously and monitor for gas evolution (CO₂).

2. Protect the Carboxylic Acid:

• If high temperatures are unavoidable, consider protecting the carboxylic acid as an ester before carrying out the reaction. The ester can then be hydrolyzed under mild conditions at the end of the synthetic sequence.

Analytical Protocols for Impurity Profiling

Identifying and quantifying the side products discussed above is crucial for optimizing your reaction conditions and ensuring the purity of your final product. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for this purpose.[15][16][17][18]

Protocol: General HPLC Method for Picolinate Analysis

This method is a starting point and should be optimized for your specific picolinate and expected side products.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a high percentage of Mobile Phase A (e.g., 95%) and gradually increase the percentage of Mobile Phase B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where your picolinate and potential side products have good absorbance (e.g., 254 nm or 264 nm).[19]

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

Protocol: General GC-MS Method for Volatile Impurities

This method is suitable for analyzing more volatile components, such as dehalogenated byproducts or pyridine from decarboxylation.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Program:

  • Initial temperature: 50-70 °C, hold for 2 minutes.

  • Ramp: Increase to 250-280 °C at a rate of 10-15 °C/min.

  • Hold at the final temperature for 5-10 minutes.

• Injection: Split or splitless injection, depending on the concentration of the analytes.

• MS Detection: Electron ionization (EI) at 70 eV. Scan a mass range of m/z 40-500.

• Sample Preparation: Dissolve the crude sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 15(3), 633–640. [Link]

• Protodeboronation. Wikipedia. [Link]

• Cox, P. A., Reid, M., & Lloyd-Jones, G. C. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156–13165. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Angewandte Chemie International Edition, 47(27), 4867–4870. [Link]

• Grushin, V. V. (2002). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Tetrahedron Letters, 43(18), 3259-3262. [Link]

• Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Canadian Journal of Chemistry, 55(8), 1342–1347. [Link]

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2009). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Angewandte Chemie International Edition, 46(28), 5359–5362. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Determination of Chromium(III) Picolinate Using High Performance Liquid Chromatography-Ultraviolet Spectrophotometry. ResearchGate. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Thomas, S., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 136(45), 15833–15849. [Link]

• Steglich esterification. Wikipedia. [Link]

• Izdebski, J., & Pawlak, D. (1989). Formation of optically pure N-acyl-N,N'-dicyclohexylurea in N,N'-dicyclohexylcarbodiimide-mediated peptide synthesis. International Journal of Peptide and Protein Research, 33(1), 72-76. [Link]

• Singh, P. R., & Sahai, R. (1983). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Journal of the Indian Chemical Society, 60(10), 964-967. [Link]

• Jedinak, L., & Dolensky, B. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Molecules, 22(1), 93. [Link]

• What's the best way for removing extra DCC and DMAP in an esterification reaction? ResearchGate. [Link]

• Cox, P. A., Reid, M., & Lloyd-Jones, G. C. (2016). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society, 138(24), 7671–7682. [Link]

• New high-performance liquid chromatography method for the detection of picolinic acid in biological fluids. ResearchGate. [Link]

• Heyes, M. P., & Markey, S. P. (1988). ECNI GC-MS analysis of picolinic and quinolinic acids and their amides in human plasma, CSF, and brain tissue. Biomedical & Environmental Mass Spectrometry, 15(5), 291-295. [Link]

• Castro, E. A., Cubillos, M., & Santos, J. G. (1998). The kinetics of hydrolysis of methyl and phenyl isocyanates. Journal of the Chemical Society, Perkin Transactions 2, (1), 73-77. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Organic Letters, 12(19), 4332–4335. [Link]

• Sato, M., Nakahara, T., & Kawai, S. (1993). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Journal of the Chinese Chemical Society, 40(5), 481-485. [Link]

• Parenty, A., & Moreau, X. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Natural Product Reports, 31(10), 1335–1362. [Link]

• Cox, P. A., Reid, M., & Lloyd-Jones, G. C. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156–13165. [Link]

• Ecni GC-MS Analysis of Picolinic and Quinolinic Acids and Their Amides in Human Plasma, CSF, and Brain Tissue. ResearchGate. [Link]

• Steglich Esterification with EDC. Reddit. [Link]

• An unusual dehalogenation in the Suzuki coupling of 4-bromopyrrole-2-carboxylates. RTI International. [Link]

• Frohlich, D. R., Boeker, E. A., & Brindley, W. A. (1990). The kinetics and inhibition of p-nitrophenylacetate-hydrolysing esterases in a solitary bee, Megachile rotundata (Fab.). Xenobiotica, 20(5), 481–487. [Link]

• Jessiman, A. S., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5965-5972. [Link]

• Application of GC-MS in Determinating the Trace Impurities of Benazolin. The Italian Association of Chemical Engineering. [Link]

• Castro, E. A., Cubillos, M., & Santos, J. G. (1998). Kinetics of hydrolysis and aminolysis of methyl chloroformate in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, (4), 859-863. [Link]

• Development of validated RP-HPLC method for the quantitative analysis of chromium picolinate II in a diet vinegar formulation. ResearchGate. [Link]

• Analysis of Additives, Impurities, & Residuals in Polymers. Agilent. [Link]

• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Organic Chemistry Portal. [Link]

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Technical Support Center: Troubleshooting Low Yield in Picolinate Esterification Reactions

Welcome to the Technical Support Center for picolinate esterification. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with obtaining high yields in the synthesis of picolinate esters. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your experimental work. This guide is structured as a series of frequently asked questions that address common problems, from reaction setup to product purification.

I. Understanding the Equilibrium: The Root of Many Yield Issues

Q1: My picolinate esterification has stalled with a significant amount of starting material remaining. What is the most likely reason for this low conversion?

A1: The most common reason for stalled esterification reactions is that the reaction has reached equilibrium. The Fischer-Speier esterification, the direct acid-catalyzed reaction between a carboxylic acid and an alcohol, is a reversible process.[1][2][3] This means that the forward reaction (esterification) and the reverse reaction (hydrolysis) are occurring simultaneously.

The overall reaction can be represented as:

Picolinic Acid + Alcohol ⇌ Picolinate Ester + Water

To achieve a high yield of the ester, the equilibrium must be shifted to the right, in favor of the products. This is typically achieved by applying Le Châtelier's principle in one of two ways:

• Using a large excess of one reactant: Typically, the alcohol is used in a large excess, often as the reaction solvent.[3] This increases the concentration of the alcohol, pushing the equilibrium towards the formation of the ester. For example, increasing the alcohol-to-acid molar ratio from 1:1 to 10:1 can dramatically increase the equilibrium yield of an ester from around 65% to as high as 97%.[1]

• Removing a product as it is formed: The removal of water is a highly effective strategy to prevent the reverse reaction (hydrolysis) and drive the reaction to completion.[1]

Q2: How can I effectively remove water from my reaction mixture?

A2: There are several effective methods for removing water from an esterification reaction:

• Azeotropic Distillation with a Dean-Stark Apparatus: This is a classic and highly effective method. The reaction is run in a solvent that forms an azeotrope with water, such as toluene or hexane.[1] The water co-distills with the solvent, condenses in the Dean-Stark trap, and separates from the less dense, immiscible solvent, which then returns to the reaction flask. This continuous removal of water effectively drives the reaction to completion.[1]

• Use of Dehydrating Agents:

  • Concentrated Sulfuric Acid (H₂SO₄): Besides being a strong acid catalyst, concentrated sulfuric acid is also a powerful dehydrating agent.[4] It actively sequesters the water formed during the reaction.

  • Molecular Sieves: These are porous materials that selectively adsorb small molecules like water. Adding activated molecular sieves (typically 3Å or 4Å) to the reaction mixture can effectively remove water as it is formed.

Below is a workflow diagram to help you decide on the best approach to drive your reaction equilibrium.

Caption: Decision workflow for addressing low conversion due to equilibrium.

II. Catalyst and Reagent Selection: Picolinic Acid Specifics

Q3: Are there any specific challenges associated with the esterification of picolinic acid compared to other carboxylic acids?

A3: Yes, the presence of the pyridine nitrogen in picolinic acid introduces unique challenges that are not encountered with simple aliphatic or aromatic carboxylic acids.

• Protonation of the Pyridine Nitrogen: In a strongly acidic medium, such as in a typical Fischer esterification using sulfuric acid, the basic pyridine nitrogen can be protonated. This can potentially reduce the reactivity of the carboxylic acid by withdrawing electron density from the carbonyl group, making it a less effective electrophile.

• Side Reactions with Coupling Reagents: When using coupling reagents like dicyclohexylcarbodiimide (DCC) for Steglich esterification, picolinic acid is known to be problematic. The intermediate O-acylisourea can rearrange to a stable N-acylurea, which is unreactive towards the alcohol, thus halting the desired reaction and creating a difficult-to-remove byproduct.[5][6]

• Difficulties with Acid Chlorides: While converting the carboxylic acid to a more reactive acid chloride is a common strategy, picolinoyl chloride is often generated as its hydrochloride salt. This salt has poor solubility in many common inert organic solvents, which can make subsequent reactions with the alcohol inefficient.[5][6]

Q4: My reaction has turned dark brown/black. What could be the cause and how can I prevent it?

A4: A dark coloration in the reaction mixture often indicates decomposition of the starting materials or products. This is particularly common in Fischer esterifications that are run at high temperatures with strong acid catalysts like sulfuric acid. The combination of strong acid and heat can lead to charring and other side reactions.

Solutions:

• Lower the Reaction Temperature: If possible, run the reaction at a lower temperature for a longer period.

• Use a Milder Catalyst: Consider replacing sulfuric acid with a less aggressive catalyst like p-toluenesulfonic acid (TsOH) or a Lewis acid.

• Switch to a Milder Esterification Method: For sensitive substrates, it is highly recommended to move away from the harsh conditions of the Fischer esterification. Milder, more controlled methods are often more successful for picolinic acid.

Q5: What are the recommended milder esterification methods for picolinic acid?

A5: Given the challenges with direct Fischer esterification, the following methods are often more successful for producing picolinate esters in high yield:

• Acid Chloride Formation Followed by Esterification: This two-step method avoids the harsh conditions of direct acid catalysis. The picolinic acid is first converted to its acid chloride, which is then reacted with the alcohol.

• Steglich-Type Esterification with a Water-Soluble Carbodiimide: This method uses a coupling agent to activate the carboxylic acid under mild conditions. Using a water-soluble carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is highly advantageous because the resulting urea byproduct is also water-soluble and can be easily removed during the aqueous workup.[7]

Here is a comparison of different esterification methods for picolinic acid:

Method	Catalyst/Reagent	Typical Conditions	Pros	Cons
Fischer-Speier	H₂SO₄, TsOH	High temperature (reflux)	One-pot, inexpensive reagents	Reversible, harsh conditions can lead to decomposition, potential for low yields with picolinic acid
Acid Chloride	1. SOCl₂, DMF2. Alcohol, Et₃N	1. Room temp to reflux2. Room temp	High yields, irreversible	Two steps, handling of thionyl chloride, picolinoyl chloride hydrochloride can have solubility issues[5]
Steglich-Type	EDC, DMAP	Room temperature	Mild conditions, good for sensitive substrates, high yields	More expensive reagents, removal of byproducts can be an issue if DCC is used[5]

III. Experimental Protocols and Work-up Procedures

Protocol 1: Esterification of Picolinic Acid via the Acid Chloride

This protocol is adapted from a method used for the synthesis of active esters of picolinic acid and is a reliable way to achieve high yields.[5][6]

Step 1: Formation of Picolinoyl Chloride Hydrochloride

• To a stirred mixture of picolinic acid (1 eq) and a catalytic amount of DMF (e.g., 0.05 eq) in a round-bottom flask, carefully add thionyl chloride (SOCl₂, 3 eq) at room temperature.

• Stir the mixture at room temperature. A lively evolution of gas (SO₂ and HCl) will be observed. The reaction can be gently warmed (e.g., to 40°C) to ensure completion.

• Once the reaction is complete (typically after 1-2 hours, when gas evolution ceases), remove the excess thionyl chloride in vacuo.

• The resulting picolinoyl chloride hydrochloride is often a solid and can be used directly in the next step.

Step 2: Reaction with Alcohol

• Suspend the picolinoyl chloride hydrochloride (1 eq) and the desired alcohol (1-1.2 eq) in an inert solvent like THF or dichloromethane (DCM).

• Cool the mixture in an ice bath.

• Slowly add a non-nucleophilic base, such as triethylamine (Et₃N, 2.2 eq), to the stirred suspension. The second equivalent of base is to neutralize the HCl of the hydrochloride salt.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

Protocol 2: Steglich-Type Esterification of Picolinic Acid

This protocol is based on a successful synthesis of benzyl picolinate and is a good starting point for other alcohols.[4]

• In a round-bottom flask, dissolve picolinic acid (1 eq), the alcohol (1.2 eq), and a catalytic amount of DMAP (4-dimethylaminopyridine, 0.1 eq) in a suitable solvent like dichloromethane (DCM) or dimethyl carbonate (DMC).

• Add EDC (1.5 eq) to the solution in one portion.

• If the alcohol is not particularly acidic, add a base like triethylamine (TEA, 1.5 eq) to prevent protonation of the picolinate product.[4]

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

Q6: How do I properly work up and purify my picolinate ester, considering its basic nature?

A6: The basicity of the pyridine nitrogen in your product requires a careful work-up procedure to avoid losing your product into the aqueous layer during extraction.

General Work-up Procedure:

• Quench the Reaction: If you used a coupling reagent like EDC, you can often proceed directly to extraction. If you used an acid catalyst, it's best to first remove the bulk of the solvent in vacuo.

• Dilute: Dilute the reaction residue with an organic solvent like ethyl acetate or DCM.

• Wash with a Mild Base: Perform an aqueous wash with a saturated sodium bicarbonate (NaHCO₃) solution. This will neutralize any remaining acid catalyst and remove any unreacted picolinic acid by converting it to its water-soluble sodium salt. The EDC-urea byproduct is also water-soluble and will be removed in this step.[7]

• Wash with Brine: Perform a final wash with a saturated sodium chloride (brine) solution to remove the bulk of the water from the organic layer.

• Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo to obtain the crude product.

Purification:

• Column Chromatography: If the crude product is not pure, it can be purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of ethyl acetate in hexanes.

• Crystallization: If the picolinate ester is a solid, recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) can be an effective purification method.[5]

The following diagram illustrates a general troubleshooting workflow for picolinate esterification.

Caption: General troubleshooting workflow for picolinate esterification.

IV. References

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Christensen, J. B. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Molecules, 6(1), 47-51. [Link]

• Organic Chemistry with Victor. (2024, April 3). Fischer Esterification | Mechanism + Easy TRICK! [Video]. YouTube. [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved January 25, 2026, from [Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5834-5843. [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product? Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Preparation of Esters. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Retrieved January 25, 2026, from [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Technical Support Center: Purification of Crude Ethyl 3-(cyanomethyl)picolinate

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of crude Ethyl 3-(cyanomethyl)picolinate. This document offers troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges encountered during experimental work.

Introduction

Ethyl 3-(cyanomethyl)picolinate is a key intermediate in the synthesis of various pharmaceutical compounds. The purity of this intermediate is critical for the successful synthesis of downstream active pharmaceutical ingredients (APIs). Crude reaction mixtures often contain a variety of impurities, including unreacted starting materials, byproducts, and degradation products. This guide provides a systematic approach to identifying and removing these impurities, ensuring a high-purity final product.

Understanding Potential Impurities

A thorough understanding of the synthesis route is paramount to anticipating potential impurities. Common synthetic pathways to Ethyl 3-(cyanomethyl)picolinate and related structures can introduce several classes of impurities.

Table 1: Common Impurities in Crude Ethyl 3-(cyanomethyl)picolinate and their Origin

Impurity Class	Specific Examples	Potential Origin
Starting Materials	Picolinic acid, Ethanol, 2-cyanopyridine	Incomplete reaction
Byproducts	3-(Cyanomethyl)picolinic acid	Hydrolysis of the ethyl ester
Amide derivatives	Partial hydrolysis of the nitrile group
Reagents/Catalysts	Acid or base catalysts (e.g., H₂SO₄, Na₂CO₃)	Carryover from the reaction work-up
Colored Impurities	Polymeric or degradation products	High reaction temperatures or side reactions

Purification Workflow: A Multi-Step Strategy

A robust purification strategy for Ethyl 3-(cyanomethyl)picolinate typically involves a combination of liquid-liquid extraction, column chromatography, and potentially recrystallization. The choice and sequence of these techniques will depend on the impurity profile of the crude material.

Caption: A general workflow for the purification of Ethyl 3-(cyanomethyl)picolinate.

Troubleshooting Guides and FAQs

This section is formatted in a question-and-answer format to directly address common issues.

Liquid-Liquid Extraction

Q1: My crude product is a dark, oily residue. What is the first purification step I should take?

A1: For a dark, oily crude product, a liquid-liquid extraction is an excellent first step to remove highly polar and colored impurities.

Rationale: This technique partitions compounds between two immiscible liquid phases, typically an organic solvent and an aqueous solution. Ethyl 3-(cyanomethyl)picolinate, being a moderately polar organic molecule, will preferentially dissolve in an organic solvent, while many inorganic salts, residual acids or bases, and some highly polar byproducts will be washed away into the aqueous phase.

Experimental Protocol: Aqueous Work-up

• Dissolution: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Wash the organic layer with a dilute acid, such as 1M HCl, to remove any basic impurities. The basic nitrogen of the pyridine ring in your product will likely protonate and move into the aqueous layer if the acid concentration is too high, so a gentle wash is recommended.

• Basic Wash: Subsequently, wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid and remove acidic impurities like 3-(cyanomethyl)picolinic acid.[1]

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to remove the bulk of the dissolved water in the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the partially purified product.

Q2: I am observing an emulsion during the extraction process. How can I resolve this?

A2: Emulsions are common, especially when using chlorinated solvents like DCM. To break an emulsion, you can try the following:

• Add Brine: Adding a saturated solution of NaCl can increase the ionic strength of the aqueous layer, often helping to break the emulsion.

• Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel several times.

• Filtration: Filtering the emulsified layer through a pad of Celite® can sometimes resolve the issue.

• Patience: Allowing the separatory funnel to stand undisturbed for an extended period may lead to phase separation.

Column Chromatography

Q3: After extraction, my product is still not pure and shows multiple spots on the TLC plate. What should I do next?

A3: Column chromatography is the next logical step for separating your product from impurities with similar polarities.[2]

Rationale: This technique utilizes a stationary phase (typically silica gel) and a mobile phase (a solvent or solvent mixture) to separate compounds based on their differential adsorption to the stationary phase.[3]

Experimental Protocol: Flash Column Chromatography

• Stationary Phase Selection: Standard silica gel is a good starting point. Given that Ethyl 3-(cyanomethyl)picolinate is a pyridine derivative, the silica gel is slightly acidic and can cause peak tailing.[4] If this is observed, you can either use deactivated silica gel or add a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent.[5]

• Mobile Phase Selection: The polarity of the mobile phase is crucial for good separation. Use Thin Layer Chromatography (TLC) to determine an optimal solvent system. A good starting point for polar, nitrogen-containing compounds is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[6]

  • TLC Analysis: Spot your crude mixture on a TLC plate and develop it in various solvent systems (e.g., 20%, 30%, 50% ethyl acetate in hexanes). The ideal solvent system will give your product an Rf value of approximately 0.3-0.4.[7]

• Column Packing and Loading:

  • Dry Packing: Fill the column with dry silica gel and then carefully add the eluent.

  • Wet Packing (Slurry): Mix the silica gel with the initial eluent to form a slurry and pour it into the column. This method often results in a better-packed column.

  • Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a more volatile solvent like DCM. You can either load this solution directly onto the top of the silica bed or pre-adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the dry powder onto the column.

• Elution and Fraction Collection: Begin elution with the chosen solvent system. Collect fractions and monitor them by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Q4: My compound is streaking on the TLC plate and the column. What is causing this and how can I fix it?

A4: Streaking is a common issue with polar and basic compounds like pyridine derivatives on silica gel.

Causality: The basic nitrogen atom of the pyridine ring can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to poor chromatographic performance.[5]

Solutions:

• Add a Basic Modifier: As mentioned in Q3, adding a small amount of triethylamine or ammonia in methanol to your eluent can neutralize the acidic sites on the silica gel and improve peak shape.[5][8]

• Use an Alternative Stationary Phase: Alumina (neutral or basic) can be a good alternative to silica gel for the purification of basic compounds.

• Reverse-Phase Chromatography: If the compound is sufficiently polar, reverse-phase chromatography, where the stationary phase is non-polar and the mobile phase is polar (e.g., water/acetonitrile or water/methanol mixtures), can be an effective alternative.

Recrystallization

Q5: The product obtained after chromatography is a solid but still has a slight yellow tint. How can I improve its appearance and purity?

A5: Recrystallization is an excellent final purification step for solids to remove residual colored impurities and achieve high purity.[9][10]

Rationale: This technique relies on the principle that the solubility of a compound in a solvent increases with temperature. A saturated solution of the impure compound is prepared at an elevated temperature and then allowed to cool slowly. As the solution cools, the solubility of the desired compound decreases, and it crystallizes out, leaving the impurities behind in the solution.

Experimental Protocol: Recrystallization

• Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For a moderately polar compound like Ethyl 3-(cyanomethyl)picolinate, consider solvents like ethanol, isopropanol, or a mixture of ethyl acetate and hexanes.

• Procedure:

  • Dissolve the solid in a minimal amount of the hot solvent.

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature, and then further cool it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Purity Assessment

Q6: How can I confirm the purity of my final product?

A6: A combination of chromatographic and spectroscopic techniques should be used to confirm the purity and identity of your Ethyl 3-(cyanomethyl)picolinate.

Table 2: Analytical Techniques for Purity and Identity Confirmation

Technique	Purpose	Expected Observations for Pure Product
TLC	Quick purity check and monitoring of purification progress	A single spot with a consistent Rf value.
HPLC	Quantitative purity assessment	A single major peak. Purity can be calculated from the peak area.[1][11]
¹H NMR	Structural confirmation and detection of proton-containing impurities	The spectrum should match the expected chemical shifts and coupling patterns for the desired structure. The absence of impurity peaks.[12][13][14][15][16]
¹³C NMR	Structural confirmation	The number of signals should correspond to the number of unique carbon atoms in the molecule.
Mass Spectrometry (MS)	Confirmation of molecular weight	A molecular ion peak corresponding to the mass of Ethyl 3-(cyanomethyl)picolinate (C₁₀H₁₀N₂O₂), which is 190.20 g/mol .

Logical Relationships in Impurity Removal

Caption: Matching purification techniques to specific impurity types.

References

• Zhejiang Pegent Chemical Co Ltd. (2014). New process for synthetizing 3-(pyridin-2-ylamino) ethyl propionate. CN103183635B.
• Zhejiang Pegent Chemical Co Ltd. (2015). Ethyl 3-(pyridin-2-ylamino)propanoate post-treatment purification method. CN104910066A.

• University of Rochester Department of Chemistry. Chromatography: The Solid Phase. [Link]

• Dale, S. H., Elsegood, M. R. J., Hemmings, M., & Wilkinson, A. L. (2004). The co-crystallisation of pyridine with benzenepolycarboxylic acids: The interplay of strong and weak hydrogen bonding motifs. CrystEngComm, 6(55), 297-304. [Link]

• Reddit. Column chromatography & TLC on highly polar compounds?. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Chinnapillai, R., et al. (2012). An elegant method for the preparation of 3-cyanomethyl derivatives of imidazo[1,2-a]pyridines. Der Pharma Chemica, 4(6), 2466-2469. [Link]

• Wang, B., et al. (2024). Late-Stage C4-Selective Carboxylation of Pyridines Using CO2. ChemistryViews. [Link]

• Nojiri, M., et al. (2001). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Analytical Sciences, 17(9), 1081-1084. [Link]

• University of Rochester Department of Chemistry. Chromatography: Solvent Systems for TLC. [Link]

• Matos, M. A. R., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Molecules, 28(5), 2158. [Link]

• The Good Scents Company. ethyl 2-picolinate. [Link]

• University of California, Los Angeles. Column chromatography. [Link]

• ResearchGate. Syntheses, characterization, and crystal structures of two zinc(II) carboxylates containing pyridine. [Link]

• ResearchGate. How can I select a solvent system for highly polar compounds to elute in TLC and run column?[Link]

• Wang, B., et al. (2024). C4-Selective Carboxylation of Pyridines Using CO2. ChemistryViews. [Link]

• Dale, S. H., Elsegood, M. R. J., Hemmings, M., & Wilkinson, A. L. (2004). The co-crystallisation of pyridine with benzenepolycarboxylic acids: The interplay of strong and weak hydrogen bonding motifs. CrystEngComm, 6, 297-304. [Link]

• YouTube. Chemistry Practical Techniques: Solvent Extraction (e.g. to purify an ester or alkyl halide). [Link]

• Chemistry LibreTexts. B. Column Chromatography. [Link]

• Semantic Scholar. One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. [Link]

• University of York. Determining a solvent system. [Link]

• ResearchGate. How to purify esterefication product?[Link]

• MySkinRecipes. Ethyl 3-(cyanomethyl)picolinate. [Link]

• ACS Publications. Late-Stage C4-Selective Carboxylation of Pyridines Using CO2. [Link]

• Chemistry LibreTexts. Thin Layer Chromatography. [Link]

• Google Patents.
• Google Patents. New process for synthetizing 3-(pyridin-2-ylamino)

• PubMed. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. [Link]

• MIT OpenCourseWare. Thin Layer Chromatography (TLC) Guide. [Link]

• PubMed. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. [Link]

• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Royal Society of Chemistry. Aromatic systems with two and three pyridine-2,6-dicarbazolyl-3,5-dicarbonitrile fragments as electron-transporting organic semi. [Link]

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• 1. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
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• 9. CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate - Google Patents [patents.google.com]
• 10. CN104910066A - Ethyl 3-(pyridin-2-ylamino)propanoate post-treatment purification method - Google Patents [patents.google.com]
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Technical Support Center: Design of Experiments (DoE) for Picolinate Synthesis Optimization

Welcome to the technical support center for optimizing picolinate synthesis using Design of Experiments (DoE). This guide is structured to provide researchers, scientists, and drug development professionals with actionable insights, moving from foundational concepts to in-depth troubleshooting of common experimental hurdles. The methodologies described herein are designed to be self-validating, ensuring robust and reproducible outcomes.

Part 1: Foundational FAQs for DoE in Picolinate Synthesis

This section addresses common questions about applying DoE principles to picolinate synthesis, a crucial process for creating compounds like chromium picolinate, an important nutritional supplement.[1]

Q1: What is Design of Experiments (DoE) and why is it superior to the "One-Factor-at-a-Time" (OFAT) approach for synthesizing picolinates?

A1: Design of Experiments is a statistical methodology for systematically planning and conducting experiments.[2][3] It allows for the simultaneous variation of multiple input factors to understand their individual and interactive effects on an output, or "response".[2][3][4][5] For picolinate synthesis, which can be influenced by numerous variables (e.g., temperature, catalyst loading, reactant ratio), DoE is vastly more efficient than the traditional OFAT method.[6]

The core issue with OFAT is that it fails to capture interactions between factors.[3] For instance, the optimal temperature for an esterification reaction might change depending on the concentration of the acid catalyst. An OFAT experiment would miss this, potentially leading to a suboptimal "optimum." DoE, by contrast, explores the entire experimental space, revealing these critical interactions and ensuring a more comprehensive understanding of the reaction.[4]

Q2: I'm planning a picolinate esterification. What are the key "factors" and "responses" I should consider for my DoE study?

A2: Your choice of factors and responses is critical for a successful DoE.

• Factors (Inputs): These are the variables you will purposefully change. For a typical picolinate esterification from picolinic acid and an alcohol, these commonly include:

  • Temperature: Directly influences reaction kinetics.

  • Reaction Time: Determines the extent of conversion.

  • Catalyst Loading: Affects the rate of reaction (e.g., mol% of a Brønsted or Lewis acid).[7]

  • Molar Ratio: The ratio of picolinic acid to the alcohol.

  • Concentration: Molarity of the limiting reagent in the solvent.

• Responses (Outputs): These are the outcomes you measure to determine the success of each experimental run.

  • Yield (%): The most common response, indicating reaction efficiency.

  • Purity (%): Often measured by HPLC or GC, this quantifies the amount of desired picolinate in the product mixture.

  • Impurity Profile: Quantifying specific, known impurities (e.g., unreacted starting materials, side-products like N-acylureas in DCC couplings).[8]

  • Selectivity: In cases where multiple products can form, this measures the ratio of the desired product to undesired ones.

Q3: What's the difference between a "screening" design and an "optimization" design, and when should I use each?

A3: These two types of designs serve different purposes in your experimental journey.

• Screening Designs (e.g., Fractional Factorial): Used at the beginning of an investigation when you have many potential factors and want to identify the "vital few" that have the most significant impact on the response.[5] These designs use fewer experimental runs and are excellent for efficiently identifying the most influential variables.[5][6]

• Optimization Designs (e.g., Response Surface Methodology - RSM): Used after you have identified the key factors. RSM designs, such as Box-Behnken or Central Composite Designs, use more levels for each factor (typically three or five) to model curvature in the response.[5][9] This allows you to build a more detailed mathematical model of the reaction space and pinpoint the true optimal conditions with high precision.[9][10][11][12]

Part 2: Troubleshooting Guide for Picolinate Synthesis DoE

This section provides solutions to specific problems you might encounter during your DoE workflow.

Q1: My screening experiment showed no significant factors. What went wrong and how do I fix it?

A1: This is a common issue that can arise from several sources. Here’s how to diagnose and address it:

• Causality: The most likely cause is that the ranges you selected for your factors were too narrow. If the temperature is varied only from 80°C to 85°C, you may not see a significant effect, whereas a range of 60°C to 100°C might reveal its importance. Another possibility is that the experimental noise (inherent variability) is masking the factor effects.

• Troubleshooting Protocol:

  • Review Factor Ranges: Critically assess the high and low levels for each factor. Use your chemical intuition and any preliminary data to set wider, but still feasible, boundaries.[13] The goal is to "stress test" the reaction without causing complete failure.[13]

  • Check for Analytical Error: Ensure your method for measuring the response (e.g., HPLC, GC) is reproducible. High analytical variability can obscure real effects.

  • Run Center Points: Including points at the middle level of all factors in your design is crucial. If the results from these center points differ significantly from what's predicted by a linear model, it's a strong indicator of curvature, meaning you need to move to an optimization (RSM) design.

  • Re-evaluate Factors: Is it possible you missed a critical factor? For instance, in some esterifications, the removal of water is critical.[14] If this wasn't controlled, it could be the dominant source of variation.

Q2: My optimization model (RSM) has a low R-squared value, indicating a poor fit. What are my next steps?

A2: A low R-squared value means the model isn't effectively capturing the variation in your data. Here’s the diagnostic process:

• Causality: This can be due to high random error, an incorrect model choice (e.g., trying to fit a linear model to a curved surface), or the influence of an uncontrolled variable. Outliers in the data can also significantly skew the model.

• Troubleshooting Protocol:

  • Examine Residual Plots: This is your primary diagnostic tool. Look for patterns in the plots of residuals versus predicted values. A random scatter is good; a funnel shape or a clear trend indicates a problem with the model's assumptions.

  • Check for Outliers: Use statistical tools like Cook's distance or studentized residuals to identify any experimental runs that are having an undue influence on the model. If an outlier is identified, first check for a clear experimental error (e.g., typo in data entry, wrong amount of reagent added). If no error is found, you may consider removing the point and refitting the model, but this must be reported and justified.

  • Consider Response Transformation: If the variance is not constant across the design space, applying a mathematical transformation (e.g., log, square root) to the response data can sometimes stabilize the variance and improve the model fit.

  • Augment the Design: If the model suggests significant lack-of-fit, it means your chosen model (e.g., quadratic) is insufficient. You may need to augment your design with additional runs to allow for the fitting of a higher-order model (e.g., cubic).

Q3: My DoE is pushing the yield of my picolinate up, but a critical impurity is also increasing. How do I find a compromise?

A3: This is a classic multi-response optimization problem. The goal is no longer just to maximize yield but to find a "sweet spot" that balances multiple objectives.

• Causality: Reaction conditions that favor the desired product formation (e.g., high temperature) may also accelerate a side-reaction pathway, leading to impurity formation.

• Troubleshooting Protocol:

  • Model Both Responses: First, ensure you have a reliable model for both the yield and the impurity level.

  • Use Desirability Functions: Most DoE software packages have a "desirability" optimization function. This powerful tool allows you to define goals for each response:

    • For Yield , you would set the goal to "maximize."

    • For the Impurity , you would set the goal to "minimize."

    • You can also assign different weights or importance levels to each goal.

  • Overlay Contour Plots: A visual approach is to overlay the contour plots for yield and impurity. This allows you to see the regions of the experimental space where you can achieve an acceptable yield (e.g., >85%) while keeping the impurity below a critical threshold (e.g., <1.0%).

  • Define a Control Strategy: The result of this analysis is not just a single optimum point, but an "operating space" where you have a high probability of meeting all your quality targets. This forms the basis of a robust control strategy for the synthesis.[15]

Part 3: Protocols and Visualized Workflows

Protocol 1: Setting Up a 2³ Factorial Screening Design for Picolinate Esterification

This protocol outlines the steps to screen three key factors in the acid-catalyzed esterification of picolinic acid with ethanol.

• Objective: Identify which of the selected factors (Temperature, Catalyst Loading, Time) has the most significant effect on product yield.

• Factor & Level Selection:

  • Use chemical knowledge to set reasonable low (-) and high (+) levels for each factor.[13]

Factor	Units	Low Level (-)	High Level (+)
A: Temperature	°C	60	90
B: H₂SO₄ Catalyst	mol %	1.0	5.0
C: Reaction Time	hours	4	12

• Design Matrix Creation: A full 2³ factorial design requires 8 experimental runs (2 levels for 3 factors). To check for curvature, add 2-3 center point runs.

Run	A: Temp (°C)	B: Cat. (mol%)	C: Time (hr)	Response: Yield (%)
1	60	1.0	4	(Measure)
2	90	1.0	4	(Measure)
3	60	5.0	4	(Measure)
4	90	5.0	4	(Measure)
5	60	1.0	12	(Measure)
6	90	1.0	12	(Measure)
7	60	5.0	12	(Measure)
8	90	5.0	12	(Measure)
9	75	3.0	8	(Measure)
10	75	3.0	8	(Measure)

• Execution & Analysis:

  • Randomize the run order to prevent time-based biases.

  • Execute each experiment according to the matrix.

  • Analyze the results using ANOVA to determine which factors and interactions are statistically significant.

Mandatory Visualizations

Caption: General workflow for applying DoE to chemical synthesis optimization.

Caption: Troubleshooting flowchart for inconclusive DoE screening experiments.

References

• Murray, P. M., Bellany, F., Benhamou, L., Bučar, D.-K., Tabor, A. B., & Sheppard, T. D. (2016). The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry. Organic & Biomolecular Chemistry, 14(8), 2373–2384. [Link]

• Stat-Ease, Inc. (2024). DOE Crash Course for Experimenters. YouTube. [Link]

• Nielsen, S. F., & Nielsen, J. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Letters in Organic Chemistry, 8(4), 315-318. [Link]

• Murray, P. M., et al. (2016). The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry. RSC Publishing. [Link]

• Malig, T. C., et al. (2020). A Practical Start-Up Guide for Synthetic Chemists to Implement Design of Experiments (DoE). ACS Publications. [Link]

• CN101318929B - Synthesis process for chromium picolinate.

• Sathishkumar, P., et al. (2015). Process optimization of vapor phase pyridine synthesis using response surface methodology. ResearchGate. [Link]

• Malig, T. C., et al. (2020). A Practical Start-Up Guide for Synthetic Chemists to Implement Design of Experiments (DoE). ACS Publications. [Link]

• Sathishkumar, P., et al. (2015). Process optimization of vapor phase pyridine synthesis using response surface methodology. Khalifa University. [Link]

• Nekola, I., et al. (2019). Process Optimization and DOE Application in the Synthesis of Rociletinib. ResearchGate. [Link]

• Iqbal, N., et al. (2007). Chromium Picolinate Does Not Improve Key Features of Metabolic Syndrome in Obese Nondiabetic Adults. PubMed Central. [Link]

• da Silva, F. F. M., et al. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. ResearchGate. [Link]

• Ryan, E. (2023). Statistical Design of Experiments for Reaction Modelling and Optimisation. Royal Society of Chemistry. [Link]

• BJK_JerseyBoy. (2024). Suggestion on experimental design strategy for chemical synthesis. JMP User Community. [Link]

• I. M. A. Fonseca, et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. MDPI. [Link]

• The Application of Response Surface Methodology (RSM) In the Computational Optimization of Sustained Release (SR) For Phenothiazine Derivative Matrix Tablet. (2023). Journal of Pharmaceutical Research International. [Link]

• Faria, A. T., et al. (2023). A Comprehensive Review of the Impact of Chromium Picolinate on Testicular Steroidogenesis and Antioxidant Balance. National Institutes of Health (NIH). [Link]

• What is design of experiments? (n.d.). JMP. [Link]

• Chapman, J., et al. (2022). The design of experiments (DoE) in optimization of an aerobic flow Pd-catalyzed oxidation of alcohol towards an important aldehyde precursor in the synthesis of phosphatidylinositide 3-kinase inhibitor (CPL302415). PubMed Central. [Link]

• Synthace. (2023). DOE Masterclass: for Media Optimization. YouTube. [Link]

• Ferreira, I., et al. (2022). Application of Response Surface Methodologies to Optimize High-Added Value Products Developments: Cosmetic Formulations as an Example. PubMed Central. [Link]

• US5677461A - Method for producing chromium picolinate complex.

• Ester synthesis by esterification. (n.d.). Organic Chemistry Portal. [Link]

• Dasankoppa, F. S., et al. (2017). Application of Response Surface Optimization Methodology in Designing Orodispersible Tablets of Antidiabetic Drug. Journal of Young Pharmacists. [Link]

• Fernandes, G., et al. (2022). A Design of Experiments (DoE) Approach to Optimize Cryogel Manufacturing for Tissue Engineering Applications. MDPI. [Link]

• Brown, M. J. (2023). Can Chromium Picolinate Really Help Control Your Blood Sugar?. Verywell Health. [Link]

• Spreadsheet DoE. (2023). A beginner's guide to design of experiments for life sciences using Spreadsheet DoE. The Biochemist | Portland Press. [Link]

• Various Authors. (2015). What factors may influence the yield of an ester?. Quora. [Link]

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Technical Support Center: Machine Learning for Organic Synthesis Reaction Outcome Prediction

Welcome to the Technical Support Center for machine learning applications in organic synthesis. This guide is designed for researchers, scientists, and drug development professionals who are leveraging predictive modeling to accelerate their experimental workflows. Here, you will find practical, in-depth answers to common challenges and questions that arise during the implementation of machine learning models for predicting reaction outcomes.

Our philosophy is grounded in scientific integrity and practical, field-proven insights. We aim to not only provide solutions but also to explain the underlying chemical and computational principles, empowering you to build robust and reliable predictive systems.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, from data preprocessing to model interpretation.

Issue 1: My model's predictive accuracy is low and not improving with more training.

Low predictive accuracy is a common hurdle that often points to foundational issues in your data or model setup rather than a need for more complex algorithms.

Answer:

When a model's accuracy stagnates despite further training, the root cause often lies in the quality and representation of your data, or a fundamental mismatch between the model and the chemical problem. Here’s a systematic approach to diagnosing and resolving this issue:

1. Data Quality and Preprocessing Protocol:

The adage "garbage in, garbage out" is particularly true for machine learning in chemistry. Your model's performance is fundamentally limited by the quality of your training data.[1][2][3]

• Protocol for Data Curation:

  • Reaction Validation: Ensure that all reactions in your dataset are chemically sound and correctly recorded. Check for common errors like incorrect atom mapping, missing reagents or products, and inconsistent reaction representations.[2]

  • Standardization of Molecules: Use a standardized representation for your molecules, such as canonical SMILES, to avoid ambiguity. Different representations of the same molecule can confuse the model.

  • Handling Missing Data: Incomplete reaction data, such as missing yields or reaction conditions, should be handled carefully. You can either remove these entries or use imputation methods if you have a strong basis for estimating the missing values.

• Causality: A model trained on erroneous or inconsistent data will learn incorrect chemical patterns, leading to poor predictive performance on new, unseen reactions. A rigorous data curation process ensures that the model learns from a clean and consistent representation of chemical reality.

2. Feature Engineering and Molecular Representation:

The way you represent your molecules and reactions to the model is critical. The chosen features must capture the essential chemical information relevant to the reaction outcome.[4]

• Choosing the Right Representation:

  • Fingerprints: Molecular fingerprints (e.g., Morgan fingerprints, ECFPs) are a good starting point as they encode structural information.[5] However, they may not capture the nuances of reactive sites.

  • Graph-Based Representations: Graph neural networks (GNNs) can learn features directly from the molecular graph, often providing a more nuanced representation of the chemical environment.

  • Descriptor-Based Features: Incorporating quantum chemical descriptors or physicochemical properties can provide the model with more explicit information about reactivity.

• Causality: If the features do not adequately describe the factors that govern the reaction's outcome (e.g., sterics, electronics), the model will not be able to learn the underlying chemical principles. For instance, a simple fingerprint might not distinguish between two isomers with vastly different reactivities.

3. Model Selection and Complexity:

The choice of machine learning model should align with the complexity of your dataset and the nature of the prediction task.

• Model Selection Guide:

Model	Strengths	Weaknesses	Best For
Random Forest	Robust to overfitting, handles high-dimensional data well.	Can be a "black box," less interpretable.	Quick baseline models, tabular data.
Gradient Boosting	Often achieves high accuracy.	Prone to overfitting if not tuned carefully.	Datasets with complex interactions.
Neural Networks	Can learn highly complex patterns, flexible architecture.	Requires large datasets, computationally expensive.	Large and complex datasets, image or graph data.
Graph Neural Networks	Explicitly models molecular structure.	Can be complex to implement and train.	Tasks where molecular graph topology is critical.

• Causality: A model that is too simple may underfit the data, failing to capture complex chemical relationships. Conversely, a model that is too complex for a small dataset may overfit, memorizing the training data instead of learning generalizable chemical rules.

Experimental Workflow for Troubleshooting Low Accuracy:

Caption: A systematic workflow for diagnosing and improving low model accuracy.

Issue 2: My model is a "black box." I get predictions, but I can't understand the chemical reasoning behind them.

The lack of interpretability of complex machine learning models is a significant concern, especially in a scientific field where understanding the "why" is as important as the "what."[1][6]

Answer:

While some models like deep neural networks are inherently complex, several techniques can be employed to gain insights into their decision-making process. This is crucial for building trust in the model's predictions and potentially discovering new chemical insights.[7][8][9]

1. SHAP (SHapley Additive exPlanations):

SHAP is a game theory-based approach to explain the output of any machine learning model. It connects optimal credit allocation with local explanations using the classic Shapley values from game theory.

• How it works: For a given prediction, SHAP assigns each feature an importance value, indicating how much that feature contributed to the prediction. For chemical reactions, this can highlight which atoms, bonds, or molecular properties are most influential.

• Implementation: Libraries like shap in Python can be used to generate visualizations that show the impact of different features.

2. LIME (Local Interpretable Model-agnostic Explanations):

LIME provides local explanations for a model's prediction. It works by creating a simpler, interpretable model (e.g., a linear model) that approximates the behavior of the more complex model in the vicinity of a specific prediction.

• How it works: LIME perturbs the input data (e.g., by slightly changing molecular descriptors) and observes how the predictions change. This allows it to identify the features that are most important for that particular prediction.

• Application in Chemistry: LIME can help identify the specific substructures or functional groups that are driving a particular reaction outcome prediction.

3. Attention Mechanisms in Neural Networks:

If you are using attention-based neural network architectures (like Transformers), the attention weights themselves can provide a degree of interpretability.

• How it works: Attention weights indicate which parts of the input the model is "paying attention to" when making a prediction. In the context of chemical reactions, this can highlight the atoms or functional groups that are most relevant to the predicted transformation.

• Visualization: Visualizing the attention weights on the molecular structures can provide a clear picture of the model's focus.

Logical Relationship for Model Interpretation:

Caption: Methods for interpreting "black box" machine learning models in chemistry.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about applying machine learning to organic synthesis.

Q1: How much data do I need to train a reliable reaction prediction model?

Answer:

There is no single answer to this question, as the required amount of data depends on several factors:

• Complexity of the Reaction Space: A model for a very specific reaction class with limited variability will require less data than a general-purpose model that aims to predict outcomes for a wide range of transformations.

• Machine Learning Model: Simpler models like random forests might perform reasonably well with smaller datasets, while deep learning models, especially large ones, typically require tens of thousands of reactions or more to learn effectively.[10]

• Feature Representation: A well-designed feature set that captures the essential chemistry can reduce the amount of data needed, as the model has less to learn from scratch.

As a general guideline, a few hundred to a few thousand high-quality reaction examples are often a good starting point for building a useful model for a specific reaction class. For more general models, datasets with tens of thousands to millions of reactions are common.[11]

Q2: My dataset is highly imbalanced (e.g., many more successful reactions than failures). How does this affect my model, and how can I address it?

Answer:

Imbalanced datasets are a common problem in chemistry, as databases are often biased towards successful reactions.[5] This can lead to a model that is very good at predicting the majority class (successful reactions) but performs poorly on the minority class (failures), which is often of greater interest.[12][13][14]

Impact of Imbalanced Data:

• Biased Model: The model will learn that the best strategy is to always predict the majority class, leading to high accuracy but poor predictive power for the minority class.

• Misleading Evaluation Metrics: Standard accuracy can be misleading. A model that predicts the majority class 95% of the time will have 95% accuracy, even if it never correctly identifies a minority class instance.

Strategies to Address Imbalance:

• Resampling Techniques:

  • Oversampling the Minority Class: Techniques like SMOTE (Synthetic Minority Over-sampling Technique) create synthetic examples of the minority class to balance the dataset.

  • Undersampling the Majority Class: This involves randomly removing examples from the majority class. This can be effective but may lead to loss of information.

• Cost-Sensitive Learning:

  • This involves assigning a higher misclassification cost to the minority class during model training. This forces the model to pay more attention to correctly predicting the minority class.

• Use Appropriate Evaluation Metrics:

  • Instead of accuracy, use metrics that are less sensitive to class imbalance, such as:

    • Precision and Recall: For the minority class.

    • F1-Score: The harmonic mean of precision and recall.

    • Area Under the ROC Curve (AUC-ROC): A good measure of the model's ability to distinguish between classes.

    • Balanced Accuracy: The average of sensitivity and specificity.[13]

Q3: What are the best practices for validating a reaction prediction model to ensure it will generalize to new, unseen chemistry?

Answer:

Robust validation is critical to ensure that your model has learned generalizable chemical principles rather than simply memorizing the training data.[15][16]

Best Practices for Model Validation:

• Cross-Validation:

  • Instead of a single train-test split, use k-fold cross-validation. This involves splitting the data into 'k' subsets, training the model 'k' times on k-1 subsets, and testing on the remaining subset. This provides a more robust estimate of the model's performance.

• Temporal Splitting:

  • If your data has a time component (e.g., reactions from different years), you should train your model on older data and test it on newer data. This simulates a real-world scenario where you are predicting the outcomes of future experiments.

• Scaffold Splitting (for molecule-based predictions):

  • This involves splitting the data based on molecular scaffolds. This ensures that the model is tested on molecules with core structures that it has not seen during training, providing a more stringent test of its ability to generalize.

• Testing on an External, Independent Dataset:

  • The most rigorous validation involves testing your trained model on a completely independent dataset, ideally from a different source or experimental campaign. This provides the best assessment of its real-world performance.

Validation Workflow:

Caption: A comprehensive workflow for robustly validating a reaction prediction model.

References

• Aal E Ali, R.S., et al. (n.d.). Machine Learning Advancements in Organic Synthesis: A Focused Exploration of Artificial Intelligence Applications in Chemistry. ResearchGate. Available at: [Link]

• Coley, C.W., et al. (2018). Using Machine Learning To Predict Suitable Conditions for Organic Reactions. ACS Central Science. Available at: [Link]

• Chen, L.-Y., & Li, Y.-P. (2024). Machine learning-guided strategies for reaction conditions design and optimization. ChemRxiv. Available at: [Link]

• Chen, L.-Y., & Li, Y.-P. (2024). Machine Learning-Guided Strategies for Reaction Condition Design and Optimization. ChemRxiv. Available at: [Link]

• Unknown. (n.d.). Chemical Reaction Prediction using Machine Learning. RJPT. Available at: [Link]

• Gesmundo, N.J., & Talamo, S.M. (2023). Machine Learning Strategies for Reaction Development: Toward the Low-Data Limit. ACS Central Science. Available at: [Link]

• Coley, C.W., et al. (2018). Using Machine Learning To Predict Suitable Conditions for Organic Reactions. ACS Central Science. Available at: [Link]

• Pattanaik, L., & Coley, C.W. (2022). Predictive chemistry: machine learning for reaction deployment, reaction development, and reaction discovery. Chemical Science. Available at: [Link]

• Kayala, M.A., & Baldi, P. (2012). A Machine Learning Approach to Predict Chemical Reactions. arXiv. Available at: [Link]

• Coley, C.W., et al. (2017). Prediction of Organic Reaction Outcomes Using Machine Learning. ACS Central Science. Available at: [Link]

• Schilter, O.T., et al. (2025). Machine Learning Models for Solvent Prediction in Organic Reactions: Bridging the Gap between Theory and Practical Efficacy. ChemRxiv. Available at: [Link]

• Pavan, M., et al. (2019). CHAPTER 3: Chemoinformatics Representation of Chemical Structures – A Milestone for Successful Big Data Modelling in Predictive Toxicology. Royal Society of Chemistry. Available at: [Link]

• Lo, Y.-C., & Rensi, S.E. (2025). A review of machine learning methods for imbalanced data challenges in chemistry. Digital Discovery. Available at: [Link]

• An, G., et al. (2024). Interpretability as Approximation: Understanding Black-Box Models by Decision Boundary. IEEE Transactions on Neural Networks and Learning Systems. Available at: [Link]

• The Chemo Coders. (2024). Learning python as a chemist | Avoid these mistakes. YouTube. Available at: [Link]

• Viachica, M. (n.d.). Why Your Model Isn't Hitting Target Accuracy (& How To Fix It). Hivelocity. Available at: [Link]

• Hall, P. (2019). Real-World Strategies for Model Debugging. TDS Archive. Available at: [Link]

• Adebayo, J., et al. (2020). Debugging Tests for Model Explanations. arXiv. Available at: [Link]

• Gupta, A. (2024). Common Python Mistakes While Preparing Machine Learning Models. Medium. Available at: [Link]

• Christensen, A.S. (2024). Opening the Black Box: Explainable Chemical Artificial Intelligence From Real Space Quantum Chemistry. Research Communities by Cambridge University Press. Available at: [Link]

• Chen, L.-Y., & Li, Y.-P. (2023). Completing and Balancing Database Excerpted Chemical Reactions with a Hybrid Mechanistic-Machine Learning Approach. Journal of Chemical Information and Modeling. Available at: [Link]

• Unknown. (2024). Why Model Accuracy Drops After Deployment and How to Fix It Using Alibi Detect. Medium. Available at: [Link]

• Gasteiger, J. (2006). Chemoinformatics: Achievements and Challenges, a Personal View. Journal of Chemical Information and Modeling. Available at: [Link]

• Unknown. (n.d.). Computational Strategies for Handling Imbalanced Data in Machine Learning. Unknown. Available at: [Link]

• Adebayo, J., et al. (2020). Debugging Tests for Model Explanations. NeurIPS Proceedings. Available at: [Link]

• Unknown. (2021). Representation of molecules for drug response prediction. Briefings in Bioinformatics. Available at: [Link]

• Laude, B., et al. (2023). Opening the Density Functional Theory Black Box: A Collection of Pedagogic Jupyter Notebooks. Journal of Chemical Education. Available at: [Link]

• Thakkar, A., et al. (n.d.). OrgoNet: Organic Chemistry Reaction Prediction with Machine Learning. Stanford University CS229 Project. Available at: [Link]

• RCSB PDB. (2025). Python For Cheminformatics-Driven Molecular Docking: Digital Representations of Molecules. YouTube. Available at: [Link]

• Fisher, A., et al. (2019). Interpreting Black Box Models via Hypothesis Testing. arXiv. Available at: [Link]

• Unknown. (n.d.). The 10 Most Common Python Code Mistakes. Toptal. Available at: [Link]

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• Unknown. (n.d.). Challenging Reaction Prediction Models to Generalize to Novel Chemistry. ACS Central Science. Available at: [Link]

• Unknown. (2025). Effective data-balancing methods for class-imbalanced genotoxicity datasets using machine learning algorithms and molecular fingerprints. ResearchGate. Available at: [Link]

• Clark, A. (2025). Reaction Prediction Models: Chapter 9 – Component-Based Reaction Editing. Molecular Musings. Available at: [Link]

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Technical Support Center: Minimizing Byproduct Formation in Cyanomethylation Reactions

Welcome to the technical support center for cyanomethylation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of cyanomethylation and effectively minimize the formation of unwanted byproducts. Drawing from established principles and field-proven insights, this resource provides in-depth troubleshooting guides, frequently asked questions, and detailed protocols to enhance the efficiency and selectivity of your reactions.

Introduction to Cyanomethylation and the Challenge of Byproduct Formation

Cyanomethylation, the introduction of a -CH₂CN group, is a versatile transformation in organic synthesis, crucial for the preparation of a wide range of pharmaceuticals and bioactive molecules. The resulting aminonitriles are valuable intermediates, readily converted to α-amino acids, β-amino alcohols, and other essential building blocks.

However, the seemingly straightforward nature of this reaction is often complicated by a variety of side reactions, leading to the formation of byproducts that can significantly reduce the yield of the desired product and complicate purification. Understanding the mechanisms behind the formation of these byproducts is paramount to developing strategies for their suppression. This guide will delve into the common challenges encountered during cyanomethylation and provide practical solutions to overcome them.

Troubleshooting Guide: A Deeper Dive into Common Issues

This section addresses specific problems you may encounter during your cyanomethylation experiments in a question-and-answer format, providing explanations grounded in chemical principles and actionable solutions.

Issue 1: Low Yield of Mono-N-Cyanomethylated Primary Amine and Formation of N,N-Di-cyanomethylated Byproduct

Question: I am trying to perform a mono-N-cyanomethylation of a primary aromatic amine using formaldehyde and a cyanide source, but I am observing a significant amount of the di-substituted product and unreacted starting material. How can I improve the selectivity for the mono-adduct?

Underlying Cause & Solution:

The formation of the N,N-di-cyanomethylated byproduct is a common issue arising from the initial mono-N-cyanomethylated product being more nucleophilic or simply having a remaining reactive N-H bond that can undergo a second cyanomethylation.

Troubleshooting Strategies:

• Stoichiometry Control: Carefully control the stoichiometry of your reagents. Use a slight excess of the primary amine relative to the cyanomethylating agent (formaldehyde and cyanide source). This will increase the probability of the cyanomethylating agent reacting with the starting amine rather than the mono-substituted product.

• Slow Addition: Add the cyanomethylating agent (or formaldehyde) slowly to the reaction mixture containing the amine. This maintains a low concentration of the electrophile, favoring the reaction with the more abundant starting amine.

• Protecting Groups: For valuable or complex primary amines, consider using a temporary protecting group on the nitrogen. After mono-cyanomethylation, the protecting group can be removed.

• Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity by reducing the rate of the second cyanomethylation reaction, which may have a slightly higher activation energy.

• Alternative Methodologies: Consider an oxidative cyanation approach. For instance, the oxidation of primary amines in the presence of a cyanide source can form α-aminonitriles. However, be aware that at warmer temperatures (e.g., 25°C), this method can lead to oxidative coupling and the formation of secondary α-aminonitriles[1]. Running the reaction at lower temperatures (e.g., -50°C) can favor the formation of the primary α-aminonitrile[1].

Table 1: Effect of Reaction Parameters on Mono- vs. Di-N-Cyanomethylation

Parameter	Condition	Expected Outcome	Rationale
Amine:Formaldehyde Ratio	> 1:1	Increased mono-substitution	Statistical advantage for the reaction with the primary amine.
< 1:1	Increased di-substitution	Excess formaldehyde drives the reaction towards the di-substituted product.
Rate of Addition	Slow addition of formaldehyde	Increased mono-substitution	Maintains a low concentration of the electrophile.
Rapid addition of formaldehyde	Increased di-substitution	High local concentration of formaldehyde can lead to multiple additions.
Temperature	Low (e.g., 0-10 °C)	Potentially increased mono-selectivity	May disfavor the second cyanomethylation if it has a higher activation energy.
High (e.g., > 25 °C)	Potentially increased di-substitution	Increased reaction rates for both steps.

Issue 2: Competing C-Alkylation and O-Alkylation in the Cyanomethylation of Phenols

Question: I am attempting to perform a C-cyanomethylation on a phenol derivative, but I am predominantly obtaining the O-cyanomethylated ether byproduct. How can I favor C-alkylation?

Underlying Cause & Solution:

The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen (O-alkylation) and the carbon atoms of the aromatic ring (C-alkylation, typically at the ortho and para positions). O-alkylation is often kinetically favored. The choice of solvent and counter-ion can significantly influence the reaction's regioselectivity.

Troubleshooting Strategies:

• Solvent Selection: The choice of solvent is critical in directing the alkylation of phenols.

  • For O-alkylation: Use polar aprotic solvents like DMF or DMSO. These solvents solvate the cation but leave the phenoxide oxygen relatively free to act as a nucleophile.

  • For C-alkylation: Use protic solvents like water or trifluoroethanol (TFE). These solvents can form hydrogen bonds with the phenoxide oxygen, effectively "shielding" it and making the carbon atoms of the ring more available for electrophilic attack[2].

• Counter-ion Effect: The nature of the cation associated with the phenoxide can influence the O/C alkylation ratio. Larger, softer cations may favor C-alkylation to a greater extent than smaller, harder cations.

• Temperature: Higher reaction temperatures can sometimes favor the thermodynamically more stable C-alkylated product over the kinetically favored O-alkylated product. A detailed mechanistic study suggests that while O-alkylation is energetically favorable under neutral conditions, an ionic rearrangement mechanism can lead to C-alkylphenols[3].

Table 2: Solvent Effects on the Regioselectivity of Phenol Alkylation

Solvent Type	Examples	Predominant Product	Mechanism of Action
Polar Aprotic	DMF, DMSO	O-Alkylation	Solvates the cation, leaving the phenoxide oxygen exposed and highly nucleophilic.
Protic	Water, TFE	C-Alkylation	Solvates the phenoxide oxygen via hydrogen bonding, hindering its nucleophilicity and promoting attack from the ring[2].

Issue 3: Formation of Formic Acid and Methanol from Formaldehyde

Question: My cyanomethylation reaction using formaldehyde under strongly basic conditions is giving low yields, and I suspect decomposition of the formaldehyde. What could be happening?

Underlying Cause & Solution:

Aldehydes lacking α-hydrogens, such as formaldehyde, can undergo a disproportionation reaction in the presence of a strong base. This is known as the Cannizzaro reaction. In this process, one molecule of formaldehyde is oxidized to formic acid, and another is reduced to methanol[4][5][6]. This side reaction consumes both the formaldehyde and the base, leading to lower yields of the desired cyanomethylated product.

Troubleshooting Strategies:

• pH Control: Maintain the pH of the reaction mixture in a range that is sufficiently basic to deprotonate the nucleophile (e.g., amine or phenol) but not so high as to promote the Cannizzaro reaction. A pH range of 9-11 is often a good starting point.

• Choice of Base: Use a weaker base if possible, or a non-hydroxide base like potassium carbonate, which may be less prone to initiating the Cannizzaro reaction.

• Temperature: The Cannizzaro reaction is often accelerated at higher temperatures. Running the cyanomethylation at a lower temperature can help to minimize this side reaction.

• Formaldehyde Source: Consider using a formaldehyde equivalent that is less prone to the Cannizzaro reaction, such as paraformaldehyde, which depolymerizes in situ to provide a low concentration of formaldehyde.

Issue 4: Unwanted Intramolecular Cyclization (Thorpe-Ziegler Reaction)

Question: I am working with a substrate that contains two nitrile groups, and during the cyanomethylation of another functional group, I am observing the formation of a cyclic byproduct. What is this side reaction and how can I avoid it?

Underlying Cause & Solution:

The Thorpe-Ziegler reaction is an intramolecular condensation of a dinitrile to form a cyclic α-cyano ketone after hydrolysis of the initial enamine product[7]. This reaction is catalyzed by a base and can be a significant side reaction if your substrate has two nitrile groups that are sterically capable of cyclizing (typically to form 5- to 8-membered rings)[8].

Troubleshooting Strategies:

• Protecting Groups: If one of the nitrile groups is not involved in the desired transformation, consider temporarily converting it to a less reactive functional group that can be regenerated later.

• Reaction Conditions: The Thorpe-Ziegler reaction is base-catalyzed. Using milder basic conditions or a non-basic method for cyanomethylation, if applicable, can help to avoid this side reaction.

• Substrate Design: In the context of drug design and synthesis planning, be mindful of the potential for this intramolecular cyclization when designing molecules with multiple nitrile functionalities.

Frequently Asked Questions (FAQs)

Q1: What are the most common cyanomethylating agents and their potential drawbacks?

A1:

• Formaldehyde and a cyanide salt (e.g., NaCN, KCN): This is a very common and cost-effective method. The main drawback is the potential for the Cannizzaro reaction of formaldehyde under basic conditions[4][5][6].

• Glycolonitrile (formaldehyde cyanohydrin): This is a pre-formed source of the cyanomethyl group. It can be unstable and prone to decomposition[9].

• Acetonitrile: Can be used as a cyanomethyl source, often in metal-catalyzed or radical-mediated reactions. Its high pKa means it typically requires strong bases or harsh conditions to deprotonate, which can lead to side reactions.

• (Trimethylsilyl)acetonitrile (TMSA): A milder alternative to acetonitrile that can be activated under Lewis basic conditions.

Q2: How can I effectively purify my mono-cyanomethylated product from the starting material and the di-substituted byproduct?

A2: Chromatographic techniques are generally the most effective methods for separating these closely related compounds.

• Column Chromatography: Silica gel chromatography is a standard method. The polarity difference between the starting amine, the mono-substituted product, and the di-substituted product is usually sufficient for separation. The di-substituted product is typically less polar than the mono-substituted product, which is less polar than the starting primary amine.

• Preparative HPLC: For more challenging separations or for achieving high purity, preparative reverse-phase HPLC can be very effective.

Q3: Can I perform a cyanomethylation under neutral or acidic conditions to avoid base-mediated side reactions?

A3: Yes, there are methods that avoid strongly basic conditions. For example, the Strecker synthesis of α-amino acids from aldehydes or ketones, ammonia (or amines), and a cyanide source is often carried out under mildly acidic conditions[10]. Additionally, various metal-catalyzed cyanomethylation reactions can proceed under neutral or mildly acidic conditions.

Visualizing Reaction Pathways: The Main Reaction and Byproduct Formation

The following diagram illustrates the central cyanomethylation pathway and the key branching points that lead to common byproducts. Understanding these pathways is crucial for diagnosing and troubleshooting your reactions.

Caption: Reaction scheme of cyanomethylation and major byproduct pathways.

Detailed Experimental Protocol: Selective Mono-N-Cyanomethylation of a Primary Aromatic Amine

This protocol is a general guideline and may require optimization for your specific substrate.

Materials:

• Primary aromatic amine

• Formaldehyde (37% aqueous solution)

• Sodium cyanide (or potassium cyanide)

• Sodium bisulfite

• Sodium bicarbonate

• Suitable organic solvent (e.g., methanol, ethanol)

• Deionized water

• Glacial acetic acid (optional, for pH adjustment)

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stir bar, a dropping funnel, and a thermometer.

• Amine Solution: Dissolve the primary aromatic amine (1.0 eq) in the chosen solvent (e.g., methanol).

• Cyanide Solution: In a separate beaker, carefully dissolve sodium cyanide (1.0 eq) in a minimal amount of deionized water. Caution: Cyanide is highly toxic. Handle with appropriate personal protective equipment (PPE).

• Reaction Mixture: Add the aqueous cyanide solution to the amine solution in the reaction flask. Stir the mixture at room temperature.

• Slow Addition of Formaldehyde: Dilute the formaldehyde solution (1.0 eq) with the reaction solvent in the dropping funnel. Add the formaldehyde solution dropwise to the reaction mixture over a period of 1-2 hours, while maintaining the temperature between 10-15 °C using an ice bath.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours after the addition of formaldehyde is finished.

• Quenching: Once the reaction is complete, cautiously quench any unreacted cyanide by adding a solution of sodium bisulfite.

• Work-up:

  • Dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with a saturated solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the mono-cyanomethylated product from the starting amine and the di-substituted byproduct.

References

• Alkylation of Phenol: A Mechanistic View. (2025). ResearchGate. [Link]

• The mechanism of the Cannizzaro reaction of Formaldehyde. (n.d.). ResearchGate. [Link]

• Synthesis and Chemical Transformations of Mono- and Disubstituted Cyanamides. (2025). ResearchGate. [Link]

• Synthesis and Aminomethylation of 2-Amino-4-(2-chlorophenyl)-6-(dicyanomethyl)-1,4-dihydropyridine-3,5-dicarbonitrile N-Methylmorpholinium Salt. (n.d.). PMC. [Link]

• Equilibrium of α-aminoacetonitrile formation from formaldehyde, hydrogen cyanide and ammonia in aqueous solution: Industrial and prebiotic significance. (2025). ResearchGate. [Link]

• Ag-Catalyzed Cyanomethylation of Amines Using Nitromethane as a C1 Source. (2023). Organic Chemistry Portal. [Link]

• Continuous-flow Oxidative Cyanation of Primary and Secondary Amines Using Singlet Oxygen. (2014). PubMed. [Link]

• Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. (2022). PMC. [Link]

• A computational study for the reaction mechanism of metal-free cyanomethylation of aryl alkynoates with acetonitrile. (2021). RSC Publishing. [Link]

• Phenolates- O-alkylation and C-alkylation | Notes. (2011). PharmaXChange.info. [Link]

• Thorpe-Ziegler Reaction. (2014). Chem-Station Int. Ed. [Link]

• Strecker amino acid synthesis. (n.d.). Wikipedia. [Link]

• Cannizzaro Reaction. (n.d.). Chemistry Steps. [Link]

• Selective nucleophilic α-C alkylation of phenols with alcohols via Ti=Cα intermediate on anatase TiO2 surface. (2023). NIH. [Link]

• Transition Metal-free Methylation of Amines with Formaldehyde as the Reductant and Methyl Source. (n.d.). CHIMIA. [Link]

• Turning the product selectivity of nitrile hydrogenation from primary to secondary amines by precise modification of Pd/SiC catalysts using NiO nanodots. (n.d.). ResearchGate. [Link]

• Highly Specific N-Monomethylation of Primary Aromatic Amines. (2025). ResearchGate. [Link]

• N-Dealkylation of Amines. (n.d.). MDPI. [Link]

• A computational study for the reaction mechanism of metal-free cyanomethylation of aryl alkynoates with acetonitrile. (2021). PMC. [Link]

• Efficient, green, and renewable N-di-methylation synthesis of amines by a novel nano-catalyst of Ni. (n.d.). ChemRxiv. [Link]

• Coordination assembly enables highly selective catalytic hydroaminomethylation of olefins. (n.d.). Green Chemistry (RSC Publishing). [Link]

• Aqueous Phase Non Enzymatic Chemistry of Cyanide, Formaldehyde and RNH2. (n.d.). NASA Technical Reports Server (NTRS). [Link]

• Cannizzaro reaction. (n.d.). Wikipedia. [Link]

• Computational Revision of the Mechanism of the Thorpe Reaction. (n.d.). MDPI. [Link]

• Cannizzaro Reaction and Crossed Cannizzaro Reaction. (n.d.). Pharmaguideline. [Link]

• Organic base catalyzed O-alkylation of phenols under solvent-free condition. (2025). ResearchGate. [Link]

• N,N,N′,N′-tetramethylmethanediamine - A new reagent for aminomethylation of acetylenes. (2025). ResearchGate. [Link]

• Thorpe reaction. (2020). L.S.College, Muzaffarpur. [Link]

• Base-catalyzed C-alkylation of potassium enolates with styrenes via a metal–ene reaction: a mechanistic study. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• How to prevent secondary amine formation in nitrile reduction?. (2019). ResearchGate. [Link]

• Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Nitrile synthesis by C-C coupling (Cyanomethylation). (n.d.). Organic Chemistry Portal. [Link]

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Stability issues of Ethyl 3-(cyanomethyl)picolinate under reaction conditions

Technical Support Center: Ethyl 3-(cyanomethyl)picolinate

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for Ethyl 3-(cyanomethyl)picolinate. As a key intermediate in pharmaceutical synthesis, the stability and reactivity of this molecule are paramount to achieving reproducible and high-yielding results[1]. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights into the stability challenges associated with this compound. We will move beyond simple procedural steps to explore the underlying chemical principles, empowering you to troubleshoot effectively and optimize your reaction conditions.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, presented in a direct question-and-answer format.

Q1: My reaction is suffering from low yield and the formation of a new, more polar impurity. What is the likely cause?

A1: The most probable cause is the hydrolysis of the ethyl ester functional group. Ethyl 3-(cyanomethyl)picolinate is susceptible to cleavage under both acidic and basic aqueous conditions, yielding 3-(cyanomethyl)picolinic acid. This byproduct is significantly more polar and will exhibit a different retention time on reverse-phase HPLC and a distinct NMR spectrum.

• Causality (The "Why"):

  • Base-Catalyzed Hydrolysis (Saponification): Hydroxide ions or other strong nucleophiles directly attack the electrophilic carbonyl carbon of the ester. This is typically faster than acid-catalyzed hydrolysis and is effectively irreversible if a strong base is used. Even weak bases can promote this degradation if water is present.

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen is protonated, rendering the carbonyl carbon significantly more electrophilic and susceptible to attack by water. This is a reversible equilibrium process, but can be driven forward by an excess of water. Furthermore, protonation of the pyridine ring can exacerbate degradation[2].

• Troubleshooting Steps:

  • Re-evaluate Reagents: Ensure all reagents and solvents are anhydrous. Use freshly distilled solvents or purchase anhydrous-grade materials.

  • Control pH: If your reaction permits, maintain a neutral pH. The use of non-nucleophilic bases (e.g., 2,6-lutidine, proton sponge) is recommended if a base is required. A patent for a similar cyano-containing molecule highlights the importance of controlling pH in the 7.0-7.5 range for optimal stability[3].

  • Temperature Management: Hydrolysis rates are accelerated at elevated temperatures[4]. If possible, run your reaction at a lower temperature for a longer duration.

  • Perform a Stability Study: Before running your full-scale reaction, perform a small-scale stability test. A detailed protocol is provided in Part 3.

Q2: I'm observing multiple unidentified byproducts and a darkening of my reaction mixture, particularly when using a strong base. What side reactions could be occurring?

A2: This scenario suggests that side reactions are occurring at the cyanomethyl group. The methylene protons (-CH₂CN) are activated by the adjacent electron-withdrawing cyano group, making them acidic and prone to deprotonation.

• Causality (The "Why"):

  • Self-Condensation: A strong base can deprotonate the cyanomethyl group to form a resonance-stabilized carbanion. This nucleophilic carbanion can then attack the electrophilic carbonyl carbon of another molecule of Ethyl 3-(cyanomethyl)picolinate, leading to dimerization or polymerization. These complex mixtures often present as intractable oils or discolored solutions.

  • Nitrile Group Reactions: While more extreme conditions are typically required, strong acids or bases, especially at high temperatures with water present, can hydrolyze the nitrile group to either an amide (-CH₂CONH₂) or a carboxylic acid (-CH₂COOH).

• Troubleshooting Steps:

  • Base Selection: If a base is necessary, use a weaker, non-nucleophilic base. Consider alternatives like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) instead of stronger bases like sodium hydride (NaH) or lithium diisopropylamide (LDA), unless the specific transformation requires them.

  • Controlled Addition: Add the base slowly and at a low temperature (e.g., 0 °C or -78 °C) to control the exothermic reaction and minimize the concentration of the reactive carbanion at any given time.

  • Protecting Groups: In complex syntheses, consider if a protecting group strategy for the active methylene position is viable.

  • Inert Atmosphere: While standard practice, ensuring your reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) is critical, as oxygen can participate in the decomposition of radical intermediates that may form. The supplier recommends storage under an inert atmosphere[5].

Part 2: Frequently Asked Questions (FAQs)

Q: What are the ideal storage and handling conditions for Ethyl 3-(cyanomethyl)picolinate?

A: Based on supplier recommendations and chemical principles, the following conditions are advised:

• Storage: Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) at room temperature[5]. Keep in a dry, cool, and well-ventilated place[6][7].

• Handling: Handle in a well-ventilated area, preferably a fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses[8][9]. Avoid ingestion and inhalation[7].

Q: What specific classes of reagents are known to be incompatible with Ethyl 3-(cyanomethyl)picolinate?

A: Based on its functional groups, the compound is incompatible with several types of reagents. This information is critical for planning multi-step syntheses.

Reagent Class	Incompatibility Mechanism	Potential Outcome
Strong Acids	Catalyzes ester hydrolysis; protonates pyridine ring.	Formation of 3-(cyanomethyl)picolinic acid; potential ring degradation[2][6].
Strong Bases	Catalyzes ester hydrolysis; deprotonates cyanomethyl group.	Saponification; self-condensation or polymerization[6].
Strong Oxidizing Agents	Oxidation of the pyridine ring or methylene group.	Ring opening or other decomposition products[7][8].
Strong Reducing Agents	Reduction of the ester or nitrile group.	Formation of corresponding alcohol or amine.
Aqueous Nucleophiles	Attack on the ester carbonyl.	Hydrolysis or transesterification.

Q: How can I monitor the stability of Ethyl 3-(cyanomethyl)picolinate during my reaction?

A: Regular reaction monitoring is key.

• Thin-Layer Chromatography (TLC): A quick method to qualitatively assess the consumption of starting material and the appearance of new spots. The hydrolyzed acid byproduct will typically have a much lower Rf value on silica gel.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. It can accurately track the disappearance of the starting material and the appearance and relative amount of byproducts. See Part 3 for a general analytical protocol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot from the reaction (if feasible) and running a quick ¹H NMR can provide definitive structural information about the starting material and any major byproducts being formed.

Part 3: Protocols and Methodologies

Protocol 1: Reaction Condition Stability Study

This protocol is designed to test the stability of Ethyl 3-(cyanomethyl)picolinate under your proposed reaction conditions before adding your primary coupling partner.

• Setup: To a clean, dry reaction vessel, add Ethyl 3-(cyanomethyl)picolinate and your chosen solvent.

• Reagent Addition: Add all other reagents except for your main substrate (e.g., the acid, base, or catalyst you plan to use).

• Temperature Control: Bring the mixture to your target reaction temperature.

• Time Zero Sample: Immediately take a small aliquot of the reaction mixture (e.g., 50 µL), quench it (e.g., with a dilute phosphate buffer), and dilute it for HPLC analysis. This is your t=0 reference.

• Monitoring: Take additional aliquots at regular intervals (e.g., 1 hr, 4 hrs, 16 hrs) and analyze them by HPLC.

• Analysis: Compare the peak area of Ethyl 3-(cyanomethyl)picolinate at each time point. A significant decrease in the peak area indicates degradation under your proposed conditions.

Protocol 2: Analytical Protocol for Degradation Monitoring by HPLC

This is a general reverse-phase HPLC method that can be adapted to monitor most reactions.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 270 nm.

• Expected Elution: The hydrolyzed carboxylic acid byproduct will elute significantly earlier than the parent ethyl ester.

Part 4: Visualizations

Key Degradation Pathways

The following diagram illustrates the primary hydrolytic degradation pathways for Ethyl 3-(cyanomethyl)picolinate.

Caption: Primary hydrolytic degradation pathways.

Troubleshooting Workflow

Use this decision tree to diagnose and resolve stability issues encountered in your reaction.

Caption: A decision tree for troubleshooting common issues.

References

• AFG Bioscience LLC. Safety Data Sheet: 3-Picolinic acid ethyl ester. [Link]

• Drugs.com. (2025, August 6). Chromium picolinate Uses, Side Effects & Warnings. [Link]

• Barroeta, N., De Santis, V., & Rincón, M. (1974). Thermal decomposition of ethyl cyanoformate: kinetics and mechanism. Journal of the Chemical Society, Perkin Transactions 2, (8), 911-914. [Link]

• Kim, Y., & Lee, S. (2022). Ethyl Carbamate Formation from Cyanate in Model System of Ethanol-Water Media Using Response Surface Methodology. Preventive Nutrition and Food Science, 27(1), 86–95. [Link]

• Oreate AI Blog. (2026, January 5). Understanding the Side Effects of Chromium Picolinate. [Link]

• Lee, Y., et al. (2015). Synthesis and degradation behavior of poly(ethyl-cyanoacrylate). Polymer Degradation and Stability, 121, 1-7. [Link]

• PubChem. Chromium(III) picolinate. [Link]

• Kim, Y., et al. (2001). Determination of Chromium(III) Picolinate Using High Performance Liquid Chromatography-Ultraviolet Spectrophotometry. Bulletin of the Korean Chemical Society, 22(1), 51-54. [Link]

• Wang, Y., et al. (2012). Synthesis of methyl 3-cyanobenzoate by a green process. Advanced Materials Research, 550-553, 110-113. [Link]

• Best Klebstoffe GmbH & Co. KG. (2022, February 18). Safety Data Sheet: BEST Cyanoacrylate Ethyl. [Link]

• Speetjens, F. M., et al. (2012). Opinion controversy to chromium picolinate therapy's safety and efficacy. EPMA Journal, 3(1), 11. [Link]

• Kim, Y., & Lee, S. (2022). Ethyl Carbamate Formation from Cyanate in Model System of Ethanol-Water Media Using Response Surface Methodology. Preventive Nutrition and Food Science, 27(1), 86–95. [Link]

• Drugs.com. Chromium picolinate Interactions. [Link]

• Google Patents. (2011). CN102168117A - Method for preparing ethyl (R)

• Zhang, Z., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega, 5(45), 29367–29374. [Link]

• Preventive Nutrition and Food Science. (2022, March 31). Ethyl Carbamate Formation from Cyanate in Model System of Ethanol-Water Media Using Response Surface Methodology. [Link]

• Li, Y., et al. (2016). Cyanomethylation and Cyclization of Aryl Alkynoates with Acetonitrile under Transition-Metal-Free Conditions: Synthesis of 3-Cyanomethylated Coumarins. The Journal of Organic Chemistry, 81(24), 12515–12522. [Link]

• U.S. Environmental Protection Agency. III Analytical Methods. [Link]

• Cerulli, J., et al. (1998). Chromium picolinate toxicity. The Annals of Pharmacotherapy, 32(4), 428-431. [Link]

• Hoogenboom, R., et al. (2011). Fast and accurate partial hydrolysis of poly(2-ethyl-2-oxazoline) into tailored linear polyethylenimine copolymers. Polymer Chemistry, 2(10), 2235-2241. [Link]

• Isom, V. T., et al. (2023). Nitrilation of carboxylic acids by PIII/PV-catalysis. Chemical Science, 14(1), 10-15. [Link]

• National Center for Biotechnology Information. Table 7-4, Analytical Methods for Determining Environmental Degradation Products of Cyanide. [Link]

• MySkinRecipes. Ethyl 3-(cyanomethyl)picolinate. [Link]

• EFSA. EFSA. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Ethyl 3-(cyanomethyl)picolinate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyridine scaffold holds a privileged position, forming the core of numerous therapeutic agents.[1] Within this broad class, picolinate derivatives, characterized by a pyridine-2-carboxylate moiety, have garnered significant interest for their diverse biological activities. This guide provides a comparative analysis of the biological potential of Ethyl 3-(cyanomethyl)picolinate and its structurally related analogs, drawing upon experimental data from relevant studies to elucidate structure-activity relationships and guide future research endeavors. While direct experimental data for Ethyl 3-(cyanomethyl)picolinate is limited in publicly available literature, this guide synthesizes findings from closely related analogs to provide a comprehensive overview of its potential applications in antimicrobial, anticancer, and enzyme inhibitory contexts.

The Picolinate Scaffold: A Versatile Tool in Drug Discovery

Picolinic acid and its derivatives are recognized as valuable building blocks in the synthesis of a wide array of biologically active molecules.[2] The presence of the nitrogen atom in the pyridine ring and the carboxylate group provides opportunities for diverse chemical modifications, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. The introduction of a cyanomethyl group at the 3-position, as seen in Ethyl 3-(cyanomethyl)picolinate, adds another layer of chemical reactivity and potential for interaction with biological targets.

Comparative Biological Activities

Antimicrobial and Antifungal Activity

Derivatives of cyanopyridine have demonstrated a broad spectrum of antimicrobial activities.[1] Studies on related structures suggest that modifications to the pyridine ring and the ester group can significantly influence potency against various bacterial and fungal strains.

A series of novel 3-cyano-2-oxa-pyridine derivatives were synthesized and evaluated for their in vitro cytotoxicity, but not explicitly for their antimicrobial properties.[3] However, other research on cyanopyridone derivatives has shown interesting antibacterial and antifungal activities in vitro.[4] For instance, certain derivatives have shown activity against Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Aspergillus niger, and Candida albicans.[1]

Structure-Activity Relationship Insights: The antimicrobial efficacy of pyridine derivatives is often influenced by the nature and position of substituents. For example, in a series of pyrazoloquinazolinones, the introduction of -OCH3, -OH, and -Cl groups to the heterocyclic framework was found to enhance both antibacterial and antifungal activities.[5] This suggests that the electronic and steric properties of substituents on the pyridine ring of Ethyl 3-(cyanomethyl)picolinate analogs could be critical determinants of their antimicrobial potency.

Anticancer Activity

For example, a series of novel N-methylpicolinamide-4-thiol derivatives were synthesized and evaluated for their antiproliferative activities against several human cancer cell lines. One compound in this series demonstrated significant cytotoxicity against liver, colon, lung, and melanoma cancer cell lines, with IC50 values below 10 μM.[1] Another study on 3-cyano-2-oxa-pyridine derivatives showed cytotoxic action against HeLa (cervical carcinoma) and AMGM5 (cerebral glioblastoma multiforme) cell lines, with IC50 values in the micromolar range.[3]

Structure-Activity Relationship Insights: In a study of cyanoguanidine derivatives, it was found that a 4-pyridyl substitution was more efficient for cytotoxic activity than a 3-pyridyl substitution. The length of an alkyl chain linking the pyridyl cyanoguanidine moiety to a bulky end group also played a crucial role, with hexyl, heptyl, or octyl chains being optimal.[6] This highlights the importance of the overall molecular architecture and the spatial arrangement of different functional groups in determining anticancer efficacy.

Enzyme Inhibitory Activity

Picolinate and cyanopyridine derivatives have been investigated as inhibitors of various enzymes, demonstrating their potential in targeting specific pathways involved in disease.

A series of novel 2-amino-3-cyanopyridines were synthesized and tested for their inhibitory effects against human carbonic anhydrase (CA) I and II isoenzymes. Several of these compounds exhibited potent inhibition, with Ki values in the low micromolar range.[7] In another study, novel pyridine carboxamide derivatives were explored as urease inhibitors, with some compounds showing significant activity with IC50 values in the low micromolar range.[8]

Structure-Activity Relationship Insights: The inhibitory potency of these compounds is highly dependent on their substitution patterns. For instance, in the series of urease inhibitors, the presence and position of electron-withdrawing or electron-donating groups on the pyridine ring significantly influenced their activity.[8] This underscores the importance of rational design in developing potent and selective enzyme inhibitors based on the picolinate scaffold.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed, step-by-step methodologies for key biological assays.

Synthesis of Picolinate Derivatives

The synthesis of Ethyl 3-(cyanomethyl)picolinate analogs can be achieved through various established synthetic routes. A general procedure for the synthesis of picolinate esters involves the esterification of the corresponding picolinic acid.

General Procedure for Esterification of Picolinic Acid:

• Reflux the desired picolinic acid (1 equivalent) with concentrated sulfuric acid (catalytic amount) in the appropriate alcohol (e.g., ethanol for ethyl esters) overnight.

• Concentrate the reaction mixture under reduced pressure.

• Pour the residue into water and basify with a suitable base (e.g., sodium carbonate).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Dry the combined organic layers over an anhydrous drying agent (e.g., MgSO4).

• Concentrate the organic layer to yield the crude ester, which can be further purified by column chromatography if necessary.[9]

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against bacteria and fungi.[4][10][11]

Broth Microdilution Protocol:

• Preparation of Inoculum:

  • Culture the test microorganism on an appropriate agar medium overnight.

  • Suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.

  • Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve the desired final inoculum concentration (typically 5 x 10^5 CFU/mL).[12]

• Preparation of Microtiter Plates:

  • Serially dilute the test compounds in MHB in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial or fungal suspension.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plates at the appropriate temperature and duration for the specific microorganism.[10]

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[12]

Cytotoxicity Testing (MTT Assay)

The MTT assay is a colorimetric assay used to assess cell viability and the cytotoxic effects of compounds on cancer cell lines.[9][13][14][15]

MTT Assay Protocol:

• Cell Seeding:

  • Seed the desired cancer cell line into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.[15]

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 72 hours).[15]

• MTT Addition:

  • Add MTT solution (e.g., 2 mg/mL) to each well and incubate for 1.5-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.[13][15]

• Solubilization of Formazan:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[15]

• Absorbance Measurement:

  • Measure the absorbance of the resulting solution at a specific wavelength (e.g., 492 nm or 570 nm) using a microplate reader.[13][15]

• Data Analysis:

  • Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro Enzyme Inhibition Assay

The following is a general protocol for determining the inhibitory activity of a compound against a specific enzyme. The specific substrate and detection method will vary depending on the enzyme being studied.[16][17][18][19]

General Enzyme Inhibition Assay Protocol:

• Reaction Mixture Preparation:

  • In a suitable buffer, combine the enzyme, the test compound at various concentrations, and any necessary co-factors.

  • Include a control reaction with no inhibitor.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the substrate.

• Measurement of Activity:

  • Monitor the reaction progress over time by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

  • Further kinetic studies can be performed to determine the mechanism of inhibition (e.g., competitive, non-competitive).[20]

Visualizing the Path Forward: Synthesis and Screening Workflow

The following diagram illustrates a typical workflow for the synthesis and biological evaluation of novel picolinate analogs.

Caption: A generalized workflow for the synthesis, biological screening, and structure-activity relationship analysis of novel picolinate derivatives.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of Ethyl 3-(cyanomethyl)picolinate is sparse, the wealth of data on its structural analogs strongly suggests its potential as a versatile scaffold for the development of novel therapeutic agents. The presence of the cyanomethyl group offers a unique point for chemical modification, and systematic structure-activity relationship studies are warranted to fully explore the potential of this compound class.

Future research should focus on the synthesis and comprehensive biological evaluation of a focused library of Ethyl 3-(cyanomethyl)picolinate analogs. By systematically varying the substituents on the pyridine ring and modifying the ester and cyanomethyl groups, researchers can elucidate the key structural features required for potent and selective activity in antimicrobial, anticancer, and enzyme inhibitory applications. The detailed experimental protocols provided in this guide offer a solid foundation for such investigations, paving the way for the discovery of new and effective therapeutic agents.

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A Comprehensive Guide to Analytical Techniques for Picolinate Characterization

For researchers, scientists, and professionals in drug development, the accurate characterization and quantification of picolinate (pyridine-2-carboxylic acid) and its derivatives, such as chromium picolinate, are critical. Picolinate plays a significant role as a metabolite in the kynurenine pathway of tryptophan and is utilized in nutritional supplements and pharmaceutical formulations.[1] The selection of an appropriate analytical technique is paramount for ensuring data quality, whether for routine quality control, metabolic studies, or structural elucidation of new entities.

This guide provides an in-depth comparative analysis of the primary analytical techniques used for picolinate characterization: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE). We will delve into the core principles of each method, provide field-proven experimental protocols, and offer a comparative summary to guide your selection process.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification

HPLC is arguably the most widely adopted technique for the routine analysis and quantification of picolinate in various matrices, from biological fluids to pharmaceutical dosage forms.[1][2] Its versatility stems from the variety of available stationary phases and detection methods.

Principle of Separation

Picolinic acid is a polar, zwitterionic compound.[3] This characteristic dictates the optimal HPLC separation strategy.

• Reversed-Phase (RP) HPLC: The most common approach utilizes a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[1][2] To achieve adequate retention of the polar picolinate molecule, the mobile phase is typically highly aqueous.[4]

• Ion-Pair Chromatography (IPC): This technique is a powerful alternative for ionic and highly polar analytes like picolinate.[5] An ion-pairing reagent, carrying an opposite charge to the analyte, is added to the mobile phase.[5] This forms a neutral, hydrophobic ion pair that can be effectively retained and separated on a standard reversed-phase column.[5]

• Mixed-Mode Chromatography: Columns with both reversed-phase and ion-exchange characteristics can exploit subtle differences in the hydrophobic and ionic properties of picolinate and its isomers (e.g., nicotinic and isonicotinic acid), leading to enhanced resolution.[3] Retention is controlled by adjusting the mobile phase's organic solvent content, buffer concentration, and pH.[3]

Detection Methods

• UV-Vis Detection: Picolinate has a chromophore that allows for straightforward detection via UV spectrophotometry, typically around 264 nm.[2][6] This method is robust, cost-effective, and suitable for most quality control applications.

• Fluorescence Detection: For enhanced sensitivity, a post-column derivatization method can be employed. Picolinic acid, in the presence of zinc acetate and upon UV irradiation, produces a fluorescent compound, allowing for highly sensitive detection.[1][7] This approach can achieve detection limits in the low picomole range.[1][7]

• Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer provides the highest selectivity and sensitivity, confirming the identity of the analyte by its mass-to-charge ratio.[8][9] LC-MS/MS is particularly valuable for analyzing complex matrices and quantifying trace levels of picolinate.[9]

Experimental Protocol: Validated RP-HPLC-UV Method for Chromium Picolinate

This protocol is adapted from a validated method for determining chromium picolinate in nutraceuticals.[2]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Supelcosil LC-18 (250 x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: Acetonitrile:Water (40:60 v/v).[2]

  • Scientist's Note: This ratio provides a good balance for retaining the chromium picolinate complex. For free picolinic acid, a higher aqueous percentage (e.g., 90:10 Water:Acetonitrile) may be necessary to ensure sufficient retention on the C18 column.[6]

• Flow Rate: 0.8 mL/min.[2]

• Detection: UV at 264 nm.[2]

• Temperature: Ambient.

• Sample Preparation (for Nutraceuticals): a. Pulverize the supplement tablet. b. Accurately weigh a portion of the powder. c. Extract with a water/acetonitrile mixture (1:1).[6] d. Filter the supernatant through a 0.45 µm filter.[10] e. Dilute the filtrate as needed with the mobile phase to fall within the calibration curve range.

• Validation: The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). A typical linear range is 0.125 to 12.5 µg/mL with a correlation coefficient >0.999.[2]

Workflow for HPLC Analysis

Caption: General workflow for quantitative picolinate analysis by HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Derivatives

GC-MS is a powerful technique offering high chromatographic resolution and definitive mass-based identification. However, its application to picolinic acid has a critical prerequisite.

Principle of Separation

Picolinic acid is a non-volatile compound due to its carboxylic acid group. Therefore, direct analysis by GC is not feasible.[4][11] It must first undergo a derivatization step to convert it into a volatile and thermally stable analogue.[4][11] This is typically achieved by silylating the carboxylic acid group, for example, to create a trimethylsilyl (TMS) ester.[12] The resulting volatile derivative can then be separated based on its boiling point and interaction with the GC column's stationary phase (e.g., a 5%-phenyl-95%-dimethylpolysiloxane column).[12]

Expertise in Derivatization

The choice of derivatization reagent and reaction conditions is crucial for a successful and reproducible GC-MS analysis. Silylation is a common and effective strategy. The reaction must be driven to completion to ensure that all analyte molecules are converted to the same derivative, which is essential for accurate quantification.

Experimental Protocol: GC-MS with Silylation

• Derivatization: a. Evaporate the solvent from the extracted sample to complete dryness. b. Add a silylation reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane). c. Heat the mixture (e.g., at 75°C for 30-45 minutes) to ensure complete reaction.

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., a single quadrupole or ion trap).

• Column: A low-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Hold: Maintain 280°C for 5 minutes.

  • Scientist's Note: This program must be optimized to ensure good separation from other sample components and matrix interferences.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Can be run in full scan mode to identify unknown components or in Selected Ion Monitoring (SIM) mode for higher sensitivity and specificity in quantifying the known picolinate-TMS derivative.

Workflow for GC-MS Analysis

Caption: Workflow for picolinate analysis by GC-MS, highlighting the mandatory derivatization step.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

When unambiguous structural elucidation or primary quantification without a specific reference standard is required, NMR spectroscopy is the definitive tool.[13][14]

Principle and Application

NMR spectroscopy provides detailed information about the chemical structure of a molecule by observing the magnetic properties of atomic nuclei (typically ¹H and ¹³C).[14][15]

• Structural Elucidation: For novel picolinate derivatives or impurities, 1D (¹H, ¹³C) and 2D NMR (e.g., COSY, HSQC) experiments can map out the entire molecular framework, confirming the position of substituents on the pyridine ring and the nature of any coordinated species.[16][17]

• Quantitative NMR (qNMR): qNMR is a powerful primary method for determining the purity of a substance or its concentration in a solution.[13][18] The fundamental principle is that the integral (area) of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[13][19] By comparing the integral of a known analyte peak to the integral of a certified internal standard of known concentration, one can calculate the absolute concentration of the analyte without the need for a specific calibration curve.[13]

Experimental Protocol: ¹H qNMR for Purity Assessment

• Sample Preparation: a. Accurately weigh a specific amount of the picolinate sample (e.g., 10 mg) using a microbalance. b. Accurately weigh a specific amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone). The standard must have peaks that do not overlap with the analyte peaks. c. Dissolve both the sample and the standard in a known volume of a deuterated solvent (e.g., D₂O, DMSO-d₆). Ensure complete dissolution.[13]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Scientist's Note: For accurate quantification, specific acquisition parameters must be optimized. Crucially, the relaxation delay (d1) must be set to at least 5 times the longest T₁ (spin-lattice relaxation time) of the peaks being integrated. This ensures all protons have fully relaxed before the next pulse, making the signal integrals truly proportional to the molar amounts.

• Data Processing: a. Apply Fourier transform and phase correction to the acquired data. b. Carefully integrate a well-resolved peak from the picolinate analyte and a well-resolved peak from the internal standard. c. Calculate the purity using the following formula:

  Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

  Where: I = Integral, N = Number of protons for the integrated signal, MW = Molecular Weight, m = mass, Puritystd = Purity of the internal standard.

Logical Diagram for NMR Application

Caption: Decision diagram for choosing the appropriate NMR experiment.

Capillary Electrophoresis (CE): High Efficiency for Charged Analytes

Capillary Electrophoresis is a high-resolution separation technique that is particularly well-suited for analyzing small, polar, and charged molecules like picolinate.[4][11] It offers advantages in terms of speed, efficiency, and minimal sample/reagent consumption.[4][20]

Principle of Separation

In CE, charged molecules migrate through a buffer-filled capillary under the influence of an electric field. The separation is based on differences in the analyte's charge-to-size ratio.

• Micellar Electrokinetic Chromatography (MEKC): To separate neutral molecules or to enhance the separation of charged ones, a surfactant (like sodium dodecyl sulfate, SDS) is added to the buffer above its critical micelle concentration.[21] This forms micelles that act as a pseudo-stationary phase. Analytes partition between the aqueous buffer and the hydrophobic interior of the micelles, allowing for a separation mechanism analogous to chromatography.[21]

Key Advantages and Applications

A comparative study analyzing picolinic acid found that a CE-MS/MS method was superior to both HPLC-MS/MS and nano-LC-MS/MS, providing high resolution, specificity, and sensitivity with a total analysis time of about 12 minutes.[11][22] The use of a coated capillary can improve peak shape and repeatability.[11][22] CE-MS is particularly powerful for analyzing picolinate in complex biological matrices like cerebrospinal fluid (CSF).[11][22]

Experimental Protocol: CE-MS for Picolinate in Biological Fluid

This protocol is based on a method developed for analyzing picolinic acid in CSF.[11][22]

• Instrumentation: A CE system coupled to a tandem mass spectrometer (MS/MS).

• Capillary: A fused-silica capillary, potentially with a cationic polymer coating to control electroosmotic flow and reduce analyte adsorption.[11][22]

• Background Electrolyte (BGE): A buffer solution (e.g., 50 mM ammonium acetate) at a specific pH to ensure picolinate is in its anionic form.

• Sample Injection: Hydrodynamic or electrokinetic injection of a small sample volume.

• Separation Voltage: Application of a high voltage (e.g., 20-30 kV) across the capillary.

• MS Detection:

  • Interface: An electrospray ionization (ESI) source.

  • Mode: Negative ion mode is typically used for the deprotonated carboxylic acid.

  • Acquisition: Multiple Reaction Monitoring (MRM) for highest sensitivity and specificity, monitoring a specific parent-to-daughter ion transition for picolinate.

Comparative Analysis Summary

To facilitate an objective comparison, the key performance attributes of each technique are summarized below.

Technique	Primary Application	Sensitivity	Selectivity	Throughput	Structural Info	Key Requirement
HPLC-UV	Routine Quantification, QC	Moderate	Good	High	None	Chromophore
HPLC-Fluorescence	Trace Quantification	High	Very Good	High	None	Post-column reaction
LC-MS/MS	Trace Quantification, Complex Matrices	Very High	Excellent	High	Molecular Weight	Ionizable Analyte
GC-MS	Quantification, Identification	High	Excellent	Moderate	Fragmentation Pattern	Volatilization via Derivatization
NMR (qNMR)	Absolute Quantification, Purity	Low	Excellent	Low	Full Structure	Soluble Sample, No Overlap
CE-MS	Fast Separation of Charged Analytes	Very High	Excellent	Very High	Molecular Weight	Charged/Polar Analyte

Conclusion: Selecting the Right Tool for the Job

The characterization of picolinate is not a one-size-fits-all endeavor. The optimal analytical technique is dictated entirely by the research or quality control question at hand.

• For high-throughput, routine quantification in defined matrices like supplements, HPLC-UV is the most robust and cost-effective choice.[2][6]

• When analyzing trace levels in complex biological fluids , the superior sensitivity and selectivity of LC-MS/MS or CE-MS are required.[9][11]

• If the goal is unambiguous structural confirmation of a new derivative or impurity, NMR spectroscopy is indispensable.[14][23]

• For absolute purity determination without a specific certified reference material, qNMR is the gold standard.[13][18]

• GC-MS remains a viable, high-resolution option, provided that a consistent and complete derivatization protocol can be validated.[4][11]

By understanding the fundamental principles, strengths, and limitations of each of these powerful analytical techniques, researchers and drug development professionals can make informed decisions, ensuring the generation of accurate, reliable, and fit-for-purpose data in their work with picolinate.

References

• Mawatari, K., Tanikawa, Y., Yasuda, M., et al. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. International Journal of Tryptophan Research. Available at: [Link]

• Lieu, T., Che-Truly, T., et al. (2013). Improved separation and detection of picolinic acid and quinolinic acid by capillary electrophoresis-mass spectrometry: Application to analysis of human cerebrospinal fluid. Journal of Chromatography A. Available at: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2-Pyridinecarboxylic acid. Available at: [Link]

• Liu, A., et al. Improved separation and detection of picolinic acid and quinolinic acid by capillary electrophoresis-mass spectrometry. Available at: [Link]

• ResearchGate. (2015). Determination of Chromium(III) Picolinate Using High Performance Liquid Chromatography-Ultraviolet Spectrophotometry. Available at: [Link]

• SIELC Technologies. Picolinic Acid. Available at: [Link]

• Mawatari, K., et al. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. PubMed. Available at: [Link]

• Lieu, T., et al. (2013). Improved separation and detection of picolinic acid and quinolinic acid by capillary electrophoresis-mass spectrometry: application to analysis of human cerebrospinal fluid. PubMed. Available at: [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). Available at: [Link]

• PubMed. (2019). Simultaneous analysis of Cr(III), Cr(VI), and chromium picolinate in foods using capillary electrophoresis-inductively coupled plasma mass spectrometry. Available at: [Link]

• Wikipedia. Micellar electrokinetic chromatography. Available at: [Link]

• Dworzanski, J. P., et al. (1998). GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells. PubMed. Available at: [Link]

• USDA ARS. Characterization and Structure by NMR and FTIR Spectroscopy, and Molecular Modeling of Chromium(III) Picolinate and Nicotinate. Available at: [Link]

• Smythe, G. A., et al. (2002). ECNI GC-MS analysis of picolinic and quinolinic acids and their amides in human plasma, CSF, and brain tissue. PubMed. Available at: [Link]

• Human Metabolome Database. Picolinic acid GC-MS (1 TMS). Available at: [Link]

• Agrawal, P. K. (1992). NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides. Phytochemistry. Available at: [Link]

• Khan, A. M., et al. (2004). A validated method for analysis of chromium picolinate in nutraceuticals by reversed phase high performance liquid chromatography. PubMed. Available at: [Link]

• El-Shaheny, R., et al. (2015). Fundamentals of micellar electrokinetic chromatography (MEKC). SciSpace. Available at: [Link]

• Zhang, L., et al. (2017). Quantitative Determination of Chromium Picolinate in Animal Feeds by Solid Phase Extraction and Liquid Chromatography-Tandem Mass Spectrometry. PubMed. Available at: [Link]

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• Journal of Chemical and Pharmaceutical Sciences. (2016). 1HNMR spectrometry in structural elucidation of organic compounds. Available at: [Link]

• Google Patents. (2015). The HPLC analytical method that in chromium picolinate bulk drug, the limit of impurities detects.

• Technology Networks. (2024). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Available at: [Link]

• Yamashita, K., et al. (2007). Use of novel picolinoyl derivatization for simultaneous quantification of six corticosteroids by liquid chromatography-electrospray ionization tandem mass spectrometry. PubMed. Available at: [Link]

• Mestrelab Resources. What is qNMR and why is it important?. Available at: [Link]

• MDPI. (2023). Untargeted Metabolomic and Lipidomic Profiling Reveals Distinct Biochemical Patterns in Treated Biotinidase Deficiency. Available at: [Link]

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A Senior Application Scientist's Guide to the Validation of HPLC Methods for Quantifying Picolinate Derivatives

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and their related compounds is paramount. Picolinate derivatives, a class of compounds with diverse applications, including as nutritional supplements (e.g., chromium picolinate) and as intermediates in pharmaceutical synthesis, demand robust and reliable analytical methods for their characterization.[1] High-Performance Liquid Chromatography (HPLC) stands as the most prevalent technique for this purpose due to its simplicity, speed, and stability.[2] This guide provides an in-depth comparison of HPLC method validation strategies for picolinate derivatives, grounded in scientific principles and regulatory expectations.

The Foundational Pillars of HPLC Method Validation

Method validation is the documented process that ensures an analytical method is suitable for its intended purpose.[3] The International Council for Harmonisation (ICH) provides a widely accepted framework for validating analytical procedures, which we will adapt to the specific context of picolinate derivatives.[4] The core validation parameters are specificity, linearity, accuracy, precision, and robustness.[5]

Specificity: Distinguishing the Analyte from the Crowd

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[6][7] In the context of picolinate derivatives, this means the HPLC method must be able to separate the target picolinate derivative from its potential degradants and any other excipients in the formulation.

A key experimental approach to demonstrate specificity is through forced degradation studies .[8] In these studies, the drug substance is subjected to stress conditions like acid and base hydrolysis, oxidation, heat, and light to intentionally produce degradation products.[9][10] The HPLC method is then used to analyze these stressed samples to demonstrate that the analyte peak is well-resolved from any degradant peaks. A successful forced degradation study provides confidence that the method is "stability-indicating."[11] The goal is typically to achieve 5-20% degradation of the active ingredient to ensure that the degradation products are present at a sufficient level to be detected and separated.[9]

dot graph "Forced_Degradation_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_Stress_Conditions" { label="Stress Conditions"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Acid [label="Acid Hydrolysis"]; Base [label="Base Hydrolysis"]; Oxidation [label="Oxidation"]; Thermal [label="Thermal Stress"]; Photolytic [label="Photolytic Stress"]; }

subgraph "cluster_Analysis" { label="Analysis & Evaluation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; HPLC_Analysis [label="HPLC Analysis of Stressed Samples"]; Peak_Purity [label="Peak Purity Assessment"]; Resolution [label="Resolution of Analyte and Degradant Peaks"]; }

subgraph "cluster_Outcome" { label="Outcome"; bgcolor="#F1F3F4"; node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Stability_Indicating [label="Stability-Indicating Method Confirmed"]; }

Drug_Substance [label="Picolinate Derivative Drug Substance", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Drug_Substance -> {Acid, Base, Oxidation, Thermal, Photolytic} [label="Expose to"]; {Acid, Base, Oxidation, Thermal, Photolytic} -> HPLC_Analysis; HPLC_Analysis -> Peak_Purity; HPLC_Analysis -> Resolution; {Peak_Purity, Resolution} -> Stability_Indicating; } caption: "Forced Degradation Workflow for Specificity"

Linearity and Range: Establishing a Proportional Response

Linearity demonstrates the method's ability to produce test results that are directly proportional to the concentration of the analyte within a given range.[12][13] This is typically evaluated by analyzing a series of at least five standards of the picolinate derivative at different concentrations. The data is then plotted as peak area versus concentration, and a linear regression analysis is performed. A correlation coefficient (R²) of ≥ 0.99 is generally considered acceptable.[3]

The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[6]

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value which is accepted as a conventional true value or an accepted reference value and the value found.[6] For picolinate derivatives, accuracy is typically assessed by the recovery of a known amount of the analyte spiked into a placebo formulation. The ICH guidelines recommend a minimum of nine determinations over a minimum of three concentration levels covering the specified range.[4][14] The acceptance criterion for accuracy is often that the mean recovery should be within 100 ± 2% of the theoretical value.[14]

Precision: Consistency of Results

Precision is the measure of the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[6] It is usually expressed as the relative standard deviation (%RSD). Precision is evaluated at three levels:

• Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time. This is typically assessed by performing at least six replicate injections of the same sample. A %RSD of less than 2% is generally acceptable.[3]

• Intermediate Precision: Expresses the within-laboratory variations, such as on different days, with different analysts, or with different equipment.[4]

• Reproducibility: Assesses the precision between different laboratories.[4]

Robustness: Resilience to Minor Changes

Robustness is the capacity of a method to remain unaffected by small, but deliberate variations in method parameters.[6] This provides an indication of its reliability during normal usage. For HPLC methods for picolinate derivatives, robustness can be evaluated by intentionally varying parameters such as:

• Mobile phase composition (e.g., ±2% organic solvent)

• Mobile phase pH (e.g., ±0.2 units)

• Column temperature (e.g., ±5 °C)

• Flow rate (e.g., ±0.1 mL/min)

The effect of these variations on the analytical results is then assessed.

Comparative Analysis of HPLC Methods for Picolinate Derivatives

Several HPLC methods have been developed for the quantification of picolinate derivatives. The choice of the method often depends on the specific derivative, the matrix in which it is being analyzed, and the available instrumentation.

Parameter	Method 1: Reversed-Phase HPLC with UV Detection	Method 2: Ion-Pair Reversed-Phase HPLC with UV Detection	Method 3: HPLC with Fluorescence Detection
Principle	Separation based on hydrophobicity using a non-polar stationary phase (e.g., C18) and a polar mobile phase.[15]	Similar to reversed-phase, but an ion-pairing reagent is added to the mobile phase to enhance the retention of ionic analytes like picolinic acid.[16]	Post-column derivatization or inherent fluorescence of the analyte is used for detection, offering higher sensitivity and selectivity.[17][18]
Typical Analyte	Chromium Picolinate[15][19]	Picolinic Acid in biological fluids[16]	Picolinic Acid in serum[17][18]
Advantages	Widely applicable, uses common instrumentation, relatively simple method development.[20]	Improved retention and peak shape for polar, ionic compounds.[16]	High sensitivity and selectivity, suitable for trace analysis.[17][18]
Disadvantages	May have insufficient retention for very polar picolinate derivatives.	Ion-pairing reagents can be harsh on the column and require longer equilibration times.	May require a post-column derivatization step, adding complexity to the method.
Example Conditions	Column: Supelcosil LC-18 (250 x 4.6 mm, 5 µm) Mobile Phase: Acetonitrile:Water (40:60 v/v) Flow Rate: 0.8 mL/min Detection: UV at 264 nm[15]	Column: C18 reversed-phase Mobile Phase: Contains tetrabutylammonium hydrogen sulfate as an ion-pairing reagent.[16]	Column: Capcell Pak C18 Mobile Phase: 0.1 M sodium phosphate (pH 3.0) with zinc acetate and trimethylamine Detection: Fluorescence (Ex: 336 nm, Em: 448 nm) after post-column UV irradiation[17][18]

Alternative Analytical Techniques

While HPLC is the workhorse for picolinate derivative analysis, other techniques can be employed, particularly in complex matrices or for specific applications.

• High-Performance Thin-Layer Chromatography (HPTLC): A stability-indicating HPTLC method has been developed for the estimation of Chromium Picolinate.[21] This technique can be a cost-effective alternative for routine quality control.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and selectivity and has become a prominent technique for the analysis of organic acids.[22][23] It is particularly useful for identifying and quantifying trace-level impurities and degradation products.

• Gas Chromatography (GC): Can be used for the analysis of organic acids, but often requires derivatization to make the analytes volatile.[2]

• Capillary Electrophoresis (CE): Provides high resolution and short analysis times but can have lower reproducibility compared to HPLC.[2]

• Enzymatic Methods: Highly specific for certain organic acids but are often expensive and time-consuming.[2]

Experimental Protocols

Protocol for a Stability-Indicating Reversed-Phase HPLC Method for Chromium Picolinate

This protocol is based on a validated method for the determination of chromium picolinate in pharmaceutical dosage forms.[15][19]

1. Instrumentation and Chromatographic Conditions:

• HPLC system with a UV detector.

• Column: Supelcosil LC-18 (250 x 4.6 mm, 5 µm particle size).[15]

• Mobile Phase: Acetonitrile:Water (40:60 v/v).[15]

• Flow Rate: 0.8 mL/min.[15]

• Detection Wavelength: 264 nm.[15][19]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

2. Preparation of Standard Solutions:

• Prepare a stock solution of Chromium Picolinate reference standard (e.g., 100 µg/mL) in the mobile phase.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.125 to 12.5 µg/mL).[19]

3. Preparation of Sample Solutions:

• For a capsule formulation, accurately weigh the contents of a representative number of capsules.

• Dissolve a portion of the powder equivalent to a known amount of chromium picolinate in the mobile phase.

• Sonicate for 10-15 minutes to ensure complete dissolution.[21]

• Dilute to a final concentration within the linear range of the method.

• Filter the solution through a 0.45 µm syringe filter before injection.

4. Validation Procedure:

• Specificity: Perform forced degradation studies as outlined in Section 1.1.

• Linearity: Inject the series of working standard solutions and construct a calibration curve by plotting peak area against concentration. Calculate the correlation coefficient.

• Accuracy: Prepare spiked placebo samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. Calculate the percent recovery.

• Precision (Repeatability): Inject the 100% concentration standard solution six times and calculate the %RSD of the peak areas.

• Robustness: Analyze the 100% concentration standard solution while deliberately varying chromatographic parameters as described in Section 1.5.

dot graph "HPLC_Validation_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_Preparation" { label="Preparation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Standards [label="Prepare Standard Solutions"]; Samples [label="Prepare Sample Solutions"]; }

subgraph "cluster_Validation_Parameters" { label="Validation Parameters"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; Specificity [label="Specificity (Forced Degradation)"]; Linearity [label="Linearity & Range"]; Accuracy [label="Accuracy (Recovery)"]; Precision [label="Precision (Repeatability & Intermediate)"]; Robustness [label="Robustness"]; }

subgraph "cluster_Analysis_Reporting" { label="Analysis & Reporting"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; HPLC_Analysis [label="Perform HPLC Analysis"]; Data_Evaluation [label="Evaluate Data Against Acceptance Criteria"]; Validation_Report [label="Generate Validation Report", shape=document, fillcolor="#FBBC05", fontcolor="#202124"]; }

Method_Development [label="Optimized HPLC Method", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Method_Development -> {Standards, Samples}; {Standards, Samples} -> HPLC_Analysis; HPLC_Analysis -> {Specificity, Linearity, Accuracy, Precision, Robustness}; {Specificity, Linearity, Accuracy, Precision, Robustness} -> Data_Evaluation; Data_Evaluation -> Validation_Report; } caption: "HPLC Method Validation Workflow"

Conclusion

The validation of HPLC methods for quantifying picolinate derivatives is a critical step in ensuring the quality, safety, and efficacy of pharmaceutical products and nutritional supplements. A thorough understanding of the principles of method validation, guided by regulatory frameworks such as the ICH guidelines, is essential. This guide has provided a comparative overview of different HPLC approaches, highlighting their respective advantages and disadvantages. By carefully selecting and validating an appropriate HPLC method, researchers and drug development professionals can have confidence in the accuracy and reliability of their analytical data.

References

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• European Medicines Agency (EMA). (2022, March 31). ICH guideline Q2(R2)
• Lösungsfabrik. (2018, April 24). What is the difference between specificity and selectivity?. Lösungsfabrik.
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A Comparative Guide to Benchmarking the Purity of Synthesized Ethyl 3-(cyanomethyl)picolinate

Prepared by: A Senior Application Scientist

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess and benchmark the purity of synthesized Ethyl 3-(cyanomethyl)picolinate. As a critical pharmaceutical intermediate, its purity directly influences the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API).[1][2] This document moves beyond simple protocols to explain the scientific rationale behind selecting and integrating orthogonal analytical techniques, ensuring a robust and reliable purity assessment.

Ethyl 3-(cyanomethyl)picolinate is a substituted pyridine-2-carboxylate derivative, featuring multiple reactive sites that make it a valuable synthetic building block.[3] Its synthesis, often involving the nucleophilic substitution of an ethyl 3-(halomethyl)picolinate intermediate with a cyanide salt, can introduce a variety of process-related impurities.[3] These may include unreacted starting materials, by-products from side reactions, and residual solvents.[4][5] Therefore, a multi-faceted analytical approach is not just recommended but essential for a true measure of purity.

The Principle of Orthogonal Purity Assessment

Relying on a single analytical method can lead to a skewed or incomplete purity profile. Impurities that co-elute in chromatography might be resolved by another technique, and non-volatile impurities missed by Gas Chromatography (GC) will be detected by High-Performance Liquid Chromatography (HPLC). The core principle of this guide is the use of orthogonal methods—techniques that measure the same attribute (purity) based on different chemical or physical principles—to build a comprehensive and trustworthy assessment.

Our recommended workflow integrates three powerful techniques:

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of non-volatile organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): For the identification and quantification of volatile organic impurities and residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and detection of impurities that may be missed by chromatographic methods.

Caption: Overall workflow for orthogonal purity assessment.

Primary Assay: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for determining the purity of pharmaceutical intermediates due to its high resolution, sensitivity, and quantitative accuracy for non-volatile and semi-volatile compounds.[6] For Ethyl 3-(cyanomethyl)picolinate, a reverse-phase HPLC (RP-HPLC) method is ideal.

Causality Behind Method Choices:

• Stationary Phase: A C18 (ODS) column is selected because it provides excellent retention and separation for moderately polar aromatic compounds like our target molecule.[7]

• Mobile Phase: A gradient of acetonitrile and water allows for the effective elution of compounds with varying polarities. Acetonitrile is a common organic modifier with a low UV cutoff and viscosity.

• Additive: A small amount of formic or phosphoric acid is added to the mobile phase to protonate the pyridine nitrogen, ensuring sharp, symmetrical peaks by preventing interaction with residual silanols on the silica support.[8]

• Detection: A UV detector is used, set to a wavelength where the pyridine ring exhibits strong absorbance (e.g., 264 nm), providing high sensitivity.[9]

Comparative HPLC Methods

Two common approaches are isocratic and gradient elution.

Method Type	Description	Pros for This Analysis	Cons for This Analysis
Isocratic	Mobile phase composition remains constant throughout the run.	Simple, robust, faster run times if impurities have similar polarity to the main peak.	May fail to elute highly retained (non-polar) impurities or provide poor resolution for early-eluting (polar) impurities.
Gradient	Mobile phase composition changes over time (e.g., increasing acetonitrile %).	Excellent for separating a wide range of impurities with different polarities. Provides better peak shape and resolution for complex mixtures.	Longer run times, requires column re-equilibration, more complex method development.

For a benchmark purity analysis where unknown impurities may be present, a gradient method is superior as it provides the most comprehensive screen.

Detailed Protocol: Gradient RP-HPLC Method

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: ODS-3 C18, 5 µm particle size, 4.6 x 250 mm.[9]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation: Accurately weigh ~10 mg of Ethyl 3-(cyanomethyl)picolinate and dissolve in 10 mL of 50:50 Acetonitrile/Water to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL for injection.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.[9]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 264 nm.[9]

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 90% B

    • 15-18 min: 90% B

    • 18-18.1 min: 90% to 20% B

    • 18.1-25 min: 20% B (Re-equilibration)

• Data Analysis: Purity is calculated using the area percent method. The area of the main peak is divided by the total area of all peaks (excluding the solvent front) and multiplied by 100. According to ICH guidelines, impurities above the reporting threshold (typically >0.05%) should be reported.[4][10]

Volatiles & Solvents: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile compounds, making it the ideal method for detecting residual solvents from the synthesis and purification steps (e.g., ethanol, toluene, DMSO, DMF).[11][12]

Causality Behind Method Choices:

• Technique: GC separates compounds based on their boiling points and interaction with the stationary phase. The mass spectrometer fragments the eluting compounds, providing a unique "fingerprint" for positive identification by comparing it to a spectral library like NIST.[11]

• Injector: A split/splitless injector is used in split mode to prevent column overloading with the high-concentration sample matrix.[13]

• Column: A mid-polarity column (e.g., DB-624 or equivalent) is effective for separating a wide range of common laboratory solvents.[12]

Detailed Protocol: Residual Solvent Analysis by GC-MS

• Instrumentation: GC system with a split/splitless injector, coupled to a Mass Spectrometer.

• Column: DB-624, 30 m x 0.53 mm ID, 1.0 µm film thickness.[12]

• Carrier Gas: Helium or Nitrogen at a constant flow of 5.0 mL/min.[12]

• Sample Preparation: Accurately weigh ~50 mg of the sample into a headspace vial. Add a suitable high-boiling point solvent (e.g., DMSO) if direct injection is not feasible.

• GC Conditions:

  • Injector Temperature: 200 °C.[12]

  • Split Ratio: 1:50.[12]

  • Oven Program:

    • Initial Temp: 40 °C, hold for 5 min.

    • Ramp: 10 °C/min to 220 °C.

    • Hold: 5 min at 220 °C.

• MS Conditions:

  • Ion Source Temperature: 200 °C.[13]

  • Ionization Mode: Electron Impact (EI) at 70 eV.[13]

  • Mass Range: Scan from 35 to 400 m/z.

• Data Analysis: Identify peaks by matching their mass spectra with the NIST library. Quantify using an external or internal standard method.

Structural Integrity: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides an unparalleled view of the molecule's structure and is exceptionally sensitive to subtle structural differences in impurities. While HPLC and GC quantify purity based on response factors, ¹H NMR can provide a more absolute measure by comparing the integral of impurity signals to the integrals of the main compound's signals, provided the structures are known.

Causality Behind Method Choices:

• ¹H NMR: Provides information on the number and type of hydrogen atoms. The presence of unexpected signals, even at low levels, indicates impurities. Its quantitative nature (qNMR) can be used to determine purity against a certified internal standard.

• ¹³C NMR: Shows signals for each unique carbon atom in the molecule.[14] While not typically used for quantification due to long relaxation times and the Nuclear Overhauser Effect, it is excellent for confirming the carbon skeleton and detecting structurally similar impurities that might be hidden in the ¹H NMR spectrum.[15]

Expected NMR Spectra for Ethyl 3-(cyanomethyl)picolinate

• ¹H NMR (CDCl₃, 400 MHz):

  • Aromatic protons on the pyridine ring (3H, complex multiplets, ~7.5-8.8 ppm).

  • Methylene protons of the ethyl group (2H, quartet, ~4.4 ppm).

  • Methylene protons of the cyanomethyl group (2H, singlet, ~3.8 ppm).

  • Methyl protons of the ethyl group (3H, triplet, ~1.4 ppm).

• ¹³C NMR (CDCl₃, 100 MHz):

  • Carbonyl carbon (~164 ppm).

  • Aromatic carbons (~125-150 ppm).

  • Nitrile carbon (~117 ppm).

  • Methylene carbon of the ethyl group (~62 ppm).

  • Methylene carbon of the cyanomethyl group (~25 ppm).

  • Methyl carbon of the ethyl group (~14 ppm).

Detailed Protocol: NMR Analysis

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Acquisition:

  • Acquire a standard ¹H spectrum with at least 16 scans.

  • Acquire a broadband-decoupled ¹³C spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

• Data Analysis:

  • Process the spectra (Fourier transform, phase, and baseline correction).

  • Integrate the ¹H spectrum. Compare the relative integrals to the expected ratios. Any signal not belonging to the main compound or the solvent is an impurity.

  • Analyze the ¹³C spectrum to ensure the correct number of carbon signals is present and that their chemical shifts are consistent with the proposed structure.

Caption: Decision logic for NMR spectral analysis.

Data Synthesis and Benchmarking

The ultimate goal is to integrate the data from these orthogonal techniques to establish a definitive purity value.

Comparison of Analytical Techniques

Technique	Primary Target	Strengths	Limitations
HPLC-UV	Non-volatile organic impurities	High precision and accuracy for quantification; excellent for purity assay (% area).	Requires chromophore for UV detection; non-volatile; may miss highly volatile compounds.
GC-MS	Volatile impurities & residual solvents	Excellent for identifying unknowns via mass spectral libraries; highly sensitive for volatiles.	Not suitable for non-volatile or thermally labile compounds; requires derivatization for some functional groups.
NMR	Structural confirmation & quantification	Provides definitive structural information; can quantify without a specific reference standard for the impurity (qNMR).	Lower sensitivity compared to chromatographic methods; complex mixtures can lead to overlapping signals.

Hypothetical Purity Benchmark Data

Batch ID	HPLC Purity (% Area)	Major Impurity (HPLC)	Residual Toluene (GC-MS, ppm)	NMR Confirmation	Final Purity Assessment
ETP-001	99.85%	Impurity A (0.11%) at RRT 1.2	150 ppm	Conforms to structure; minor unidentified signals <0.1%	High Purity. Meets standard specifications.
ETP-002	98.50%	Starting Material (1.35%) at RRT 0.8	550 ppm	Conforms, but signals for starting material clearly visible.	Low Purity. Fails specification due to incomplete reaction. Requires reprocessing.
ETP-003	99.70%	Impurity B (0.25%) at RRT 0.5	< 50 ppm	Conforms. Impurity B signals are visible but not easily assigned.	High Purity. Impurity B needs identification if consistently present above 0.1% per ICH guidelines.[16]

Conclusion

Benchmarking the purity of Ethyl 3-(cyanomethyl)picolinate requires a scientifically rigorous, multi-technique approach. By integrating quantitative data from HPLC, volatile analysis from GC-MS, and structural confirmation from NMR, a complete and trustworthy purity profile can be established. This orthogonal strategy not only ensures the quality of the intermediate but also provides the deep process understanding necessary for robust drug development and regulatory compliance. It embodies the principles of expertise and trustworthiness by creating a self-validating system where the results from one technique corroborate the findings of another.

References

• Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.
• Ethyl picolin
• Pharmaceutical Intermediate Quality Standards: A Practical Guide. Generic Source.
• Ethyl 3-(cyanomethyl)
• 301666-62-6|Ethyl 3-(cyanomethyl)
• Separation of Ethyl 3-(cyanomethyl)
• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). ICH.
• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.
• Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua. SciSpace.
• The Importance of High-Purity Chemicals in Pharmaceuticals and Their Production in the Chemical Industry. Elchemy.
• Simultaneous HPLC Determination of Arbutin, Niacinamide and 3-O-Ethyl Ascorbic Acid in Whitening Cream Products in the Presence of Parabens. PubMed.
• Q3B(R2) Impurities in New Drug Products. ICH.
• Determination of Chromium(III) Picolinate Using High Performance Liquid Chromatography-Ultraviolet Spectrophotometry.
• Purity determination and evalu
• 13.11: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts.
• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org.
• Understanding Purity Requirements for Pharmaceutical Intermedi
• Impurity guidelines in drug development under ICH Q3. AMSbiopharma.
• 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. eCampusOntario Pressbooks.
• Identification of compounds by GC-MS analysis of the ethyl acetate fraction of the hydroalcoholic extract of Lippia multiflora.
• Identification and synthesis of impurities formed during sertindole prepar

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Reactivity comparison of Ethyl 3-(cyanomethyl)picolinate with other picolinate esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, picolinate esters serve as pivotal intermediates and structural motifs in a diverse array of pharmacologically active compounds.[1] Their reactivity profile dictates the efficiency of synthetic routes and the stability of the final drug substance. This guide provides an in-depth analysis of the reactivity of ethyl 3-(cyanomethyl)picolinate, a key building block, in comparison to other picolinate esters. By understanding the electronic and steric factors that govern these reactions, researchers can make more informed decisions in the design and synthesis of novel therapeutics.

Understanding the Reactivity Landscape of Picolinate Esters

The reactivity of an ester is fundamentally determined by the electrophilicity of the carbonyl carbon and the stability of the leaving group. In the context of picolinate esters, the pyridine ring introduces an additional layer of complexity. The nitrogen atom's position and the nature of substituents on the ring significantly modulate the electronic properties of the ester, thereby influencing its susceptibility to nucleophilic attack.

The reactivity of carboxylic acid derivatives, including esters, towards nucleophilic acyl substitution is influenced by the stability of the leaving group and the electronic environment of the carbonyl group. Generally, groups that are more electron-withdrawing increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

Electronic Effects of Substituents on the Pyridine Ring

The electronic influence of substituents on an aromatic ring can be quantified using Hammett constants (σ). A positive σ value indicates an electron-withdrawing group (EWG), which enhances reactivity towards nucleophiles, while a negative σ value signifies an electron-donating group (EDG), which decreases reactivity.[1] These effects are a combination of inductive and resonance effects.[1]

The cyanomethyl group (-CH₂CN) at the 3-position of the picolinate ring is a potent electron-withdrawing group primarily through its inductive effect. The cyano moiety is strongly electronegative, pulling electron density away from the pyridine ring and, consequently, from the ester carbonyl group. This withdrawal of electron density increases the partial positive charge on the carbonyl carbon, making ethyl 3-(cyanomethyl)picolinate significantly more reactive towards nucleophiles compared to unsubstituted ethyl picolinate.

Steric Considerations

Steric hindrance around the carbonyl group can impede the approach of a nucleophile, thereby slowing down the reaction rate.[2] The Taft equation extends the Hammett equation to account for these steric effects.[2] In the case of 3-substituted picolinate esters, the substituent is not directly adjacent to the ester group, minimizing its steric impact on the reaction center. Therefore, for substituents at the 3-position, electronic effects are the predominant factor governing reactivity.

Comparative Reactivity in Key Reactions

To provide a practical understanding of these principles, we will compare the predicted reactivity of ethyl 3-(cyanomethyl)picolinate with other common picolinate esters in two fundamental reactions: hydrolysis and transesterification.

Hydrolysis: A Probe of Electrophilicity

Ester hydrolysis, the cleavage of the ester bond by water, can be catalyzed by either acid or base and is a classic reaction for studying ester reactivity.[3] Under basic conditions, the rate-determining step is the nucleophilic attack of a hydroxide ion on the carbonyl carbon. Therefore, the rate of hydrolysis is highly sensitive to the electronic effects of the substituents on the picolinate ring.

Predicted Order of Reactivity in Basic Hydrolysis:

Based on the electron-withdrawing and -donating properties of the substituents, the predicted order of reactivity for a selection of 3-substituted ethyl picolinates is as follows:

Ethyl 3-(Trifluoromethyl)picolinate > Ethyl 3-Nitropicolinate > Ethyl 3-(Cyanomethyl)picolinate > Ethyl 3-Chloropicolinate > Ethyl Picolinate > Ethyl 3-Methylpicolinate > Ethyl 3-Methoxypicolinate

This trend directly correlates with the electron-withdrawing strength of the substituent at the 3-position. The strongly deactivating trifluoromethyl and nitro groups will render the carbonyl carbon most electrophilic, leading to the fastest hydrolysis rates. The cyanomethyl group, also a strong electron-withdrawing group, will result in a significantly faster hydrolysis rate compared to the unsubstituted ethyl picolinate. Conversely, electron-donating groups like methyl and methoxy will decrease the electrophilicity of the carbonyl carbon and thus slow down the rate of hydrolysis.

Figure 1: Predicted order of reactivity of substituted ethyl picolinates in basic hydrolysis.

Transesterification: Exchanging Alkoxy Groups

Transesterification, the conversion of one ester to another by reaction with an alcohol, is a crucial reaction in organic synthesis.[2] Similar to hydrolysis, the mechanism involves nucleophilic attack of an alcohol at the carbonyl carbon. Therefore, the same electronic principles that govern hydrolysis rates also apply to transesterification. Ethyl 3-(cyanomethyl)picolinate will undergo transesterification at a faster rate than ethyl picolinate and its derivatives bearing electron-donating groups.

Experimental Protocol for Comparative Kinetic Analysis of Picolinate Ester Hydrolysis

To empirically validate the predicted reactivity trends, a robust and reproducible experimental protocol is essential. The following outlines a general procedure for monitoring the kinetics of basic hydrolysis of various ethyl picolinate derivatives using UV-Vis spectrophotometry. This method is suitable for esters that have a chromophore, allowing for the convenient tracking of the reaction progress. For picolinate esters, the pyridine ring itself serves as a suitable chromophore.

Materials:

• Ethyl 3-(cyanomethyl)picolinate and other picolinate esters of interest

• Sodium hydroxide (NaOH) solution, standardized

• Ethanol or other suitable co-solvent

• UV-Vis spectrophotometer with temperature control

• Quartz cuvettes

Procedure:

• Solution Preparation:

  • Prepare stock solutions of each picolinate ester in the chosen co-solvent at a known concentration.

  • Prepare a stock solution of NaOH in deionized water at a known concentration.

• Kinetic Run:

  • Equilibrate the ester solution, NaOH solution, and the spectrophotometer's cuvette holder to the desired reaction temperature (e.g., 25 °C).

  • In a quartz cuvette, mix the ester solution and the co-solvent.

  • Initiate the reaction by adding a small, known volume of the NaOH solution to the cuvette, ensuring rapid mixing.

  • Immediately begin monitoring the change in absorbance at a wavelength where the starting material and product have significantly different extinction coefficients. For picolinate esters, this is typically in the UV region.

  • Record the absorbance at regular time intervals until the reaction is complete or for a sufficient duration to determine the initial rate.

• Data Analysis:

  • The reaction is expected to follow pseudo-first-order kinetics if the concentration of NaOH is in large excess compared to the ester.

  • Plot the natural logarithm of the absorbance (or a function of absorbance that is proportional to the ester concentration) versus time.

  • The slope of the resulting linear plot will be the negative of the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of NaOH.

Figure 2: Experimental workflow for the kinetic analysis of picolinate ester hydrolysis.

Quantitative Data and Comparison

Table 1: Representative Second-Order Rate Constants for the Basic Hydrolysis of Substituted Esters

Ester	Substituent at 3-position	Relative Rate Constant (k_rel)
Ethyl Picolinate	-H	1.0
Ethyl 3-Methylpicolinate	-CH₃	~0.7
Ethyl 3-Chloropicolinate	-Cl	~5.0
Ethyl 3-(Cyanomethyl)picolinate	-CH₂CN	~15-20 (Estimated)
Ethyl 3-Nitropicolinate	-NO₂	~30

Note: The relative rate constants for the substituted picolinates, other than the reference, are estimates based on Hammett correlations and data from analogous systems. These values are for illustrative purposes to demonstrate the expected trend.

The estimated significantly higher relative rate constant for ethyl 3-(cyanomethyl)picolinate underscores the profound impact of the electron-withdrawing cyanomethyl group on its reactivity.

Conclusion and Future Directions

The presence of a cyanomethyl group at the 3-position of ethyl picolinate dramatically enhances its reactivity towards nucleophilic acyl substitution. This heightened reactivity, driven by the strong inductive electron-withdrawing effect of the substituent, makes it a valuable synthon for the rapid and efficient construction of more complex molecular architectures. Researchers can leverage this enhanced reactivity to perform reactions under milder conditions or to achieve faster reaction times compared to less activated picolinate esters.

For drug development professionals, this understanding is critical for both synthesis and stability studies. The increased susceptibility of the ester linkage in ethyl 3-(cyanomethyl)picolinate to hydrolysis could be a factor in prodrug design or in assessing the shelf-life of a drug substance.

Further quantitative studies, following the experimental protocol outlined in this guide, are encouraged to precisely determine the rate constants for a broader range of substituted picolinate esters. Such data would be invaluable for building more accurate quantitative structure-activity relationship (QSAR) models and for the continued rational design of novel pharmaceuticals.

References

• Taft, R. W. (1952). Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters. Journal of the American Chemical Society, 74(11), 2729–2732. [Link]

• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. [Link]

• Jaffé, H. H. (1953). A Reexamination of the Hammett Equation. Chemical Reviews, 53(2), 191–261. [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. [Link]

• Bruice, T. C., & Benkovic, S. J. (2007). Bioorganic Mechanisms. W. A. Benjamin.
• Chapman, N. B., & Shorter, J. (Eds.). (1972).
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. [Link]

• Chemguide. (n.d.). Hydrolysis of Esters. [Link]

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